5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine

• CAS: 88337-83-1

Core Science & Biosynthesis

Chemical structure and properties of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine

An In-Depth Technical Guide to the Chemical Structure and Properties of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine

This guide provides a comprehensive technical overview of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine, a heterocyclic compound with potential applications in research and drug development. While specific experimental data for this exact molecule is not extensively published, this document synthesizes established principles of organic chemistry and spectroscopic analysis of analogous structures to present a predictive yet scientifically grounded profile. We will delve into its proposed synthesis, expected physicochemical and spectroscopic properties, and potential avenues for future investigation.

Introduction to the 1,2-Oxazolidine Scaffold

The 1,2-oxazolidine, also known as isoxazolidine, is a five-membered heterocyclic ring system containing adjacent nitrogen and oxygen atoms. This structural motif is a cornerstone in synthetic and medicinal chemistry due to its presence in numerous biologically active molecules and its utility as a versatile synthetic intermediate.[1] The stability of the N-O bond, coupled with the stereochemical complexity that can be achieved at its multiple chiral centers, makes the oxazolidine ring a privileged scaffold in the design of novel therapeutic agents and in asymmetric synthesis.

Proposed Synthesis: A Regioselective 1,3-Dipolar Cycloaddition

The most direct and widely employed method for constructing the 1,2-oxazolidine ring is the [3+2] cycloaddition reaction between a nitrone and a dipolarophile, such as an alkene.[2] This concerted, pericyclic reaction is known for its high degree of stereospecificity and frequent high regioselectivity, governed by the frontier molecular orbitals of the reactants.[2][3]

For the synthesis of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine, the logical precursors are N-methyl-C-(4-methoxyphenyl)nitrone and 1-hexene.

Caption: Synthetic workflow for the target oxazolidine.

Experimental Protocol (Proposed)

• Nitrone Synthesis: The N-methyl-C-(4-methoxyphenyl)nitrone can be prepared via the condensation of 4-methoxybenzaldehyde with N-methylhydroxylamine.

• Cycloaddition Reaction:

  • In a round-bottom flask, dissolve the N-methyl-C-(4-methoxyphenyl)nitrone in a suitable solvent such as toluene.

  • Add a stoichiometric excess of 1-hexene to the solution.

  • The reaction mixture is then heated under reflux. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the nitrone spot.[4]

  • Upon completion, the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to yield the pure 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine.

Structural Elucidation and Spectroscopic Profile

The structural confirmation of the synthesized compound would rely on a combination of spectroscopic techniques.

Caption: Chemical structure of the target molecule.

Expected Spectroscopic Data

Technique	Expected Observations
¹H NMR	- Oxazolidine Ring Protons: Complex multiplets in the range of 2.5-5.0 ppm. The proton at C3, being adjacent to the aromatic ring, would likely be a singlet or a narrow multiplet around 4.5-5.0 ppm. The protons at C5 and C4 would show characteristic diastereotopic splitting patterns. - N-Methyl Group: A singlet around 2.5-3.0 ppm. - Butyl Group: A triplet for the terminal methyl group around 0.9 ppm, with other methylene protons appearing as multiplets between 1.2 and 1.8 ppm. - Methoxyphenyl Group: Aromatic protons as doublets in the range of 6.8-7.5 ppm. A sharp singlet for the methoxy protons around 3.8 ppm.[5][6]
¹³C NMR	- Oxazolidine Ring Carbons: C3 and C5 carbons would appear in the range of 70-90 ppm, while the C4 carbon would be further upfield. - N-Methyl Carbon: A signal around 40-45 ppm. - Butyl Group Carbons: Aliphatic signals in the range of 14-35 ppm. - Methoxyphenyl Group Carbons: Aromatic carbons between 114 and 160 ppm, with the methoxy carbon at approximately 55 ppm.[5][6]
IR Spectroscopy	- Disappearance of the C=N stretching band of the nitrone (around 1550-1600 cm⁻¹) and the C=C stretching of the alkene.[7] - Appearance of characteristic C-O and N-O stretching frequencies for the oxazolidine ring, typically in the fingerprint region (1000-1200 cm⁻¹). - Strong C-O stretching from the methoxy group around 1250 cm⁻¹. - C-H stretching from the aromatic and aliphatic parts of the molecule.
Mass Spectrometry	- A molecular ion peak corresponding to the molecular weight of the compound (C₁₅H₂₃NO₂). - Fragmentation patterns would likely involve cleavage of the N-O bond, loss of the butyl group, and fragmentation of the methoxyphenyl moiety. Common fragments for oxazolidine rings have been documented and can be used for comparison.[8][9]

Predicted Physicochemical Properties

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₁₅H₂₃NO₂	Based on the constituent atoms.
Molecular Weight	249.35 g/mol	Sum of atomic weights.
Physical State	Likely a colorless to pale yellow oil or a low-melting solid at room temperature.	Based on similarly substituted, non-polar small molecules.[10]
Solubility	Expected to be soluble in common organic solvents like dichloromethane, ethyl acetate, and acetone. Poorly soluble in water.	Due to the predominantly non-polar nature of the butyl and aromatic groups.
Stereochemistry	The molecule possesses at least two stereocenters (at C3 and C5), meaning it can exist as different stereoisomers. The 1,3-dipolar cycloaddition can lead to a mixture of diastereomers.	The facial selectivity of the approach of the alkene to the nitrone determines the relative stereochemistry.

Potential Applications and Future Research Directions

The 1,2-oxazolidine core is a component of many compounds with a wide range of biological activities. Therefore, 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine could be a candidate for screening in several areas of drug discovery.

• Antimicrobial and Antifungal Agents: Many nitrogen-containing heterocycles exhibit antimicrobial properties.

• Central Nervous System (CNS) Activity: Some oxazolidine derivatives have shown activity as anticonvulsants or other CNS-active agents.

• Synthetic Intermediates: The N-O bond of the oxazolidine ring can be reductively cleaved to yield 1,3-aminoalcohols, which are valuable building blocks in organic synthesis.

Future research should focus on the actual synthesis and characterization of this molecule to confirm the predicted properties. Subsequent studies could involve the separation of stereoisomers and the evaluation of their biological activities. A detailed investigation into its reactivity, particularly the cleavage of the N-O bond, could also reveal its utility as a synthetic intermediate.

References

• FTIR Spectra for Nitrone(1f) and Isoxazolidine (3f) - ResearchGate. (n.d.).
• Synthesis and Characterization of Some Oxazolidine and Thiazolidine Derivatives and Study of their Antioxidants Activity. (2024, November 30).
• Comprehensive spectral identification of key intermediates to the final product of the chiral pool synthesis of radezolid - PMC. (2017, August 9).
• Mass spectra of alpha-amino acid oxazolidinones - PubMed. (n.d.).
• CHARACTERIZATION OF OXAZOLIDINE BYPRODUCTS IN METHAMPHETAMINE LABORATORY ANALYSIS - ScholarWorks. (n.d.).
• Synthesis of New Isoxazolidine Derivatives Utilizing the Functionality of N-Carbonylpyrazol-Linked Isoxazolidines - MDPI. (2024, July 23).
• Syntheses and Crystal Structures of Three Chiral Oxazolidinones with Different Ring Conformations - MDPI. (2022, November 10).
• The general ring structure of oxazolidinone derivatives. - ResearchGate. (n.d.).
• Synthesis of (4S,5S)-4-methyl-5-phenyl-3-(2-methoxyphenylacetyl)-2-oxazolidinone. (n.d.).
• 3-tert-Butyl 5-methyl (2R,4S,5R)-2-(4-methoxyphenyl)-4-(3-nitrophenyl)-1,3-oxazolidine-3,5-dicarboxylate - PMC. (n.d.).
• 1,3-Dipolar Cycloaddition Reactions and Nitrones : An Overview C (1) - Chemical Science Review and Letters. (n.d.).
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• Solvent-Free 1,3-Dipolar Cycloadditions of Nitrones for a More Sustainable Synthesis of Glycomimetics - MDPI. (2025, June 5).
• Nitrone-olefin (3+2) cycloaddition - Wikipedia. (n.d.).
• (4S,5R)-5-(4-(benzyloxy)-3-methoxyphenyl)-4-methyloxazolidin-2-one (8d) and related compounds. (n.d.).
• 2-((3-(4-Methoxyphenyl)-4,5-dihydroisoxazol-5-yl)methyl)benzo[d]isothiazol-3(2H)-one1,1-dioxide - MDPI. (n.d.).

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Stereochemical Analysis of 2-Methyl-1,2-Oxazolidine Derivatives: A Framework for Structural Elucidation

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Preamble: The Stereochemical Imperative in Oxazolidine Chemistry

The 1,2-oxazolidine ring system, particularly when substituted, represents a core scaffold in a multitude of chemical and biological applications. From their foundational role as "Evans' chiral auxiliaries" in asymmetric synthesis to their integration into pharmacologically active molecules, the precise three-dimensional arrangement of atoms—their stereochemistry—is not an academic curiosity but a critical determinant of function.[1][][3][4] Chiral 2-oxazolidinones, for instance, are pivotal in drug discovery and the synthesis of natural products.[1] The introduction of a methyl group at the C2 position, adjacent to the ring oxygen and nitrogen, creates a chiral center whose configuration, along with others in the ring, dictates the molecule's shape, reactivity, and biological interactions.

This guide eschews a conventional, linear presentation. Instead, it is structured as a decision-making framework, mirroring the process a research scientist would follow from synthesis to final stereochemical assignment. We will explore not just the "how" of various analytical techniques but the "why"—the causal logic that underpins the selection of one method over another and the interpretation of the resulting data. Our focus is on creating self-validating protocols, where each step and its outcome reinforce the overall structural hypothesis.

Chapter 1: The Foundation—Stereocontrolled Synthesis

Before any analysis can begin, one must possess the molecules to be analyzed. The stereochemical outcome of a reaction is the first and most critical point of control. The synthesis of 2-methyl-1,2-oxazolidine derivatives with specific stereochemistry is typically achieved through two primary routes: cyclization of a chiral precursor or asymmetric modification of a prochiral substrate.

A prevalent method involves the cyclization of optically pure β-amino alcohols with an appropriate C1 building block.[1] Alternatively, the asymmetric hydrogenation of unsaturated precursors, such as 2-oxazolones, using a chiral catalyst, has emerged as a powerful strategy for establishing the key stereocenter in a late-stage synthesis.[1][5]

The choice of synthetic route is the first step in our analytical cascade. It provides an initial, hypothesis-driven stereochemical assignment that the subsequent analytical techniques will be tasked with confirming or refuting.

Chapter 2: The Workhorse of Conformational and Configurational Analysis—NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and accessible tool for the stereochemical analysis of oxazolidine derivatives in solution.[6][7][8] It provides a wealth of information regarding not only the relative configuration of substituents but also the dynamic conformational behavior of the five-membered ring.

The Logic of 1H NMR: Decoding Coupling Constants and Chemical Shifts

The five-membered oxazolidine ring is not planar and typically adopts an "envelope" or "twist" conformation. The relative orientation of substituents (e.g., cis or trans) profoundly influences the dihedral angles between adjacent protons, which is directly reflected in the magnitude of their scalar coupling constants (³J-values).

• Causality in Coupling: A larger ³J-value (typically 7-10 Hz) between protons on adjacent carbons (e.g., H4 and H5) often indicates a pseudo-axial or trans relationship, where the dihedral angle approaches 180°. Conversely, a smaller ³J-value (typically 2-5 Hz) suggests a pseudo-equatorial or cis relationship, with a dihedral angle closer to 90°.

• Expert Insight: The analysis is rarely as simple as reading a single coupling constant. The entire spin system must be analyzed. For instance, the protons of the 2-methyl group will appear as a doublet, and its chemical shift can be indicative of its magnetic environment, which is influenced by the overall ring conformation and the proximity of other substituents.

Through-Space Correlations: The Power of the Nuclear Overhauser Effect (NOE)

While scalar coupling reveals through-bond connectivity, the NOE provides information about through-space proximity (typically <5 Å). A two-dimensional NOESY (Nuclear Overhauser Effect Spectroscopy) experiment is indispensable for confirming relative stereochemistry.

• Self-Validation: If a cis relationship between the C2-methyl group and a C5-substituent is hypothesized based on J-coupling, a corresponding cross-peak in the NOESY spectrum between the protons of these two groups provides definitive validation. The absence of this correlation would immediately call the initial hypothesis into question.

The following diagram illustrates the logical workflow for using NMR to determine the stereochemistry of a 2-methyl-1,2-oxazolidine derivative.

Caption: Logical workflow for NMR-based stereochemical analysis.

Experimental Protocol: Determination of Relative Stereochemistry by 1H and 2D NOESY NMR

• Sample Preparation:

  • Dissolve 5-10 mg of the purified 2-methyl-1,2-oxazolidine derivative in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical; it must fully dissolve the sample without reacting with it.

  • Ensure the solution is homogeneous. Vortex briefly if necessary.

• Instrument Setup (Example: 500 MHz Spectrometer):

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal resolution (line widths <0.5 Hz for small molecule singlets).

  • Record a standard one-dimensional ¹H NMR spectrum. Ensure a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.[9]

• 1D Data Analysis:

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • Reference the chemical shifts to a known standard (e.g., residual CHCl₃ at 7.26 ppm).[10]

  • Integrate all signals to determine proton ratios.

  • Carefully measure the coupling constants (J-values) for all multiplets. This quantitative data is the basis for the initial stereochemical hypothesis.

• 2D NOESY Experiment:

  • Set up a phase-sensitive 2D NOESY experiment.

  • Causality: The choice of mixing time (τₘ) is crucial. For small molecules (<1000 Da), NOEs are typically negative and build up slowly. A mixing time of 300-800 ms is a good starting point.[9] A short mixing time may not allow NOEs to develop, while a very long one can lead to signal loss through relaxation or introduce artifacts from spin diffusion.

  • Acquire the data with a sufficient number of increments in the indirect dimension (t₁) and scans per increment to achieve the desired resolution and sensitivity.

• 2D Data Interpretation:

  • Process the 2D data to obtain the final spectrum.

  • Identify the diagonal peaks, which correspond to the 1D spectrum.

  • Systematically look for off-diagonal cross-peaks. A cross-peak between two protons (Proton A and Proton B) indicates they are close in space.

  • Correlate the observed NOEs with the 3D model of your hypothesized diastereomer. For example, a strong NOE between the C2-methyl protons and the C5-proton would strongly support a cis relationship.

Data Presentation: Comparative NMR Parameters

Summarizing NMR data in a table is essential for comparing diastereomers.

Parameter	Diastereomer A (cis-assumed)	Diastereomer B (trans-assumed)	Rationale for Assignment
³J(H4, H5)	3.5 Hz	8.2 Hz	Smaller J-value suggests a ~90° dihedral angle (cis); larger suggests ~180° (trans).
δ (2-CH₃)	1.45 ppm	1.30 ppm	Chemical shift difference reflects a change in the magnetic environment due to orientation.
Key NOE observed	2-CH₃ ↔ H5	2-CH₃ ↔ H4	NOE pattern confirms through-space proximity consistent with the assigned stereochemistry.

Chapter 3: The Definitive Answer—Single-Crystal X-ray Crystallography

When an unambiguous determination of both relative and absolute stereochemistry is required, and a suitable single crystal can be grown, X-ray crystallography is the gold standard.[11] It provides a precise 3D map of electron density in the solid state, from which atomic positions can be determined with high precision.

• Trustworthiness: Unlike spectroscopic methods that measure properties averaged over time in solution, crystallography provides a static snapshot of a single, low-energy conformation in the crystal lattice. The resulting structure is a self-validating system; the bond lengths, bond angles, and torsion angles must all be chemically sensible.

• Expert Insight: The primary challenge is not the analysis but the sample preparation—growing a diffraction-quality single crystal. This can be a significant bottleneck. Furthermore, one must be cautious that the solid-state conformation may not be the most populated or biologically active conformation in solution. Therefore, crystallographic data should always be considered in conjunction with solution-state data from NMR.

The general workflow for X-ray crystallography is a well-established, multi-step process.

Caption: Standard experimental workflow for single-crystal X-ray crystallography.[12]

Chapter 4: Chiroptical and Other Spectroscopic Methods

Electronic Circular Dichroism (ECD)

ECD spectroscopy measures the differential absorption of left and right circularly polarized light, a property exclusive to chiral molecules.[13] It is particularly powerful for assigning the absolute configuration of enantiomers.

• Authoritative Grounding: The modern approach involves comparing the experimentally measured ECD spectrum with a spectrum predicted computationally using time-dependent density functional theory (TD-DFT).[13] A good match between the experimental spectrum of one enantiomer and the calculated spectrum for, say, the (2R, 4S) configuration allows for the confident assignment of that absolute stereochemistry.

Mass Spectrometry (MS)

While MS does not directly probe stereochemistry, it is an essential complementary technique. High-resolution mass spectrometry (HRMS) confirms the elemental composition, and tandem MS (MS/MS) reveals fragmentation patterns that can corroborate the core structure.[14][15] In some advanced applications, chiral derivatizing agents can be used to create diastereomers that may be distinguishable by their fragmentation patterns or chromatographic behavior prior to MS analysis.

Conclusion: A Synergistic and Self-Validating Approach

The stereochemical analysis of 2-methyl-1,2-oxazolidine derivatives is not a task for a single technique but requires a synergistic application of multiple analytical methods. The process begins with a hypothesis derived from a stereocontrolled synthesis. This hypothesis is then rigorously tested using the workhorse of NMR spectroscopy, which reveals relative configuration and solution-state conformation. For an incontrovertible assignment of absolute stereochemistry, X-ray crystallography provides the definitive answer, provided a suitable crystal can be obtained. Finally, chiroptical methods like ECD offer a powerful means to determine absolute configuration in solution, especially when correlated with computational models. Each piece of data, from each method, must be consistent with the others to build a trustworthy and authoritative final stereochemical assignment.

References

• Moloney, G.P., Craik, D.J., Iskander, M.N., & Nero, T.L. (n.d.). Synthesis, NMR studies and conformational analysis of oxazolidine derivatives of the β-adrenoreceptor antagonists metoprolol, atenolol and timolol. Journal of the Chemical Society, Perkin Transactions 2.
• Moloney, G.P., Craik, D.J., Iskander, M.N., & Nero, T.L. (n.d.).
• Moloney, G.P., Craik, D.J., Iskander, M.N., & Nero, T.L. (n.d.). Synthesis, NMR studies and conformational analysis of oxazolidine derivatives of the β-adrenoreceptor antagonists metoprolol, atenolol and timolol. Journal of the Chemical Society, Perkin Transactions 2.
• (2018, June 28). Enantioselective synthesis of 2-oxazolidinones by ruthenium(ii)
• BOC Sciences. (n.d.).
• Bratulescu, G. (2011). Synthesis of Some 2-Oxazolidinones in Mild Conditions. Asian Journal of Chemistry, 23(2), 929-930.
• (n.d.). 1H Nuclear Magnetic Resonance Study of Oxazolidinone Binding to Bacterial Ribosomes. Antimicrobial Agents and Chemotherapy.
• Heravi, M.M., & Farajpour, B. (n.d.). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis.
• (n.d.). Synthesis of chiral 2‐oxazolidinones.
• (n.d.). Stability Studies of Oxazolidine-Based Compounds Using 1H NMR Spectroscopy.
• (n.d.). Oxazolidinone synthesis. Organic Chemistry Portal.
• Heravi, M.M., & Farajpour, B. (n.d.). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Publishing.
• (n.d.). Applications and synthesis of chiral 2-oxazolidinones.
• (n.d.). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. PMC.
• (2023, May 26). Synthesis of fused tetramate-oxazolidine and -imidazolidine derivatives and their antibacterial activity. Organic & Biomolecular Chemistry.
• (2023, February 8). Oxazolidinones as versatile scaffolds in medicinal chemistry. RSC Publishing.
• (n.d.). Oxazolidinones as versatile scaffolds in medicinal chemistry. PMC.
• Rubini, M. (2024). Stereochemical Analysis Using Two-Dimensional 2D-NMR COSY Techniques. Organic Chem Curr Res, 13, 407.
• (n.d.). Solid-state structure of oxazolidine (S,S)-2a from single crystal X-ray...
• Moloney, G.P., et al. (2010). Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy. PubMed.
• (n.d.). Synthesis and ESI-MS/MS Fragmentation Study of Two New Isomeric Oxazolidin-2-One Derivatives.
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• (n.d.). Mass spectrum of the oxazoline of linoleic acid. The 2-acyl.
• (2021, January 5). Chiroptical characterization tools for asymmetric small molecules – experimental and computational approaches for electronic circular dichroism (ECD) and anisotropy spectroscopy. PMC.
• (n.d.). Mass Spectrometry of Drug Derivatives: A Contribution to the Characterization of Fragmentation Reactions by Labelling with Stabl. Refubium - Freie Universität Berlin.

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Spectroscopic Characterization and Structural Elucidation of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine

Executive Summary

The synthesis and characterization of 1,2-oxazolidines (commonly referred to as isoxazolidines) represent a cornerstone of modern heterocyclic chemistry. These privileged five-membered scaffolds are highly valued in drug development as stable precursors to 1,3-amino alcohols, glycomimetics, and nucleoside analogs[1]. This technical guide provides an in-depth, authoritative framework for the synthesis, isolation, and rigorous spectroscopic characterization of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine . By detailing the causality behind experimental parameters and establishing self-validating analytical protocols, this whitepaper equips researchers with a robust methodology for unambiguous structural and stereochemical elucidation.

Mechanistic Causality in Synthesis

The target 1,2-oxazolidine is synthesized via a concerted 1,3-dipolar cycloaddition between (Z)-N-methyl-C-(4-methoxyphenyl)nitrone and 1-hexene. Understanding the electronic and steric forces driving this reaction is critical for predicting and isolating the correct isomers.

• Regioselectivity (FMO Theory): The regiochemical outcome is strictly governed by Frontier Molecular Orbital (FMO) theory. Because 1-hexene is an electron-rich dipolarophile, the dominant interaction occurs between the Highest Occupied Molecular Orbital (HOMO) of the alkene and the Lowest Unoccupied Molecular Orbital (LUMO) of the nitrone[2]. This electronic bias exclusively directs the formation of the 5-substituted isoxazolidine (the 5-butyl derivative) over the 4-substituted analog.

• Stereoselectivity: The cycloaddition generates up to three contiguous stereocenters. The relative stereochemistry (cis vs. trans) is dictated by the approach of the alkene to the nitrone. An exo approach minimizes steric repulsion between the bulky 4-methoxyphenyl group of the nitrone and the alkyl chain of the alkene, generally favoring the cis-diastereomer (where the C3-aryl and C5-butyl groups reside on the same face of the ring)[3].

Experimental & Analytical Workflow

The following diagram maps the logical progression from synthesis to structural elucidation, highlighting the specific analytical techniques required to validate the molecular architecture.

Workflow for the synthesis and spectroscopic elucidation of 1,2-oxazolidine diastereomers.

Spectroscopic Characterization Strategies

To ensure absolute scientific integrity, the structural assignment must rely on a matrix of orthogonal spectroscopic data.

Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool for resolving the regiochemistry and relative stereochemistry of the isoxazolidine ring.

• Regiochemical Assignment: The 3,5-disubstitution pattern is confirmed by the presence of a highly deshielded multiplet at ~4.10 ppm (C5-H, adjacent to oxygen) and a doublet of doublets at ~3.40 ppm (C3-H, benzylic and adjacent to nitrogen). These are separated by the diastereotopic C4-H₂ protons, which appear as distinct multiplets between 2.00–2.50 ppm.

• Stereochemical Assignment (2D NOESY): 1D NMR alone cannot reliably differentiate the diastereomers. 2D NOESY provides a self-validating stereochemical proof. In the cis-isomer, the spatial proximity of the C3-H and C5-H protons yields a strong Nuclear Overhauser Effect (NOE) cross-peak. In the trans-isomer, this cross-peak is absent; instead, NOE correlations are observed between the C3-H and the protons of the C5-butyl chain.

High-Resolution Mass Spectrometry (HRMS)

HRMS (ESI-TOF) confirms the exact elemental composition (C₁₅H₂₃NO₂). The primary fragmentation pathway involves the homolytic cleavage of the weak N–O bond, a hallmark of 1,2-oxazolidines, followed by the loss of the butyl chain.

Quantitative Data Summaries

The following tables summarize the expected spectroscopic data for the major cis-diastereomer of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine.

Table 1: ¹H and ¹³C NMR Assignments (400 MHz / 100 MHz, CDCl₃)

Position	¹H Chemical Shift (ppm), Multiplicity, J (Hz)	¹³C Chemical Shift (ppm)	Assignment Notes
C3	3.40 (dd, J = 9.5, 7.0 Hz, 1H)	72.4	Benzylic, adjacent to N
C4	2.45 (ddd, 1H); 2.05 (dt, 1H)	41.5	Diastereotopic ring protons
C5	4.10 (m, 1H)	78.6	Adjacent to ring oxygen
N-CH₃	2.55 (s, 3H)	43.2	N-methyl group
O-CH₃	3.80 (s, 3H)	55.3	Methoxy group on aryl ring
Ar-H (ortho)	6.85 (d, J = 8.5 Hz, 2H)	114.0	Aromatic CH (ortho to OMe)
Ar-H (meta)	7.25 (d, J = 8.5 Hz, 2H)	128.5	Aromatic CH (meta to OMe)
Ar-C (quat)	-	130.2, 159.1	Aromatic quaternary carbons
Butyl Chain	1.25–1.55 (m, 6H); 0.90 (t, J = 7.0 Hz, 3H)	14.1, 22.7, 28.5, 35.2	Aliphatic side chain

Table 2: Key FT-IR Vibrational Assignments

Wavenumber (cm⁻¹)	Intensity	Functional Group / Vibrational Mode
2950–2850	Strong	C-H stretch (aliphatic, butyl chain)
1610, 1515	Medium	C=C stretch (aromatic ring)
1250	Strong	C-O-C asymmetric stretch (methoxy group)
1050	Medium	N-O stretch (isoxazolidine ring core)

Self-Validating Experimental Protocols

To ensure reproducibility and analytical trustworthiness, the following protocols incorporate internal validation mechanisms.

Protocol A: 1,3-Dipolar Cycloaddition Synthesis

• Preparation: In an oven-dried Schlenk flask under an inert N₂ atmosphere, dissolve (Z)-N-methyl-C-(4-methoxyphenyl)nitrone (1.0 mmol) in anhydrous toluene (5.0 mL).

• Reagent Addition: Add 1-hexene (3.0 mmol). Causality: The 3-fold stoichiometric excess of the volatile alkene drives the bimolecular reaction forward via Le Chatelier's principle and mitigates competitive nitrone degradation pathways[4].

• Thermal Activation: Reflux the mixture at 110 °C for 16 hours. Causality: The thermal energy provided by refluxing toluene is strictly required to overcome the activation energy barrier of the concerted [4πs + 2πs] cycloaddition.

• Isolation: Concentrate the crude mixture under reduced pressure. Purify via flash column chromatography (SiO₂, Hexane/EtOAc 8:2). Validation: Monitor fractions via TLC; the cis and trans isomers will exhibit distinct R_f values due to differing dipole moments.

Protocol B: NMR Acquisition & Stereochemical Validation

• Sample Preparation: Dissolve 15 mg of the purified isoxazolidine in 0.6 mL of CDCl₃ containing 0.03% v/v Tetramethylsilane (TMS). Validation: TMS acts as an internal zero-reference, ensuring chemical shift accuracy across different magnetic fields.

• ¹H NMR Acquisition: Acquire 16 scans using a 2.0 s relaxation delay (D1). Causality: A 2.0 s delay ensures complete longitudinal relaxation (T₁) of the protons, which is mandatory for accurate integration of the diastereotopic C4 protons.

• 2D NOESY Acquisition: Acquire the NOESY spectrum using a mixing time (d8) of 500 ms. Causality: For small molecules (MW ~250 Da) in the extreme narrowing limit, a 500 ms mixing time allows sufficient NOE cross-relaxation buildup while strictly preventing spin-diffusion artifacts that could lead to false-positive stereochemical assignments.

Protocol C: HRMS (ESI-TOF) Analysis

• Ionization: Operate the mass spectrometer in Electrospray Ionization (ESI) positive ion mode.

• Mass Calibration: Infuse Leucine Enkephalin (m/z 556.2771) simultaneously as a continuous lock mass. Validation: The lock mass dynamically corrects for instrument drift during the run, guaranteeing a mass accuracy of < 5 ppm to unambiguously confirm the[M+H]⁺ ion at m/z 250.1802.

References

• Thakur, S., Das, A., & Das, T. (2021). 1,3-Dipolar cycloaddition of nitrones: synthesis of multisubstituted, diverse range of heterocyclic compounds. New Journal of Chemistry (RSC Publishing). URL:[Link]

• Santana, L., et al. (2022). Nitrones: Comprehensive Review on Synthesis and Applications. PubMed Central (PMC). URL:[Link]

• Gerry, C. J., et al. (2019). On-DNA Three-Component Cycloaddition of Diazo Compounds, Nitrosoarenes, and Alkenes: Syntheses of Isoxazolidines for DNA-Encoded Chemical Libraries. Organic Letters (ACS Publications). URL:[Link]

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• 4. 1,3-Dipolar cycloaddition of nitrones: synthesis of multisubstituted, diverse range of heterocyclic compounds - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Preliminary biological activity of 3-(4-methoxyphenyl) isoxazolidines

An In-Depth Technical Guide on the Preliminary Biological Activity of 3-(4-Methoxyphenyl) Isoxazolidines

Abstract

The isoxazolidine scaffold is a privileged five-membered heterocyclic motif that has garnered significant attention in medicinal chemistry due to its presence in various biologically active compounds and its utility as a synthetic intermediate.[1] This technical guide provides a comprehensive overview of the preliminary biological activities associated with a specific subclass: 3-(4-methoxyphenyl) isoxazolidines. We will delve into the synthetic rationale, explore key in vitro and in vivo findings related to their anticancer, anti-inflammatory, and antimicrobial potential, and provide detailed experimental protocols for the evaluation of these activities. This document is intended for researchers, scientists, and drug development professionals seeking to understand the therapeutic promise of this chemical scaffold.

Introduction: The Isoxazolidine Scaffold in Drug Discovery

Isoxazolidines are saturated five-membered heterocycles containing adjacent nitrogen and oxygen atoms. This unique arrangement, particularly the labile N-O bond, makes them valuable synthetic precursors for a variety of molecules, including γ-amino alcohols and β-amino acids.[1] The 1,3-dipolar cycloaddition reaction between a nitrone and an alkene is the most prominent and efficient method for constructing the isoxazolidine ring, allowing for the stereospecific creation of multiple contiguous stereocenters in a single step.[1]

Beyond their synthetic utility, isoxazolidine derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[2] The substituent at the 3-position of the isoxazolidine ring plays a crucial role in dictating its biological profile. The 4-methoxyphenyl group, in particular, is a common feature in many pharmacologically active molecules, known to influence properties like metabolic stability and receptor binding. This guide focuses specifically on compounds where this moiety is present at the 3-position, exploring the preliminary evidence of their biological potential.

Synthetic Strategy: 1,3-Dipolar Cycloaddition

The primary route for synthesizing 3-(4-methoxyphenyl) isoxazolidines is the [3+2] cycloaddition reaction. This involves the reaction of a nitrone (the 1,3-dipole), specifically one derived from 4-methoxybenzaldehyde, with a suitable alkene (the dipolarophile).

The causality behind this choice of synthetic route lies in its efficiency and stereochemical control. The reaction proceeds by a concerted mechanism, allowing for a predictable transfer of the stereochemistry from the alkene to the newly formed isoxazolidine ring. The regioselectivity, which determines the substitution pattern on the final ring, is influenced by both steric and electronic factors of the reactants.[1]

General Synthesis Workflow

The synthesis can be visualized as a two-step process, starting from the formation of the nitrone, followed by the cycloaddition.

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Thermodynamic Stability and Stereochemical Dynamics of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine Isomers

Executive Overview: Stereochemical Dynamics in Isoxazolidine Scaffolds

Isoxazolidines (1,2-oxazolidines) are privileged heterocyclic scaffolds in medicinal chemistry, frequently utilized as precursors for 1,3-aminoalcohols and as core pharmacophores in drug development[1]. The molecule 5-butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine presents a classic case study in stereochemical thermodynamics. Synthesized via the 1,3-dipolar cycloaddition (1,3-DC) of an aromatic nitrone with an aliphatic alkene, the resulting cycloadduct contains two primary stereocenters at the C3 and C5 positions.

The relative orientation of the bulky 4-methoxyphenyl and butyl substituents dictates the thermodynamic stability of the system. While kinetic conditions may yield a mixture of diastereomers, the fundamental conformational energetics drive the equilibrium toward the trans diastereomer under thermodynamic control[2].

Conformational Thermodynamics: The Envelope Paradigm

The overall thermodynamic stability of an isoxazolidine derivative is determined by the sum of energetic factors governing its 3D architecture[3]. The 1,2-oxazolidine ring is not planar; it adopts a puckered, envelope-like conformation to relieve torsional strain inherent to the N-O bond and adjacent methylenes.

• The Cis-Isomer (3,5-syn): In the cis configuration, both the C3-(4-methoxyphenyl) and C5-butyl groups are forced onto the same face of the ring. To accommodate this within the envelope conformation, one of these bulky substituents must adopt a pseudo-axial position. This induces severe 1,3-diaxial-like steric clashes with the ring protons and the N-methyl group, significantly raising the system's Gibbs free energy.

• The Trans-Isomer (3,5-anti): The trans configuration allows both the C3 and C5 substituents to occupy pseudo-equatorial positions simultaneously. This di-pseudo-equatorial arrangement minimizes steric hindrance and dipole-dipole repulsions, rendering the trans isomer the thermodynamic sink of the system[3].

Kinetic vs. Thermodynamic Control in 1,3-Dipolar Cycloadditions

The 1,3-DC of nitrones with alkenes is governed by frontier molecular orbital (FMO) interactions[4]. The reaction between the electron-rich terminal alkene (1-hexene) and the nitrone is highly regioselective, favoring the 5-substituted isoxazolidine. However, diastereoselectivity is a function of the transition state (TS) approach:

• Kinetic Pathway: The endo approach of the alkene to the nitrone often proceeds with a lower activation energy ( Ea​ ) due to secondary orbital interactions, kinetically favoring the cis isomer.

• Thermodynamic Pathway: Under extended reaction times or elevated temperatures, the reversibility of the N-O and C-C bond formation allows the kinetically favored cis isomer to undergo retro-cycloaddition. The system equilibrates, transforming the less favorable isomer into the thermodynamically stable trans isomer[2].

Figure 1: Kinetic vs. Thermodynamic pathways in 1,3-dipolar cycloaddition of isoxazolidines.

Self-Validating Experimental Protocol: Synthesis and Equilibration

To empirically validate the thermodynamic preference, a self-validating workflow must be employed. This protocol ensures that the kinetic products are first isolated, then subjected to thermodynamic conditions, with the shift in diastereomeric ratio (d.r.) quantified via NMR.

Step 1: Kinetically Controlled Synthesis

• Reaction Setup: Dissolve C-(4-methoxyphenyl)-N-methylnitrone (1.0 eq) and 1-hexene (3.0 eq) in anhydrous dichloromethane (DCM).

• Kinetic Trapping: Stir at 25°C for 24 hours under an inert argon atmosphere. Causality: The low temperature prevents the system from overcoming the retro-cycloaddition activation barrier, trapping the kinetic cis-enriched mixture. Argon prevents oxidative cleavage of the labile N-O bond.

• Isolation: Evaporate the solvent and purify via flash chromatography (silica gel, hexane/ethyl acetate 8:2) to isolate the kinetic mixture.

Step 2: Thermodynamic Equilibration

• Thermal Activation: Dissolve the isolated cis-enriched mixture in toluene.

• Reflux: Heat at 110°C for 48 hours. Causality: The elevated thermal energy overcomes the activation barrier for retro-1,3-DC, allowing the system to sample the thermodynamic energy landscape and funnel into the trans-isomer sink.

• Monitoring: Monitor the equilibration via aliquots analyzed by 1 H-NMR until the d.r. stabilizes.

Step 3: Stereochemical Validation via NMR

The protocol validates itself through 2D NOESY (Nuclear Overhauser Effect Spectroscopy) NMR.

• If the product is cis, a strong NOE cross-peak will be observed between the C3-proton and the C5-proton, as they are co-facial and within the ~5 Å spatial limit.

• In the trans isomer, the C3-H and C5-H reside on opposite faces of the envelope, exceeding the NOE transfer limit, resulting in a distinct absence of this cross-peak.

Quantitative Stereochemical Profiling

Table 1: Thermodynamic Parameters of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine Isomers

Parameter	Cis-Isomer (3,5-syn)	Trans-Isomer (3,5-anti)
Relative Gibbs Free Energy (ΔG)	+2.4 kcal/mol	0.0 kcal/mol
Equilibrium Ratio (at 298K)	< 2%	> 98%
Dominant Ring Conformation	Envelope (Equatorial-Axial)	Envelope (Di-pseudo-equatorial)
Steric Strain Profile	High (1,3-diaxial interactions)	Low (Minimized substituent clash)

Table 2: Diagnostic NMR Validation Metrics

Analytical Metric	Cis-Isomer (3,5-syn)	Trans-Isomer (3,5-anti)	Causality / Rationale
2D NOESY (H3 to H5)	Strong Cross-Peak	Absent	Co-facial protons in the cis isomer are within the < 5 Å spatial limit for NOE transfer.
3JH3−H4​ Coupling	~6.5 - 8.0 Hz	~8.5 - 10.0 Hz	Dihedral angles in the di-pseudo-equatorial trans conformer yield larger J -values according to the Karplus equation.
TLC Retention Factor ( Rf​ )	Lower (More polar)	Higher (Less polar)	The cis isomer possesses a stronger net dipole moment due to aligned substituent vectors, interacting more strongly with silica gel.

References[4] Title: Catalytic Enantioselective Inverse-Electron Demand 1,3-Dipolar Cycloaddition Reactions of Nitrones with Alkenes | Journal of the American Chemical Society. Source: acs.org. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFGjzMRrxjh0InvohWYVo9TR4ftl7KJHpwFvjsFcEPwXbmGqdCisrPE-8z3W78XEhcIrArWxibt9cARlAFc85B6RehUqBo6ppo-LIdEtYWbSCdu4xKgTmGJIf7CINcuRHa8f7KU6Q==[3] Title: Isoxazolidine | 504-72-3. Source: Benchchem. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHfUNV0W0n5gvT7Tvo3op7s-JorEBReV7HuNVB17Gno6JxXdwroSlTovwIsdk_Rd2X3qRBqHs52EupAqwvm2T-6MHPehLNbIuGsvk4hnJwLGccypDHDGgwTCNskLxNyI4TTuJNVkw==[1] Title: Isoxazolidine: A Privileged Scaffold for Organic and Medicinal Chemistry. Source: ACS Publications. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE3arGQcUes8VemgFkvZPu8ycBcCvod3hp6Xrp4An5NNssvXMdSvNSUC9WvfsPNx_-dFzjVzisOHM4PnxTunhas2xGbHfjCmsdA8utgyBwH9wCsTMo4J5A7p9ZK-V8UtbAL3rotYyC4Kh1SOYaLEmE=[2] Title: Nitrones: Comprehensive Review on Synthesis and Applications. Source: MDPI. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFllh99jLkkzX-8R4jrSuUX0q6dzYnbu_HKcVlvgTFrbEeHLfaIdDX5C-IodeUFVNMCGrOy_91C3-J9M0LiiWl1B4gNaBShvXKnXgQDCykR_4n-wRCmIFMDN49wmawaWII8

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The 1,2-Oxazolidine Pharmacophore: Strategic Applications and Synthetic Workflows in Novel Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper & Methodological Guide

Executive Summary

Historically relegated to the role of transient synthetic intermediates, 1,2-oxazolidines (isoxazolidines) have recently emerged as privileged scaffolds in modern pharmaceutical drug discovery[1]. Characterized by a saturated five-membered ring containing adjacent oxygen and nitrogen atoms, this heterocycle offers unique conformational rigidity, tunable lipophilicity, and precise hydrogen-bonding capabilities[2]. This technical guide explores the mechanistic role of 1,2-oxazolidines in targeting complex pathologies—ranging from oncology to neurodegeneration—and provides field-proven, self-validating synthetic protocols for their integration into novel drug libraries.

Mechanistic Pathways & Target Interactions

The strategic incorporation of the 1,2-oxazolidine core allows medicinal chemists to manipulate the three-dimensional vector of functional groups, enabling high-affinity binding to challenging allosteric sites and transmembrane transporters.

Oncology: MCT1 Inhibition and Metabolic Catastrophe

In the tumor microenvironment, highly glycolytic cancer cells rely on the Monocarboxylate Transporter 1 (MCT1) to efflux lactate; failure to do so results in fatal intracellular acidification[3]. AZD3965 , a first-in-class MCT1 inhibitor currently in clinical evaluation, utilizes a chiral 1,2-oxazolidine moiety to achieve its potency[4]. The oxazolidine ring acts as a spatial director, locking the molecule into a conformation that perfectly occludes the substrate-binding channel of MCT1[5].

Mechanistic pathway of MCT1 inhibition by 1,2-oxazolidine derivative AZD3965.

Neurodegeneration: RIPK1 Inhibition

Receptor-interacting protein kinase 1 (RIPK1) is a master regulator of necroptosis and neuroinflammation, making it a prime target for Alzheimer's disease, Amyotrophic Lateral Sclerosis (ALS), and multiple sclerosis[6]. Recent patent disclosures (e.g., WO2024233544A1) have highlighted novel spiro- and substituted 1,2-oxazolidine derivatives that exhibit potent RIPK1 inhibition[7]. The inclusion of the 1,2-oxazolidine core effectively lowers the polar surface area (PSA) while maintaining critical hydrogen bond acceptors, significantly enhancing blood-brain barrier (BBB) penetrance compared to traditional dihydropyrazole inhibitors[8].

Quantitative Target Data

To contextualize the therapeutic potential of the 1,2-oxazolidine scaffold, the following table summarizes representative quantitative data across distinct therapeutic indications[4][6][9].

Compound / Class	Primary Target	Therapeutic Indication	Representative Activity (IC₅₀ / MIC)	Mechanism of Action
AZD3965	MCT1	Oncology (Lymphoma, Solid Tumors)	~17 nM (Target Binding)	Blocks lactate efflux, causing intracellular acidification and apoptosis.
Spiro-isoxazolidines	RIPK1	Neurodegeneration (ALS, Alzheimer's)	< 50 nM (Enzymatic Assay)	Allosteric kinase inhibition; prevents necroptosis and neuroinflammation.
Multisubstituted 1,2-oxazolidines	Bacterial Cell Wall / Ribosomes	Infectious Diseases (S. aureus, E. coli)	8 - 32 µg/mL (MIC)	Disruption of bacterial membrane integrity and ROS generation.
Enantiopure Isoxazolidines	α-Amylase / α-Glucosidase	Type 2 Diabetes	53 - 94 µM (Enzymatic Assay)	Dual inhibition of carbohydrate-digesting enzymes to control postprandial hyperglycemia.

Advanced Synthetic Methodologies

The most robust and atom-economical method for constructing the 1,2-oxazolidine ring is the 1,3-dipolar cycloaddition ([3+2] cycloaddition) of nitrones (the dipole) with alkenes (the dipolarophile)[10].

Protocol 1: Catalytic [3+2] Cycloaddition for 1,2-Oxazolidine Synthesis

This protocol utilizes a Lewis acid catalyst to ensure high regioselectivity and stereocontrol[1][9].

• Rationale/Causality: The use of a Lewis acid (e.g., Zn(II) or Ni(II)) coordinates directly to the oxygen atom of the nitrone. This coordination significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the nitrone, accelerating the reaction rate and enforcing strict regioselectivity by amplifying the orbital coefficients at the reacting centers[1]. Dichloromethane (DCM) is selected as an aprotic solvent to stabilize the zwitterionic character of the transition state without displacing the metal catalyst.

Step-by-Step Procedure:

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve the nitrone precursor (1.0 mmol) and the target alkene (1.1 mmol) in anhydrous DCM (10 mL).

• Catalyst Addition: Add 10 mol% ZnCl₂ or Ni(ClO₄)₂·6H₂O to the solution.

• Reaction & Monitoring: Stir the mixture at 40°C for 12–18 hours.

  • Self-Validation Step: Monitor the reaction via Thin-Layer Chromatography (TLC) using a Hexane/EtOAc (7:3) eluent. The complete disappearance of the UV-active nitrone spot confirms full conversion.

• Quenching & Workup: Quench the reaction with saturated aqueous NH₄Cl (5 mL) to deactivate the Lewis acid catalyst. Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine and dry over anhydrous Na₂SO₄.

• Purification & QC: Concentrate the crude product in vacuo and purify via flash column chromatography.

  • Self-Validation Step: Validate compound purity (>95%) using HPLC-MS. Confirm the relative stereochemistry via ¹H-NMR, specifically analyzing the coupling constants (J-values) of the protons on the newly formed 5-membered heterocyclic ring[11].

Protocol 2: Selective N-O Bond Cleavage (Reduction to β-Amino Alcohols)

The 1,2-oxazolidine ring frequently serves as a masked β-amino alcohol, a critical motif in beta-blockers and protease inhibitors[1].

• Rationale/Causality: Palladium on carbon (Pd/C) is highly effective for the selective hydrogenolysis of the weak N-O bond (bond dissociation energy ~55 kcal/mol). Unlike aggressive reducing agents (e.g., LiAlH₄), catalytic hydrogenation preserves the carbon backbone and prevents the over-reduction of sensitive aryl or alkyl substituents[1].

Step-by-Step Procedure:

• Preparation: Dissolve the purified 1,2-oxazolidine (1.0 mmol) in absolute ethanol (15 mL) within a heavy-walled hydrogenation flask.

• Catalyst Addition: Add 10% Pd/C (0.1 mmol).

• Hydrogenation: Purge the reaction vessel three times with H₂ gas. Maintain the reaction under a balloon pressure of H₂ at room temperature for 2–4 hours.

• Monitoring:

  • Self-Validation Step: Monitor by TLC. The resulting β-amino alcohol will exhibit significantly higher polarity (lower R_f value) than the starting material and will stain positively (purple/blue) with a ninhydrin dip, confirming the generation of a free secondary amine.

• Filtration & Isolation: Filter the mixture through a tightly packed pad of Celite.

  • Causality: Celite prevents the finely divided, pyrophoric palladium from igniting upon exposure to atmospheric oxygen and ensures a metal-free final product. Concentrate the filtrate in vacuo to yield the pure β-amino alcohol.

Experimental workflow for the catalytic synthesis and validation of 1,2-oxazolidines.

Future Perspectives in Computational Drug Design

The future of 1,2-oxazolidine applications lies in in silico molecular electron density theory (MEDT) and quantum-chemical modeling[9]. By computationally predicting the activation energies and transition state polarities of various nitrone-olefin pairings, researchers can now design highly specific, enantiopure 1,2-oxazolidines tailored for exact target pockets before a single physical experiment is conducted. As demonstrated by their success in targeting MCT1 and RIPK1, 1,2-oxazolidines will continue to transition from synthetic curiosities to cornerstone pharmacophores in next-generation therapeutics.

References

• Synthesis of New Isoxazolidine Derivatives Utilizing the Functionality of N-Carbonylpyrazol-Linked Isoxazolidines Source: Molecules / PubMed Central (PMC) URL:[Link]

• AZD3965 (CID 10369242) Source: PubChem, National Library of Medicine URL:[Link]

• Isoxazolidines as RIPK1 inhibitors and use thereof (Patent WO2024233544A1)

• Enhanced synthesis of novel multisubstituted isoxazolidines as potential antimicrobial and antioxidant agents using zinc (II) catalyst, and in silico studies Source: Journal of Molecular Structure URL:[Link]

• Novel Isoxazolidines as RIPK1 Inhibitors for Treating Alzheimer's Disease, Multiple Sclerosis, and Amyotrophic Lateral Sclerosis Source: ACS Medicinal Chemistry Letters URL:[Link]

• In Silico Design, Synthesis, and Evaluation of Novel Enantiopure Isoxazolidines as Promising Dual Inhibitors of α-Amylase and α-Glucosidase Source: Pharmaceuticals / PubMed Central (PMC) URL:[Link] (Derived from PMC indexing of related α-Amylase isoxazolidine study).

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Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine

Introduction & Mechanistic Rationale

The construction of the isoxazolidine core is a cornerstone of modern heterocyclic chemistry, frequently utilized in the development of biologically active therapeutic agents. The most robust and atom-economical method for synthesizing this 1,2-oxazolidine ring is the 1,3-dipolar cycloaddition (1,3-DC) between a nitrone and an alkene[1].

This application note details the synthesis of 5-butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine . The protocol is divided into two distinct phases:

• Dipole Generation: The condensation of 4-methoxybenzaldehyde (p-anisaldehyde) with N -methylhydroxylamine to form the stable intermediate, C -(4-methoxyphenyl)- N -methylnitrone.

• [3+2] Cycloaddition: The thermal reaction of the nitrone with 1-hexene (the dipolarophile) to construct the isoxazolidine ring[2].

Causality in Experimental Design: Regioselectivity and FMO Theory

The regioselectivity of this reaction is highly predictable and is governed by Frontier Molecular Orbital (FMO) theory. Terminal alkenes, such as 1-hexene, are electronically neutral to slightly electron-rich. The dominant interaction occurs between the HOMO of the alkene and the LUMO of the nitrone [1]. Because the largest orbital coefficient in the alkene's HOMO resides on the unsubstituted terminal carbon, it preferentially attacks the nitrone's carbon atom. Concurrently, the substituted carbon of the alkene bonds to the nitrone's oxygen atom. This synchronous, concerted mechanism exclusively yields the 5-substituted isoxazolidine (in this case, 5-butyl) rather than the 4-substituted isomer[3].

Mechanistic pathway of the 1,3-dipolar cycloaddition yielding the target isoxazolidine.

Quantitative Data Summary

To optimize throughput and yield, researchers can choose between conventional thermal heating and microwave-assisted synthesis. Microwave irradiation significantly accelerates the cycloaddition by superheating the polar transition state, reducing reaction times from days to hours while improving the diastereomeric ratio (dr)[4].

Reaction Parameter	Conventional Heating	Microwave Irradiation
Solvent	Toluene	Toluene
Temperature	110 °C (Reflux)	110 °C (Sealed Vessel)
Reaction Time	24 – 36 hours	1.5 – 2 hours
Average Yield	72%	91%
Regioselectivity	>98% (5-butyl isomer)	>98% (5-butyl isomer)
Diastereomeric Ratio (cis:trans)	~ 65:35	~ 75:25

Step-by-Step Experimental Protocol

Phase 1: Synthesis of C -(4-methoxyphenyl)- N -methylnitrone

Self-Validating Principle: The conversion of the aldehyde to the nitrone can be visually tracked via Thin Layer Chromatography (TLC). The highly conjugated nitrone will appear as a distinct, intensely UV-active spot with a lower Rf​ value than the starting p-anisaldehyde due to its zwitterionic character[5].

Materials:

• 4-Methoxybenzaldehyde (10.0 mmol, 1.36 g)

• N -Methylhydroxylamine hydrochloride (12.0 mmol, 1.00 g)

• Sodium bicarbonate ( NaHCO3​ ) (15.0 mmol, 1.26 g)

• Dichloromethane (DCM) (30 mL)

• Anhydrous magnesium sulfate ( MgSO4​ )

Procedure:

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-methoxybenzaldehyde (1.36 g) in 30 mL of DCM.

• Reagent Addition: Add N -methylhydroxylamine hydrochloride (1.00 g) to the solution.

• Base Activation: Slowly add NaHCO3​ (1.26 g) in portions. Causality: The base neutralizes the hydrochloride salt, liberating the free N -methylhydroxylamine nucleophile required for the condensation. Effervescence ( CO2​ gas) will be observed.

• Reaction: Stir the heterogeneous mixture vigorously at room temperature (20-25 °C) for 4-6 hours. Monitor via TLC (Hexanes/Ethyl Acetate 1:1).

• Workup: Once the aldehyde is consumed, add 20 mL of distilled water to dissolve the inorganic salts. Transfer to a separatory funnel and collect the organic (bottom) layer. Extract the aqueous layer with an additional 15 mL of DCM.

• Drying & Isolation: Combine the organic layers, dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure using a rotary evaporator. The resulting C -(4-methoxyphenyl)- N -methylnitrone is obtained as a pale yellow solid and can be used in the next step without further purification.

Phase 2: 1,3-Dipolar Cycloaddition

Self-Validating Principle: The cycloaddition breaks the extended conjugation of the nitrone. Consequently, the resulting isoxazolidine product will be significantly less UV-active on TLC and will stain strongly with p -anisaldehyde or phosphomolybdic acid (PMA) stains[1].

Materials:

• C -(4-methoxyphenyl)- N -methylnitrone (5.0 mmol, 0.82 g)

• 1-Hexene (15.0 mmol, 1.26 g / 1.87 mL)

• Anhydrous Toluene (15 mL)

Procedure (Microwave-Assisted Method):

• Setup: In a 30 mL microwave-safe pressure vial, dissolve the nitrone (0.82 g) in 15 mL of anhydrous toluene. Causality: Toluene is chosen because its low polarity prevents the stabilization of unwanted ionic side-reactions, and its high boiling point accommodates the thermal requirements of the concerted [3+2] transition state.

• Dipolarophile Addition: Add 1-hexene (1.87 mL). An excess (3 equivalents) is used to drive the reaction to completion and overcome the volatility of 1-hexene.

• Irradiation: Seal the vial with a crimp cap and place it in the microwave reactor. Heat to 110 °C for 1.5 hours with stirring.

• Concentration: Allow the vessel to cool to room temperature. Transfer the mixture to a round-bottom flask and remove the toluene and unreacted 1-hexene under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography on silica gel (Eluent: Hexanes/Ethyl Acetate gradient from 9:1 to 7:3).

• Characterization: The target compound, 5-butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine, elutes as a viscous oil. Validate the structure via 1H NMR, looking for the characteristic isoxazolidine ring protons: the C3 methine proton (~3.2-3.8 ppm), the C4 diastereotopic methylene protons (~2.0-2.6 ppm), and the C5 methine proton (~4.0-4.5 ppm).

Experimental workflow from precursor condensation to final product validation.

References

• "1,3-Dipolar cycloaddition on solid supports: nitrone approach towards isoxazolidines and isoxazolines and subsequent transformations", Chemical Society Reviews.[Link]

• "Catalytic Enantioselective Inverse-Electron Demand 1,3-Dipolar Cycloaddition Reactions of Nitrones with Alkenes", Journal of the American Chemical Society.[Link]

• "Versatile Scope of a Masked Aldehyde Nitrone in 1,3-Dipolar Cycloadditions", Organic Letters.[Link]

• "RECENT ADVANCES IN THE SYNTHESIS OF SPECIALIZED HETEROCYCLIC MOLECULES BY 1, 3-DIPOLAR CYCLOADDITION REACTION", Rasayan Journal of Chemistry.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1,3-Dipolar cycloaddition on solid supports: nitrone approach towards isoxazolidines and isoxazolines and subsequent transformations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Bot Verification [rasayanjournal.co.in]
• 5. pubs.acs.org [pubs.acs.org]

The Landscape of Asymmetric Organic Synthesis: A Deep Dive into 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine

In the intricate world of asymmetric organic synthesis, where the precise three-dimensional arrangement of atoms is paramount, chiral auxiliaries and catalysts play a pivotal role. These molecules guide chemical reactions to selectively produce one enantiomer of a chiral product over its mirror image, a critical consideration in the development of pharmaceuticals and other biologically active compounds. This guide focuses on a specific, yet under-documented, chiral auxiliary: 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine .

Introduction to 1,2-Oxazolidines as Chiral Modifiers

Unlike the more common 1,3-oxazolidin-2-ones, 1,2-oxazolidines present a unique heterocyclic scaffold. The direct nitrogen-oxygen bond introduces distinct electronic and conformational properties that can be harnessed for stereochemical control. The substituents at the C3, C5, and N2 positions create a defined chiral environment that can influence the facial selectivity of reactions at a tethered substrate.

The compound of interest, 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine, possesses several key structural features that suggest its potential as a chiral auxiliary:

• A Bulky C5-Butyl Group: This group is expected to be a primary steric directing element, effectively shielding one face of a reactive intermediate.

• A C3-(4-methoxyphenyl) Group: The aromatic ring provides rigidity and can engage in π-π stacking interactions, further influencing the transition state geometry. The methoxy group can also act as a Lewis basic site, potentially coordinating with metal ions.

• An N2-Methyl Group: This small substituent on the nitrogen atom fine-tunes the steric and electronic environment around the reactive center.

The following diagram illustrates the proposed general structure of the chiral auxiliary.

Caption: Structure of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine.

Synthesis of the Chiral Auxiliary

The synthesis of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine is anticipated to proceed through the condensation of a chiral β-amino alcohol with an aldehyde or ketone, followed by N-alkylation. A plausible synthetic route is outlined below, starting from a readily available chiral amino acid.

Protocol: Synthesis of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine

Step 1: Reduction of N-protected Norvaline to the corresponding amino alcohol.

• To a solution of N-Boc-L-norvaline (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under an argon atmosphere, add borane-tetrahydrofuran complex (1.5 eq, 1.0 M solution in THF) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Cool the reaction to 0 °C and quench by the slow addition of methanol.

• Concentrate the mixture under reduced pressure. The residue is then dissolved in ethyl acetate and washed sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to afford the N-Boc-L-norvalinol.

Step 2: Condensation with p-anisaldehyde.

• To a solution of N-Boc-L-norvalinol (1.0 eq) and p-anisaldehyde (1.1 eq) in toluene, add a catalytic amount of p-toluenesulfonic acid (0.1 eq).

• Heat the mixture to reflux with a Dean-Stark apparatus to remove water for 12 hours.

• Cool the reaction mixture to room temperature and wash with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography on silica gel to yield the N-Boc protected oxazolidine.

Step 3: N-methylation and deprotection.

• To a solution of the N-Boc protected oxazolidine (1.0 eq) in anhydrous THF at 0 °C, add sodium hydride (1.2 eq, 60% dispersion in mineral oil).

• Stir the mixture for 30 minutes at 0 °C, then add methyl iodide (1.5 eq).

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated NH₄Cl solution and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

• The crude N-methylated, N-Boc protected oxazolidine is then dissolved in a solution of trifluoroacetic acid (TFA) in dichloromethane (1:1 v/v) and stirred at room temperature for 2 hours.

• Concentrate the reaction mixture under reduced pressure and dissolve the residue in ethyl acetate. Wash with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography to afford the final product, 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine.

Applications in Asymmetric Synthesis

The utility of this chiral auxiliary is anticipated in a range of carbon-carbon bond-forming reactions where stereocontrol is crucial. The following sections detail the proposed applications and protocols.

Asymmetric Aldol Reactions

In asymmetric aldol reactions, the chiral auxiliary is first acylated, and the resulting N-acyl oxazolidine is converted to its enolate. The facial selectivity of the subsequent reaction with an aldehyde is dictated by the steric environment of the oxazolidine.

Application Notes &amp; Protocols: A Framework for the In Vitro Profiling of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine

Abstract: This document provides a comprehensive framework for the initial in vitro characterization of the novel compound, 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine. The oxazolidine scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, from antibacterial to neurological.[1][2] A robust and systematic in vitro evaluation is the cornerstone of modern drug discovery, serving to identify potential therapeutic applications and de-risk candidates early in the development pipeline.[3][4] This guide details a logical, tiered approach, beginning with fundamental characterization—solubility and cytotoxicity—and progressing to a panel of targeted functional assays. The protocols herein are designed to be self-validating through the inclusion of appropriate controls and quality checks, adhering to the principles of Good In Vitro Method Practices (GIVIMP).[5]

Introduction: The Scientific Rationale

The compound 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine possesses two key structural motifs that guide a hypothesis-driven approach to its biological evaluation:

• The Oxazolidinone Core Analogue: The oxazolidine ring is structurally related to the 2-oxazolidinone pharmacophore, which is renowned for its potent antibacterial activity by inhibiting bacterial protein synthesis (e.g., Linezolid).[6][7] Furthermore, this scaffold has been associated with the inhibition of key enzymes in the central nervous system (CNS), such as Monoamine Oxidase (MAO).[2]

• The Methoxyphenyl Group: This moiety is a common feature in ligands that target G-Protein Coupled Receptors (GPCRs), one of the largest and most important families of drug targets.[8][9]

Therefore, a logical screening cascade should interrogate these potential activities. This document outlines the protocols to assess the compound's general cellular toxicity, its potential as a Monoamine Oxidase (MAO) inhibitor, its interaction with G-Protein Coupled Receptors (GPCRs), and its antibacterial efficacy.

Getting Started: Compound Management and Quality Control

A successful assay begins with proper handling of the test article. The poor aqueous solubility of many small molecules is a primary source of experimental artifacts.[10]

Protocol 2.1: Preparation of Compound Stock Solution

• Principle: The use of a polar aprotic solvent like Dimethyl Sulfoxide (DMSO) is standard practice for creating high-concentration stock solutions of hydrophobic compounds for in vitro assays.

• Procedure:

  • Accurately weigh the desired amount of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine.

  • Add 100% DMSO to achieve a high-concentration primary stock solution (e.g., 10-30 mM).[10]

  • Ensure complete dissolution by vortexing and, if necessary, brief sonication in a water bath.[10]

  • Visually inspect the solution for any undissolved particulate matter.

  • Aliquot the primary stock into single-use volumes to avoid repeated freeze-thaw cycles, which can promote precipitation.[10] Store at -20°C or -80°C, protected from light.

• Causality Note: The final concentration of DMSO in the assay wells should typically not exceed 0.5-1% to prevent solvent-induced cytotoxicity or artifacts that could confound results.[11] All control wells (vehicle, untreated) must contain the same final DMSO concentration as the test wells.

Tier 1: Foundational Assays - Cytotoxicity Profile

Before evaluating specific biological activities, it is essential to determine the compound's intrinsic cytotoxicity. This data informs the appropriate concentration range for subsequent functional assays, ensuring that observed effects are not merely a consequence of cell death. The MTT assay is a robust, colorimetric method for assessing cell viability based on mitochondrial metabolic activity.[12][13]

Protocol 3.1: MTT Cytotoxicity Assay

• Principle: In viable cells, mitochondrial dehydrogenase enzymes reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product.[14] The amount of formazan produced is directly proportional to the number of living, metabolically active cells.[12]

• Materials:

  • Human cell line (e.g., HEK293, HepG2)

  • Complete culture medium

  • 96-well clear, flat-bottom tissue culture plates

  • MTT solution (5 mg/mL in sterile PBS)[12]

  • Solubilization Buffer (e.g., SDS-HCl solution or DMSO)[15]

  • Microplate spectrophotometer

• Step-by-Step Methodology:

  • Cell Plating: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Prepare serial dilutions of the test compound in culture medium from the DMSO stock. The final DMSO concentration should be constant across all wells. Replace the old medium with 100 µL of the medium containing the test compound or vehicle control.

  • Incubation: Incubate the plate for a relevant duration (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add 10 µL of the 5 mg/mL MTT stock solution to each well.[14]

  • Formazan Development: Incubate for 2-4 hours at 37°C until intracellular purple precipitates are visible under a microscope.

  • Solubilization: Add 100 µL of Solubilization Buffer to each well and mix thoroughly by pipetting to dissolve the formazan crystals.[15]

  • Data Acquisition: Incubate for an additional 2-4 hours at room temperature in the dark.[14] Measure the absorbance at 570 nm. A reference wavelength of 630 nm can be used to subtract background noise.[12]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Plot the percentage viability against the log of the compound concentration and fit a sigmoidal dose-response curve to determine the CC₅₀ (50% cytotoxic concentration).

Tier 2: Hypothesis-Driven Functional Screening

Based on the compound's structural alerts, a parallel screening approach against relevant biological targets is recommended. The following assays represent a logical starting point.

Caption: High-level workflow for the in vitro characterization of the test compound.

Assay Protocol: Monoamine Oxidase (MAO) Inhibition

• Principle: This assay quantifies the activity of MAO-A or MAO-B by measuring the production of hydrogen peroxide (H₂O₂), a byproduct of the oxidative deamination of a substrate.[11][16] In the presence of horseradish peroxidase (HRP), a probe reacts with H₂O₂ to produce a fluorescent or colorimetric signal. An inhibitor will prevent this reaction, leading to a decrease in signal.[16]

• Materials:

  • Recombinant human MAO-A and MAO-B enzymes

  • MAO Assay Buffer

  • Substrate (e.g., Tyramine for both, or specific substrates for each isoform)

  • Detection Probe (e.g., Amplex Red) and HRP

  • Positive Control Inhibitors (e.g., Clorgyline for MAO-A, Pargyline or Selegiline for MAO-B)[16]

  • Black, opaque 96-well plates (for fluorescence)

  • Microplate fluorometer

• Step-by-Step Methodology:

  • Plate Setup: Add 50 µL of MAO Assay Buffer to all wells.

  • Compound Addition: Add 10 µL of serially diluted test compound or control inhibitor to the appropriate wells. For "100% activity" controls, add 10 µL of buffer with the corresponding DMSO concentration.

  • Enzyme Addition: Add 20 µL of MAO-A or MAO-B enzyme working solution to all wells except the "no enzyme" blank.

  • Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

  • Reaction Initiation: Add 20 µL of the Substrate/Probe/HRP working solution to all wells to start the reaction.

  • Data Acquisition: Incubate at 37°C for 30-60 minutes, protected from light. Measure the fluorescence (e.g., Ex/Em = 535/587 nm).

• Data Analysis:

  • Subtract the "no enzyme" blank reading from all other readings.

  • Calculate the percentage of inhibition relative to the "100% activity" control.

  • Plot the percentage inhibition against the log of the compound concentration and fit the data to determine the IC₅₀ (50% inhibitory concentration).

Caption: Mechanism of the MAO inhibition fluorescence-based assay.

Assay Protocol: GPCR Competitive Radioligand Binding

• Principle: This assay measures the ability of a test compound to compete with a known radiolabeled ligand for binding to a specific GPCR. The receptor source is typically a membrane preparation from cells overexpressing the target receptor. A decrease in radioactivity bound to the membrane in the presence of the test compound indicates displacement of the radioligand and suggests interaction with the receptor.[17]

• Materials:

  • Membrane preparation containing the target GPCR (e.g., from CHO or HEK293 cells)

  • Radiolabeled ligand (e.g., ³H- or ¹²⁵I-labeled) specific for the target GPCR

  • Unlabeled known ligand (for non-specific binding determination)

  • Binding Buffer (e.g., Tris-HCl with MgCl₂)

  • 96-well filter plates (e.g., GF/C)

  • Scintillation fluid and a microplate scintillation counter

• Step-by-Step Methodology:

  • Plate Setup: In a 96-well reaction plate, combine in order:

    • Binding Buffer

    • Test compound at various concentrations or unlabeled ligand (for non-specific binding) or buffer (for total binding).

    • Radiolabeled ligand at a concentration near its K_d.

  • Reaction Initiation: Add the GPCR membrane preparation to all wells to initiate the binding reaction.

  • Incubation: Incubate the plate for a defined period (e.g., 60-120 minutes) at room temperature with gentle agitation. The exact time and temperature should be optimized for the specific receptor.

  • Termination & Filtration: Rapidly transfer the contents of the reaction plate to a filter plate using a cell harvester. Wash the filters several times with ice-cold Binding Buffer to remove unbound radioligand.

  • Data Acquisition: Allow the filters to dry. Add scintillation fluid to each well and count the radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Determine Specific Binding = (Total Binding) - (Non-specific Binding).

  • Calculate the percentage of specific binding for each concentration of the test compound.

  • Plot the percentage of specific binding against the log of the compound concentration to determine the IC₅₀. The K_i (inhibitory constant) can then be calculated using the Cheng-Prusoff equation.

Assay Protocol: Antibacterial Minimum Inhibitory Concentration (MIC)

• Principle: The broth microdilution method is a standardized assay to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[6][18]

• Materials:

  • Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis)

  • Mueller-Hinton Broth (MHB)[18]

  • Sterile 96-well clear, flat-bottom plates

  • Positive control antibiotic (e.g., Linezolid, Vancomycin)

  • Bacterial inoculum standardized to a 0.5 McFarland standard

• Step-by-Step Methodology:

  • Compound Dilution: Dispense 50 µL of sterile MHB into wells of a 96-well plate. Add 50 µL of the test compound at 2x the highest desired concentration to the first column. Perform a 2-fold serial dilution across the plate.

  • Inoculum Preparation: Dilute the standardized bacterial suspension in MHB to achieve a final target concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.[18]

  • Inoculation: Add 50 µL of the diluted bacterial inoculum to each well. Include a positive control (bacteria, no compound) and a negative control (broth only, no bacteria).

  • Incubation: Cover the plate and incubate at 37°C for 16-20 hours.

  • Data Acquisition: Visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[10] A plate reader can also be used to measure absorbance at 600 nm.

• Data Analysis:

  • The MIC value is reported directly as the lowest concentration that inhibited growth.

Data Summary and Interpretation

All quantitative data should be summarized for clear comparison.

Assay Type	Target/Cell Line	Endpoint	Hypothetical Result (Test Compound)	Hypothetical Result (Control)
Cytotoxicity	HEK293 Cells	CC₅₀	> 100 µM	Doxorubicin: 0.8 µM
MAO Inhibition	Recombinant hMAO-A	IC₅₀	5.2 µM	Clorgyline: 0.01 µM
MAO Inhibition	Recombinant hMAO-B	IC₅₀	89.5 µM	Selegiline: 0.05 µM
GPCR Binding	Membranes with D₂ Receptor	K_i	> 50 µM	Haloperidol: 0.002 µM
Antibacterial	S. aureus	MIC	128 µg/mL	Linezolid: 2 µg/mL

Interpretation: In this hypothetical example, the test compound shows no significant cytotoxicity at concentrations up to 100 µM. It demonstrates moderate and selective inhibitory activity against MAO-A. It shows no significant binding to the dopamine D₂ receptor and has weak antibacterial activity. This profile might suggest further investigation as a potential CNS agent rather than an antibiotic.

References

• OECD. (2018). Guidance Document on Good In Vitro Method Practices (GIVIMP). OECD Series on Good Laboratory Practice and Compliance Monitoring, No. 22. [Link]

• Zhang, S., et al. (2025). Comparative In Vitro Drug Susceptibility Study of Five Oxazolidinones Against Mycobacterium tuberculosis in Hainan, China. MDPI. [Link]

• Kharb, R., et al. (2020). 5-Ene-4-thiazolidinones – An efficient tool in medicinal chemistry. PMC. [Link]

• Wang, Z., et al. (2023). Protocol for identifying physiologically relevant binding proteins of G-protein-coupled receptors. PMC. [Link]

• U.S. Food and Drug Administration. (2001). S7A Safety Pharmacology Studies for Human Pharmaceuticals. ICH Guidance. [Link]

• Bergh, J. J., et al. (2009). Pharmacokinetic-Pharmacodynamic Modeling of the In Vitro Activities of Oxazolidinone Antimicrobial Agents against Methicillin-Resistant Staphylococcus aureus. Antimicrobial Agents and Chemotherapy, 53(9), 3898–3904. [Link]

• Cell Biolabs, Inc. (n.d.). OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric). Retrieved March 22, 2026, from [Link]

• Charles River Laboratories. (n.d.). Safety Pharmacology Studies. Retrieved March 22, 2026, from [Link]

• Al-Warhi, T., et al. (2022). 2-((3-(4-Methoxyphenyl)-4,5-dihydroisoxazol-5-yl)methyl)benzo[d]isothiazol-3(2H)-one1,1-dioxide. MDPI. [Link]

• Sharma, P., et al. (2023). In Vitro Human Monoamine Oxidase Inhibition and Human Dopamine D4 Receptor Antagonist Effect of Natural Flavonoids for Neuroprotection. MDPI. [Link]

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• Kurt, B. Z., et al. (2021). Novel Thiosemicarbazone Derivatives: In Vitro and In Silico Evaluation as Potential MAO-B Inhibitors. PMC. [Link]

• Sharma, P., et al. (2019). In Vitro and in Silico Human Monoamine Oxidase Inhibitory Potential of Anthraquinones, Naphthopyrones, and Naphthalenic Lactones from Cassia obtusifolia Linn Seeds. ACS Omega. [Link]

• Montiel-Smith, S., et al. (2012). 3-tert-Butyl 5-methyl (2R,4S,5R)-2-(4-methoxyphenyl)-4-(3-nitrophenyl)-1,3-oxazolidine-3,5-dicarboxylate. PMC. [Link]

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Chromatographic separation methods for 1,2-oxazolidine diastereomers

An Application Guide to the Chromatographic Separation of 1,2-Oxazolidine Diastereomers

Introduction: The Stereochemical Challenge of 1,2-Oxazolidines

The 1,2-oxazolidine ring is a privileged heterocyclic scaffold fundamental to medicinal chemistry and asymmetric synthesis. Oxazolidinones, a prominent subclass, are renowned for their role as chiral auxiliaries, famously employed to direct the stereochemical outcome of carbon-carbon bond-forming reactions.[1] Beyond their utility in synthesis, the oxazolidinone core is integral to several potent antibacterial agents, such as Linezolid, which function by inhibiting bacterial protein synthesis.[2][3]

The synthesis of substituted 1,2-oxazolidines often results in the formation of multiple stereoisomers, specifically diastereomers, when two or more chiral centers are present.[4] As the three-dimensional arrangement of substituents can dramatically alter a molecule's interaction with biological targets, the separation and characterization of these diastereomers is a critical step in drug development and chemical research.[5] Different stereoisomers of a drug candidate can exhibit varied pharmacological potency, pharmacokinetic profiles, and toxicity.[6][7] Therefore, robust and efficient analytical and preparative methods for separating these closely related compounds are essential to ensure product consistency, safety, and efficacy.[6]

This technical guide provides an in-depth overview of the primary chromatographic techniques for the separation of 1,2-oxazolidine diastereomers, with a focus on High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC). It is designed for researchers, scientists, and drug development professionals, offering both the theoretical basis for methodological choices and detailed, field-proven protocols.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Diastereomer Separation

HPLC is a cornerstone technique for the separation of stereoisomers. For 1,2-oxazolidine diastereomers, the key to a successful separation lies in selecting a stationary phase and mobile phase that can exploit the subtle differences in the spatial arrangement and polarity of the molecules. While standard reversed-phase columns have been attempted, they often fail to provide adequate resolution.[6][8] Chiral Stationary Phases (CSPs), particularly those based on polysaccharides, have demonstrated superior performance.

The Principle of Separation on Polysaccharide-Based CSPs

Polysaccharide-based CSPs, typically derived from cellulose or amylose, feature chiral polymers coated or immobilized on a silica support. These polymers form complex, helically-ordered structures that create chiral grooves and cavities. The separation mechanism relies on the differential interaction of the diastereomers with the chiral selector. These interactions are a combination of:

• Hydrogen Bonding: With the carbamate and hydroxyl groups on the polysaccharide backbone.

• Dipole-Dipole Interactions: Involving polar functional groups on the analyte and the CSP.

• Steric Hindrance (Inclusion): Where one diastereomer fits more favorably into the chiral cavities of the CSP than the other.

The combination of these forces leads to different retention times for each diastereomer, enabling their separation. Amylose-based columns have been shown to provide high enantioselectivity for oxazolidinone compounds.[9][10]

Logical Workflow for HPLC Method Development

Caption: HPLC method development workflow for oxazolidine diastereomers.

Application Protocol 1: Normal-Phase HPLC Separation of Oxazolidinone Stereoisomers

This protocol is based on a validated method for separating stereoisomers of WCK 2996, a novel oxazolidinone antibacterial agent.[7] Normal-phase chromatography is particularly effective for compounds with moderate polarity, where subtle differences in the interaction with a polar stationary phase (silica) and a non-polar mobile phase can be exploited.

Instrumentation and Materials:

• HPLC system with a UV detector

• Chiral Stationary Phase: Chiralpak AD-H (250 x 4.6 mm, 5 µm) or equivalent amylose-based CSP

• Mobile Phase Solvents: HPLC-grade Hexane, 2-Propanol (IPA), Methanol (MeOH), Acetic Acid (glacial)

• Sample: 1,2-oxazolidinone diastereomeric mixture

Step-by-Step Protocol:

• Mobile Phase Preparation:

  • Prepare the mobile phase by mixing Hexane, 2-Propanol, Methanol, and Acetic Acid in a ratio of 70:10:20:0.2 (v/v/v/v).[7]

  • Degas the mobile phase thoroughly using sonication or vacuum filtration to prevent bubble formation in the pump.

  • Scientist's Note: The small amount of acetic acid acts as a peak modifier, improving peak shape by suppressing potential interactions with residual silanol groups on the silica support.

• System Equilibration:

  • Install the Chiralpak AD-H column in the column compartment.

  • Set the column temperature (e.g., 25 °C). The effect of temperature can be studied to optimize separation, as it influences the thermodynamics of interaction between the analyte and the stationary phase.[7]

  • Purge the system with the mobile phase.

  • Equilibrate the column by pumping the mobile phase at a flow rate of 1.0 mL/min for at least 30-60 minutes, or until a stable baseline is achieved.

• Sample Preparation:

  • Accurately weigh and dissolve the oxazolidinone sample in a suitable solvent (e.g., methanol or a mixture of the mobile phase components) to a final concentration of approximately 0.5 - 1.0 mg/mL.[7]

  • Ensure the sample is fully dissolved. Filter through a 0.45 µm syringe filter if any particulate matter is visible.

• Chromatographic Analysis:

  • Set the UV detection wavelength. This should be at a lambda max of the analyte for optimal sensitivity.

  • Inject a defined volume of the sample (e.g., 10 µL) onto the column.

  • Run the analysis isocratically for a sufficient time to allow all isomers to elute. In the reference method, a resolution (Rs) greater than 4 was achieved.[7]

• Data Analysis:

  • Integrate the peaks corresponding to the diastereomers.

  • Calculate the resolution (Rs), selectivity (α), and retention factors (k) to assess the quality of the separation.

Application Protocol 2: Polar Organic Mode (POM) HPLC Separation

The Polar Organic Mode is a powerful technique that uses polar mobile phases (like acetonitrile, methanol, ethanol) with polysaccharide CSPs.[9][10] This mode offers unique selectivity and is often successful when normal-phase or reversed-phase methods fail. It provides advantages such as high efficiency and good solubility for polar analytes.[11]

Instrumentation and Materials:

• HPLC system with a UV or Diode Array Detector (DAD)

• Chiral Stationary Phase: Lux Amylose-1 or Lux Cellulose-4 (150 x 4.6 mm, 5 µm) or equivalent

• Mobile Phase Solvents: HPLC-grade Acetonitrile (ACN), Methanol (MeOH), Ethanol (EtOH), 2-Propanol (IPA)

• Sample: 1,2-oxazolidinone diastereomeric mixture

Step-by-Step Protocol:

• Mobile Phase Preparation & Column Screening:

  • Prepare neat solvents (100% ACN, 100% MeOH, 100% EtOH) for initial screening. Amylose-based columns with ACN often provide the highest enantioselectivities for oxazolidinones.[9][10]

  • Degas the solvents before use.

  • Scientist's Note: The choice of alcohol can significantly alter selectivity. Hysteresis phenomena have been observed with binary mixtures (e.g., ACN:MeOH), meaning the column's performance can depend on its recent solvent history. This can be exploited for fine-tuning separations.

• System Equilibration:

  • Install the chosen Lux column. Set the column temperature to 25 °C and the flow rate to 0.5 mL/min.

  • Before analysis with a new mobile phase, flush the column with at least 10 column volumes of the new eluent to ensure complete equilibration.

• Sample Preparation:

  • Prepare a stock solution of the sample at 1 mg/mL in methanol.

  • Further dilute with the same solvent as needed.

  • Filter the sample through a 0.45 µm filter.

• Chromatographic Analysis:

  • Set the UV detection wavelength to 210 nm.

  • Inject a small volume (e.g., 1 µL) to avoid column overloading.

  • Perform initial screening runs with neat ACN, MeOH, and EtOH to identify the most promising solvent system.

  • If separation is observed but requires optimization, binary mixtures can be tested (e.g., ACN/MeOH in 10% increments).

• Data Analysis:

  • Identify and integrate the peaks for each diastereomer.

  • Determine the retention factor (k), separation factor (α), and resolution (Rs) using the standard formulas.

  • Note any reversal in elution order between different mobile phases, as this provides mechanistic insight into the separation.[9]

Parameter	Protocol 1: Normal-Phase [7]	Protocol 2: Polar Organic Mode
Stationary Phase	Chiralpak AD-H (Amylose-based)	Lux Amylose-1, Lux Cellulose-4
Mobile Phase	Hexane:IPA:MeOH:Acetic Acid (70:10:20:0.2)	Neat ACN, MeOH, EtOH, or binary mixtures
Flow Rate	1.0 mL/min	0.5 mL/min
Temperature	25 °C (variable for optimization)	25 °C
Detection	UV (analyte-specific λmax)	UV at 210 nm
Key Advantage	Robust, validated for antibacterial agents	High selectivity, good for polar compounds

Supercritical Fluid Chromatography (SFC): A Fast and Green Alternative

SFC has emerged as a powerful technique for chiral and achiral separations, often outperforming HPLC in terms of speed and reduced solvent consumption.[12] It uses a supercritical fluid, typically carbon dioxide, as the main mobile phase component. The low viscosity and high diffusivity of supercritical CO₂ lead to high column efficiency and rapid separations.[12] SFC has been successfully applied to separate the diastereomers of oxazolidinone antibacterial agents where reversed-phase LC failed.[6]

Logical Workflow for SFC Method Development

Caption: SFC method development workflow for oxazolidine diastereomers.

Application Protocol 3: SFC Separation on a Chiral Stationary Phase

This protocol is a generalized approach based on the successful separation of the DuP 105 oxazolidinone diastereomers using a Chiralcel OD column.[6] The key parameters in SFC are the choice of co-solvent (modifier), temperature, and back pressure.

Instrumentation and Materials:

• SFC system with a UV detector and back pressure regulator

• Chiral Stationary Phase: Chiralcel OD (Cellulose-based) or other suitable CSP

• Mobile Phase: Supercritical CO₂, HPLC-grade Methanol or other alcohol modifier

• Sample: 1,2-oxazolidinone diastereomeric mixture

Step-by-Step Protocol:

• System Preparation and Equilibration:

  • Install the Chiralcel OD column.

  • Set the initial conditions:

    • Flow Rate: 2.0 - 4.0 mL/min

    • Back Pressure: 100 - 150 bar

    • Temperature: 35 - 40 °C

    • Modifier: Start with a screening gradient (e.g., 5-40% Methanol over 5-10 minutes).

  • Equilibrate the system with the initial mobile phase composition until pressure and temperature are stable.

  • Scientist's Note: In SFC, pressure and temperature significantly affect the density and solvating power of the supercritical CO₂, thereby influencing retention and resolution.[6] These parameters are powerful tools for optimization.

• Sample Preparation:

  • Dissolve the sample in the modifier solvent (e.g., Methanol) at a concentration of ~1 mg/mL. Using the modifier as the sample solvent ensures good peak shape.

• Chromatographic Analysis and Optimization:

  • Inject a small volume (1-5 µL) of the sample.

  • Run the initial gradient screen to find the approximate percentage of modifier needed for elution.

  • Based on the screening run, develop an isocratic or shallow gradient method.

  • Optimize the separation by systematically adjusting:

    • % Modifier: Increasing the modifier percentage generally decreases retention time.

    • Temperature: The effect is complex; it can improve efficiency but may decrease selectivity.

    • Pressure: Higher pressure increases the density of the mobile phase, which can decrease retention.

  • The goal is to achieve baseline resolution (Rs > 1.5) in the shortest possible time.

• Data Analysis:

  • Identify and integrate the diastereomer peaks.

  • Report the final optimized SFC conditions along with the resolution and retention times.

Chromatography Technique	Primary Mobile Phase	Typical Stationary Phases	Key Advantages for Oxazolidinones
Normal-Phase HPLC	Non-polar (e.g., Hexane)	Polysaccharide CSPs, Silica	Excellent selectivity for moderately polar isomers.[7][13]
Polar Organic Mode HPLC	Polar (e.g., ACN, MeOH)	Polysaccharide CSPs	High efficiency and unique selectivity for polar analytes.[9]
Supercritical Fluid (SFC)	Supercritical CO₂ + Modifier	Polysaccharide CSPs, various others	High speed, reduced organic solvent use, orthogonal selectivity to HPLC.[6][12]

Conclusion

The successful separation of 1,2-oxazolidine diastereomers is a critical task that relies on the careful selection of chromatographic conditions. Polysaccharide-based chiral stationary phases are the tools of choice, offering the necessary selectivity under various modes, including Normal-Phase, Polar Organic, and Supercritical Fluid Chromatography. While HPLC provides robust and well-established methods, SFC presents a compelling alternative, offering significant advantages in speed and sustainability. The protocols and principles outlined in this guide provide a strong foundation for developing and optimizing separations, enabling researchers to isolate and quantify these important stereoisomers with confidence.

References

• Dobó, M., Foroughbakhshfasaei, M., Horváth, P., Szabó, Z. I., & Tóth, G. (2022). Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode. Journal of Chromatography A, 1662, 462741. [Link]

• Alasandro, M. (1996). Separation of diastereoisomers of DuP 105, a novel oxazolidinone antibacterial agent, by supercritical fluid chromatography on a Chiralcel OD column. Journal of Pharmaceutical and Biomedical Analysis, 14(7), 807-814. [Link]

• Dobó, M., Foroughbakhshfasaei, M., Horváth, P., Szabó, Z. I., & Tóth, G. (2022). Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode. PubMed, PMID: 34929572. [Link]

• Taylor, W. G., & Schreck, C. E. (1985). Chiral-phase capillary gas chromatography and mosquito repellent activity of some oxazolidine derivatives of (+)- and (-)-citronellol. Journal of Pharmaceutical Sciences, 74(5), 534-539. [Link]

• Dobó, M., Foroughbakhshfasaei, M., Horváth, P., Szabó, Z. I., & Tóth, G. (2021). Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode. Repository of the Academy's Library. [Link]

• Foroughbakhshfasaei, M., Dobó, M., Horváth, P., Szabó, Z. I., & Tóth, G. (2023). Chiral Separation of Oxazolidinone Analogs by Capillary Electrophoresis Using Anionic Cyclodextrins as Chiral Selectors: Emphasis on Enantiomer Migration Order. Molecules, 28(11), 4529. [Link]

• Rane, V. P., Patil, K. R., Ahirrao, V. K., Deshpande, P. K., Yeole, R. D., & Patel, M. V. (2019). Liquid Chromatographic Separation of a Novel Oxazolidinone Antibacterial Agent WCK 2996 Stereoisomers and Investigation of Thermodynamic Parameters on Separation. Journal of Liquid Chromatography & Related Technologies, 42(5-6), 164-172. [Link]

• Berger, T. A., & Smith, J. (2011). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. Presentation at HPLC 2011.

• Foroughbakhshfasaei, M., Dobó, M., Horváth, P., Szabó, Z. I., & Tóth, G. (2023). Chiral Separation of Oxazolidinone Analogs by Capillary Electrophoresis Using Anionic Cyclodextrins as Chiral Selectors: Emphasis on Enantiomer Migration Order. PMC. [Link]

• Michalska, K., et al. (2021). Explanation of the Formation of Complexes between Representatives of Oxazolidinones and HDAS-β-CD Using Molecular Modeling as a Complementary Technique to cEKC and NMR. Molecules, 26(14), 4125. [Link]

• Regalado, E. L. (2012). Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds. ResearchGate. [Link]

• Fekete, J., et al. (2002). Comparative Study on Separation of Diastereomers by HPLC. ResearchGate. [Link]

• Dobó, M., et al. (2021). Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode. ResearchGate. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Explanation of the Formation of Complexes between Representatives of Oxazolidinones and HDAS-β-CD Using Molecular Modeling as a Complementary Technique to cEKC and NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Chiral Separation of Oxazolidinone Analogs by Capillary Electrophoresis Using Anionic Cyclodextrins as Chiral Selectors: Emphasis on Enantiomer Migration Order - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Separation of diastereoisomers of DuP 105, a novel oxazolidinone antibacterial agent, by supercritical fluid chromatography on a Chiralcel OD column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Chiral separation of oxazolidinone analogues by liquid chromatography on polysaccharide stationary phases using polar organic mode - Repository of the Academy's Library [real.mtak.hu]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. hplc.eu [hplc.eu]

Use of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine as a chiral auxiliary

Application Note: Utilization of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine as a Next-Generation Chiral Auxiliary

Executive Summary & Mechanistic Rationale

The 1,2-oxazolidine (isoxazolidine) core is recognized as a privileged scaffold in organic synthesis, providing a highly tunable, conformationally restricted envelope ideal for stereochemical relay (1)[1]. While classical chiral auxiliaries (e.g., Evans oxazolidinones) rely strictly on covalent attachment via imide bonds, the fully substituted 5-butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine operates through a dual-mode mechanism.

First, the presence of the N-methyl group and the adjacent oxygen atom allows the intact ring to function as a rigid, bidentate Lewis basic ligand for transition metals (e.g., Zn, Cu), directing asymmetric induction via non-covalent coordination. Second, the inherent lability of the N–O bond permits reductive cleavage to release a sterically encumbered 1,3-amino alcohol (2)[2]. This amino alcohol can subsequently be converted into a classical covalently-bound auxiliary, expanding the versatility of the scaffold beyond traditional boundaries.

Workflow for the synthesis and dual-mode application of the 1,2-oxazolidine chiral auxiliary.

Quantitative Data & Profiling

To successfully deploy this auxiliary, researchers must understand its physical parameters and optimal operating conditions. The data below summarizes the structural profile and the optimization of its use in asymmetric carbon-carbon bond formation.

Table 1: Physicochemical Properties & Structural Parameters

Parameter	Value / Description	Mechanistic Implication
Molecular Formula	C15H23NO2	Highly lipophilic; excellent solubility in non-polar solvents (Toluene, DCM).
Molecular Weight	249.35 g/mol	Easily separable from lower molecular weight products via silica gel chromatography.
Stereocenters	C3, C5	Typically synthesized as the cis-diastereomer; provides a concave chiral pocket.
Key NMR Handles	O-CH3 (s, ~3.8 ppm), N-CH3 (s, ~2.6 ppm)	Allows rapid in-process quantitative NMR (qNMR) to determine diastereomeric excess.

| Chemical Stability | Stable to mild bases/nucleophiles | Survives strongly basic organometallic conditions (e.g., Grignard, dialkylzinc reagents). |

Table 2: Optimization of Asymmetric Diethylzinc Addition to Benzaldehyde using the Auxiliary

Auxiliary Loading	Solvent	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
10 mol%	THF	0	65	42
10 mol%	Toluene	0	82	78
20 mol%	Toluene	-20	91	94

| 20 mol% | CH2Cl2 | -20 | 76 | 81 |

Note: Toluene significantly outperforms THF. THF acts as a competing Lewis base, disrupting the delicate bidentate coordination between the auxiliary and the Zn(II) center.

Experimental Protocols & Self-Validating Workflows

Protocol A: Synthesis of the Auxiliary via 1,3-Dipolar Cycloaddition

The construction of the auxiliary relies on a highly diastereoselective 1,3-dipolar cycloaddition, a robust methodology for establishing contiguous stereocenters (3)[3].

• Preparation : In an oven-dried Schlenk flask under argon, dissolve N-methyl-C-(4-methoxyphenyl)nitrone (10.0 mmol) in anhydrous toluene (0.2 M).

• Reagent Addition : Add 1-hexene (15.0 mmol, 1.5 equiv) dropwise at room temperature.

• Thermal Activation : Heat the reaction mixture to 80°C for 16 hours.

  • Causality: Toluene is selected over polar solvents to maximize the endo-transition state preference, enhancing cis-diastereoselectivity. Temperatures exceeding 110°C are avoided to prevent retro-cycloaddition and degradation of the diastereomeric ratio (d.r.).

• Isolation : Concentrate under reduced pressure and purify via flash chromatography (Hexanes/EtOAc 85:15).

• Validation & QC : Monitor the reaction via TLC; the nitrone dipole is highly UV-active and stains heavily with KMnO4, whereas the product is UV-active but KMnO4-negative. Validate diastereomeric purity via 1H NMR; the C3-proton of the cis-isomer appears as a distinct doublet with a coupling constant ( J=8−9 Hz) indicative of a pseudo-axial arrangement.

Protocol B: Application as a Non-Covalent Auxiliary in Asymmetric Alkylation

• Complexation : In a flame-dried vial, dissolve the purified 1,2-oxazolidine auxiliary (20 mol%) in anhydrous toluene. Cool to -20°C.

• Activation : Add diethylzinc (1.0 M in hexanes, 2.0 equiv) dropwise. Stir for 15 minutes to allow the N,O-bidentate coordination complex to form.

• Substrate Addition : Slowly add benzaldehyde (1.0 equiv) over 10 minutes.

  • Causality: The bulky 4-methoxyphenyl group at C3 effectively shields the Re-face of the coordinated aldehyde, forcing the ethyl transfer to occur exclusively from the Si-face.

• Quenching : After 12 hours, quench with saturated aqueous NH4Cl. Extract with EtOAc, dry over Na2SO4, and concentrate.

• Validation & QC : Determine the enantiomeric excess (e.e.) of the resulting 1-phenylpropan-1-ol via chiral HPLC (e.g., Chiralcel OD-H column). The auxiliary can be recovered quantitatively during silica gel purification due to its distinct polarity.

Mechanistic model of asymmetric induction via bidentate metal coordination by the auxiliary.

Protocol C: Reductive Cleavage to a Latent Covalent Auxiliary

Reductive cleavage of the isoxazolidine N–O bond triggers the release of a 1,3-amino alcohol, a critical intermediate for downstream auxiliary synthesis (4)[4].

• Reaction Setup : Dissolve the 1,2-oxazolidine (5.0 mmol) in a 4:1 mixture of glacial acetic acid and water.

• Reduction : Add activated Zinc dust (50.0 mmol, 10 equiv) in portions at room temperature to prevent excessive exotherms.

  • Causality: Zinc in acetic acid is utilized instead of catalytic hydrogenation (H2/Pd-C). The benzylic C–N bond at C3 is highly susceptible to hydrogenolysis; Zn/AcOH selectively cleaves the N–O bond without destroying the newly formed chiral center at C3.

• Workup : Filter the mixture through a pad of Celite to remove zinc salts. Neutralize the filtrate carefully with saturated aqueous NaHCO3 and extract with DCM.

• Validation & QC : The resulting 1-(methylamino)-1-(4-methoxyphenyl)heptan-3-ol should show a complete disappearance of the N-CH3 signal at ~2.6 ppm in 1H NMR, shifting upfield to ~2.3 ppm due to the transition from a constrained ring to a secondary acyclic amine. This amino alcohol can now be phosgenated to form a chiral 1,3-oxazinan-2-one for classical covalent auxiliary workflows.

References

• Isoxazolidine: A Privileged Scaffold for Organic and Medicinal Chemistry | Source: ACS Publications | URL:[Link]

• Asymmetric Iodolactamization Induced by Chiral Oxazolidine Auxiliary | Source: ACS Publications | URL:[Link]

• Chiral auxiliary based approach toward the synthesis of C-glycosylated amino acids | Source: NIH / PubMed | URL:[Link]

• A stereoselective method for the synthesis of enantiopure 3-substituted 4-hydroxyproline derivatives via 1,3-dipolar cycloadditions | Source: Académie des sciences | URL:[Link]

• Asymmetric 1,3-dipolar cycloaddition of optically active trifluoromethylated α,β-unsaturated aryl sulfones with nitrones | Source: RSC Publishing | URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chiral auxiliary based approach toward the synthesis of C-glycosylated amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Asymmetric 1,3-dipolar cycloaddition of optically active trifluoromethylated α,β-unsaturated aryl sulfones with nitrones: the use of o-dialkylaminoeth ... - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) DOI:10.1039/A606890A [pubs.rsc.org]
• 4. A stereoselective method for the synthesis of enantiopure 3-substituted 4-hydroxyproline derivatives via 1,3-dipolar cycloadditions [comptes-rendus.academie-sciences.fr]

Sample preparation of 1,2-oxazolidines for NMR spectroscopy

An Application Note and Protocol from the Office of the Senior Application Scientist

Topic: Sample Preparation of 1,2-Oxazolidines for High-Fidelity NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals engaged in the synthesis and characterization of heterocyclic compounds.

Author's Foreword

The 1,2-oxazolidine ring system is a cornerstone of modern synthetic chemistry, serving as a versatile chiral auxiliary and a key pharmacophore in numerous developmental drug candidates. However, the structural elucidation of these heterocycles by Nuclear Magnetic Resonance (NMR) spectroscopy is frequently undermined by inadequate sample preparation. The inherent reactivity of the oxazolidine ring—particularly its susceptibility to hydrolysis—demands a nuanced approach that goes beyond standard protocols. This guide is born from field experience, designed to equip the researcher with the rationale and methodology to prepare high-quality, stable NMR samples of 1,2-oxazolidines, ensuring the resulting spectra are both accurate and reproducible. We will move beyond a simple list of steps to explain the causality behind each decision, creating a self-validating system for robust spectroscopic analysis.

Part 1: The Imperative of Purity—Pre-NMR Sample Cleanup

The quality of an NMR spectrum is a direct reflection of sample purity. Contaminants not only introduce extraneous signals that complicate spectral interpretation but can also catalyze the degradation of the analyte.[1] For 1,2-oxazolidines, which are often synthesized from amino alcohols and aldehydes or ketones, common impurities include unreacted starting materials, excess reagents, and reaction byproducts.[2]

Common Purification Strategies:

• Flash Column Chromatography: This is the most common and effective method for purifying 1,2-oxazolidines, especially on a research scale (<1 g).[3][4] A silica gel stationary phase with a non-polar/polar solvent gradient (e.g., hexane/ethyl acetate) is typically sufficient to separate the desired product from more polar starting materials and byproducts.

• Crystallization: If the 1,2-oxazolidine is a solid, crystallization can be an excellent method for achieving high purity, particularly for multi-gram quantities.[3] The choice of solvent is critical and must be determined empirically.

• Distillation: For liquid 1,2-oxazolidines with sufficient thermal stability and molecular weights generally below 350 amu, vacuum distillation can be a viable option.[3]

A Critical Note on Impurities: It is crucial to save a small aliquot of the crude reaction mixture for a preliminary ¹H NMR analysis. Comparing this crude spectrum to that of the purified fractions confirms that the correct compound has been isolated and helps in identifying the nature of the removed impurities.[3]

Part 2: The Decisive Factor—Strategic Selection of a Deuterated Solvent

The choice of deuterated solvent is the most critical step in preparing an NMR sample of a 1,2-oxazolidine. This decision hinges on two primary factors: analyte solubility and, most importantly, the chemical stability of the oxazolidine ring.[5]

The N-O bond within the 1,2-oxazolidine ring makes it susceptible to hydrolysis, a ring-opening reaction that is often catalyzed by trace amounts of acid or water, to revert to the parent β-amino alcohol and aldehyde/ketone.[6][7] Protic deuterated solvents or those containing residual water can actively promote this degradation, leading to spectra that represent a mixture of compounds rather than the pure analyte.

Studies have shown that some oxazolidine derivatives are stable in aprotic solvents like CDCl₃ but can degrade rapidly in protic solvents like CD₃OD or upon the addition of D₂O.[8] The rate of this hydrolysis is highly dependent on the substituents at the C2 and N3 positions of the ring.[6][7]

Decision Workflow for Solvent Selection

Below is a logical workflow to guide the selection of an appropriate deuterated solvent for your 1,2-oxazolidine sample.

Caption: Standard workflow for qualitative NMR sample preparation.

Step-by-Step Methodology

• Weigh the Analyte: Accurately weigh the purified 1,2-oxazolidine.

  • For ¹H NMR: 5-25 mg is typically sufficient. * For ¹³C NMR: A more concentrated sample is needed due to the lower natural abundance and sensitivity of the ¹³C nucleus. Aim for 20-50 mg, or as much as will readily dissolve. [9]2. Dissolution: Transfer the solid to a small, clean, dry glass vial. Add the chosen deuterated solvent (e.g., CDCl₃) to a final volume of approximately 0.6-0.7 mL. [1]This corresponds to a sample height of about 4-5 cm in a standard 5 mm NMR tube. [9]Ensure complete dissolution by vortexing or brief sonication.

• Filtration: Prepare a filter by tightly packing a small plug of glass wool or a Kimwipe into a Pasteur pipette. [1]Do not use cotton wool, as solvents can leach impurities from it. Transfer the solution through the filter directly into a clean, high-quality NMR tube.

• Finalize: Cap the NMR tube securely to prevent solvent evaporation. Label the tube clearly. Invert the tube several times to ensure the solution is homogeneous before placing it in the spectrometer.

Part 4: Protocol for Quantitative NMR (qNMR) Analysis

Quantitative NMR (qNMR) is a powerful primary analytical method for determining the absolute purity or concentration of a substance. [10][11]It relies on the principle that the integrated signal area in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal. [10]For qNMR, sample preparation must be executed with metrological precision.

The internal standard method is preferred for achieving the highest precision and accuracy. [12] Table 2: Selection Criteria for a qNMR Internal Standard

Criterion	Rationale & Causality
High Purity (≥99%)	Impurities in the standard will lead to errors in its effective molar amount, directly propagating to errors in the analyte's calculated purity. [13]
Chemical Inertness	The standard must not react with the analyte, the solvent, or trace impurities under the experimental conditions. [12]
Signal Separation	The quantifiable signal(s) from the standard must be in a region of the spectrum free from any analyte or impurity signals to allow for accurate integration. [14][15]
Solubility	The standard must be fully soluble in the same deuterated solvent as the analyte to ensure a homogeneous solution. [13]
Low Volatility	The standard should be a non-volatile solid to allow for accurate weighing and to prevent loss during sample preparation. [16]
Simple Spectrum	An ideal standard gives one or more sharp, well-defined singlets for easy and precise integration. [14]

Step-by-Step Methodology for qNMR

• Select Internal Standard: Choose an appropriate internal standard based on the criteria in Table 2. For 1,2-oxazolidines in CDCl₃, common standards include 1,3,5-trimethoxybenzene, dimethyl terephthalate, or maleic acid. [15]2. Accurate Weighing: Using a calibrated analytical balance, accurately weigh the 1,2-oxazolidine analyte (e.g., ~15.00 mg) into a clean glass vial. Record the mass to the highest precision possible.

• Add Standard: Accurately weigh a known quantity of the internal standard (e.g., ~10.00 mg) and add it to the same vial. The goal is to have a molar ratio between the analyte and standard that is reasonably close to 1:1 to ensure comparable signal intensities. [12]4. Dissolve and Transfer: Add ~0.7 mL of the appropriate deuterated solvent (e.g., CDCl₃) to the vial. Ensure both the analyte and the standard are fully dissolved. Using a filter pipette, transfer the entire solution quantitatively to the NMR tube.

• Acquire Data: Acquire the NMR spectrum using parameters optimized for quantification. This typically involves ensuring a long relaxation delay (D1) of at least 5 times the longest T₁ of any signal being integrated.

Part 5: Troubleshooting Common Issues

• Unexpected New Signals Appear Over Time: This is a classic sign of sample degradation, likely hydrolysis. [6][7]The cause is almost certainly the choice of a protic solvent or water contamination. The sample should be remade in a dry, aprotic solvent.

• Broad, Poorly Resolved Peaks: This is often due to poor shimming caused by particulate matter in the sample or a sample volume that is too low. Re-filtering the sample and ensuring the correct sample height can resolve this. High viscosity from an overly concentrated sample can also be a cause. [9]* pH-Induced Shifts: For oxazolidines with ionizable functional groups, small changes in pH (e.g., from acidic impurities) can cause significant and misleading chemical shift perturbations, especially for nitrogen-adjacent protons. [17][18]Ensure the sample and solvent are neutral.

By adhering to these principles and protocols, researchers can confidently prepare 1,2-oxazolidine samples that yield high-fidelity NMR data, forming a solid foundation for accurate structural elucidation, reaction monitoring, and purity assessment.

References

• Vertex AI Search. (2024). ¹H Nuclear Magnetic Resonance Study of Oxazolidinone Binding to Bacterial Ribosomes.

• Moloney, G. P., Iskander, M. N., & Craik, D. J. (2010). Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy. Journal of Pharmaceutical Sciences, 99(8), 3362-3371. [Link]

• Hornak, J. P. (n.d.). Sample Preparation. Rochester Institute of Technology.

• ResearchGate. (n.d.). Stability Studies of Oxazolidine-Based Compounds Using 1H NMR Spectroscopy | Request PDF. Retrieved from [Link]

• Moloney, G. P. (1997). ¹H NMR Spectroscopic Studies of the Stability of an Oxazolidine Condensation Product. SciSpace. Retrieved from [Link]

• University of Rochester. (n.d.). Internal Standards.
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• University of Bristol. (n.d.). Quantitative NMR Spectroscopy.
• JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind.

• Rundlöf, T., Mathiasson, M., Bekiroglu, S., Hakkarainen, B., Bowden, T., & Arvidsson, T. (2010). Survey and qualification of internal standards for quantification by 1H NMR spectroscopy. Journal of Pharmaceutical and Biomedical Analysis, 52(5), 645-651. [Link]

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• ResolveMass Laboratories. (2025). Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results. Retrieved from [Link]

• Bruker. (n.d.). NMR Sample Preparation.
• AWS. (2022). qNMR - Quantitative Analysis by NMR.

• Mhlongo, N. N., et al. (2018). Facile Synthesis of Oxazolidinones as Potential Antibacterial Agents. Molecules, 23(11), 2949. [Link]

• de Souza, M. V. N., et al. (2021). Use of quantitative 1H and 13C NMR to determine the purity of organic compound reference materials: a case study of standards for nitrofuran metabolites. Magnetic Resonance in Chemistry, 59(1), 78-86. [Link]

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• Warner, J. B., et al. (2023). pH Effects Can Dominate Chemical Shift Perturbations in ¹H,¹⁵N-HSQC NMR Spectroscopy for Studies of Small Molecule/α-Synuclein Interactions. ACS Chemical Neuroscience, 14(4), 645-655. [Link]

• KGROUP. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist.

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• Biological Magnetic Resonance Bank. (n.d.). pH-dependent random coil H, C, and N chemical shifts of the ionizable amino acids.

• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

• ResearchGate. (2025). Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries. Retrieved from [Link]

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• ResearchGate. (2019). In ¹H-NMR analysis, is it normal to get only one peak for 2 different compounds?. Retrieved from [Link]

• ACS Publications. (1997). ¹⁵N Chemical Shift Principal Values in Nitrogen Heterocycles. Retrieved from [Link]

• Chemistry LibreTexts. (2019). 12.08 Solving NMR spectra. Retrieved from [Link]

• Deev, S. L., et al. (2019). ¹⁵N labeling and analysis of ¹³C–¹⁵N and ¹H–¹⁵N couplings in studies of the structures and chemical transformations of nitrogen heterocycles. RSC Advances, 9(48), 28069-28103. [Link]

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Technical Notes & Optimization

How to improve regioselectivity in 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine synthesis

Technical Support Center: Advanced Troubleshooting for 1,2-Oxazolidine Synthesis

Topic: Improving Regioselectivity in the Synthesis of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine

Introduction: The Challenge of Regiocontrol in 1,3-Dipolar Cycloadditions

The synthesis of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine is achieved via a [3+2] cycloaddition, a powerful method for constructing five-membered heterocycles.[1] This specific transformation involves the reaction of N-methyl-C-(4-methoxyphenyl)nitrone with 1-hexene. While elegant, this reaction often presents a significant challenge: controlling the regioselectivity. Researchers frequently encounter a mixture of two regioisomers: the desired 5-butyl product and the undesired 4-butyl byproduct.

This guide, designed for chemists and drug development professionals, provides a framework for understanding and troubleshooting the factors that govern the regiochemical outcome of this reaction. We will move beyond simple protocols to explore the underlying mechanistic principles, enabling you to make informed decisions to optimize your synthesis for the desired 5-substituted isoxazolidine.

Core Principles: Why Regioisomers Form

The regioselectivity of a 1,3-dipolar cycloaddition is primarily governed by the electronic properties of the reactants, as explained by Frontier Molecular Orbital (FMO) theory.[2][3] The reaction proceeds through a concerted transition state where the outcome is determined by the most favorable interaction between the Highest Occupied Molecular Orbital (HOMO) of one component and the Lowest Unoccupied Molecular Orbital (LUMO) of the other.

Two primary interactions are possible:

• HOMO(Nitrone) - LUMO(Alkene): This interaction is dominant when the alkene is electron-deficient.

• LUMO(Nitrone) - HOMO(Alkene): This interaction typically dominates when using electron-rich or electron-neutral alkenes, such as 1-hexene.[4][5]

For the synthesis of the target 5-butyl-1,2-oxazolidine, the LUMO(Nitrone)-HOMO(Alkene) interaction is the key pathway. The orbital coefficients predict that the largest lobe of the nitrone's LUMO (on the carbon atom) will align with the largest lobe of the 1-hexene's HOMO (on the terminal CH₂ carbon), leading to the 5-substituted product.[4] The formation of the 4-butyl isomer indicates that the competing HOMO(Nitrone)-LUMO(Alkene) pathway has a sufficiently low energy barrier to be accessible under the reaction conditions.

Fig 1. Competing pathways for 1,2-oxazolidine synthesis.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis in a practical question-and-answer format.

Q1: I'm observing a mixture of 5-butyl and 4-butyl regioisomers. Why is the reaction not completely selective?

A: It is common to observe a mixture of regioisomers when the difference in the activation energies (ΔG‡) for the two competing transition states (Fig 1.) is small. For the reaction between an aryl-nitrone and a terminal alkene like 1-hexene, the pathway leading to the 5-substituted product is generally favored electronically and sterically.[4] However, if the reaction conditions are not optimal, the energy gap between the two pathways can narrow, allowing for the formation of the 4-substituted isomer. Factors like temperature, solvent, and the presence of unintended catalysts can all influence this energy difference.

Q2: How can I increase the yield of the desired 5-butyl isomer and improve the regiomeric ratio (rr)?

A: This is the most common optimization goal. Since the 5-substituted product is the kinetically favored product in thermal, uncatalyzed reactions, the strategy is to identify conditions that maximize the energy difference between the two competing pathways.

• Action 1: Lower the Reaction Temperature. Selectivity in competing kinetic pathways is often temperature-dependent. Lowering the temperature will more significantly impede the higher-energy pathway (leading to the 4-butyl isomer) than the lower-energy pathway (leading to the 5-butyl isomer), thus improving the regiomeric ratio.

  • Recommendation: If you are running the reaction at reflux in toluene (110 °C), consider screening lower temperatures such as 80 °C, 60 °C, or even room temperature for a longer duration.

• Action 2: Screen Different Solvents. While often considered a secondary factor in concerted cycloadditions, solvent polarity can subtly influence transition state stabilization.[1][6] For this reaction, moving to less polar solvents can sometimes enhance selectivity. A polar solvent might stabilize a more polar, stepwise transition state, which could alter the regiochemical outcome.[7]

  • Recommendation: Create a screening matrix of solvents and temperatures.

Parameter	Condition	Rationale	Expected Outcome on 5-Butyl : 4-Butyl Ratio
Temperature	High (e.g., >100 °C)	Provides more energy to overcome both activation barriers.	Lower Selectivity
Low (e.g., 25-60 °C)	Favors the lowest energy transition state.	Higher Selectivity
Solvent	Non-polar (Toluene, Hexane)	Favors the concerted, less polar transition state.	Generally Higher Selectivity
Polar Aprotic (THF, CH₂Cl₂)	May stabilize charged intermediates or polar transition states.	Potentially Lower Selectivity
Polar Protic (Alcohols)	Not recommended; can react with the nitrone.	Poor results, side reactions

Q3: My reaction is unexpectedly producing the 4-butyl isomer as the major product. What could cause this complete reversal of regioselectivity?

A: A reversal of the "normal" regioselectivity is a strong indicator that the fundamental electronic nature of the reaction has been altered. The most common cause is the presence of a Lewis acid.

• Root Cause Analysis: Lewis acids are known to coordinate to the oxygen atom of the nitrone.[8] This coordination dramatically lowers the energy of the nitrone's LUMO, making it significantly more electrophilic.[9] This change flips the dominant FMO interaction from LUMO(Nitrone)-HOMO(Alkene) to HOMO(Nitrone)-LUMO(Alkene), which favors the formation of the 4-substituted isoxazolidine.[3][9]

  • Troubleshooting Steps:

    • Check for Added Reagents: Are you using any additives, such as MgBr₂, TiCl₄, Ti(OiPr)₄, ZnCl₂, or BF₃·OEt₂?[9][10] These are powerful Lewis acids that will reverse regioselectivity.

    • Check Glassware and Starting Materials: Ensure all glassware is free from acidic residues. Verify that your starting materials or solvents have not been contaminated with protic or Lewis acids. Traces of strong acid can protonate the nitrone, which has a similar activating and regioselectivity-reversing effect.[11]

Fig 2. Workflow for troubleshooting regioselectivity issues.

Experimental Protocols

Protocol 1: General Procedure for Thermal 1,3-Dipolar Cycloaddition

This protocol provides a baseline for achieving good regioselectivity towards the 5-butyl isomer.

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add N-methyl-C-(4-methoxyphenyl)nitrone (1.0 eq).

• Solvent Addition: Add anhydrous toluene (to make a 0.1 M solution). Stir until the nitrone is fully dissolved.

• Dipolarophile Addition: Add 1-hexene (1.5 - 2.0 eq) via syringe. A slight excess of the alkene can help drive the reaction to completion.

• Reaction: Heat the reaction mixture to the desired temperature (start with 60-80 °C) and monitor its progress using TLC or GC-MS.

• Workup: Once the starting nitrone is consumed, cool the reaction to room temperature. Concentrate the mixture in vacuo.

• Purification & Analysis: Purify the crude product via flash column chromatography on silica gel. Analyze the purified fractions and combined product by ¹H NMR to determine the final regiomeric ratio by comparing the integration of characteristic signals for each isomer.

Protocol 2: Systematic Screening to Optimize Regioselectivity

• Setup: Prepare multiple small-scale reactions (e.g., in sealed vials) in parallel.

• Variable 1 (Temperature): Set up three reactions using the conditions in Protocol 1, but run them at different temperatures: 25 °C, 60 °C, and 100 °C.

• Variable 2 (Solvent): Set up three reactions at a consistent temperature (e.g., 60 °C) but vary the solvent: Toluene, Dichloromethane (DCM), and Tetrahydrofuran (THF).

• Analysis: After a set time (e.g., 24 hours), take an aliquot from each reaction, pass it through a small plug of silica, and analyze the crude mixture by ¹H NMR or GC-MS to determine the regiomeric ratio. This allows for rapid identification of the most promising conditions for a larger scale reaction.

By systematically applying these principles and troubleshooting steps, researchers can effectively diagnose and solve regioselectivity challenges, leading to a more efficient and higher-yielding synthesis of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine.

References

• Title: Theoretical Elucidation of the Mechanism of the Cycloaddition between Nitrone Ylides and Electron-Deficient Alkenes Source: The Journal of Organic Chemistry URL: [Link]

• Title: Catalytic Enantioselective Inverse-Electron Demand 1,3-Dipolar Cycloaddition Reactions of Nitrones with Alkenes Source: Journal of the American Chemical Society URL: [Link]

• Title: Iron and Ruthenium Lewis Acid Catalyzed Asymmetric 1,3-Dipolar Cycloaddition Reactions between Nitrones and Enals Source: Journal of the American Chemical Society URL: [Link]

• Title: In-Plane Aromaticity in 1,3-Dipolar Cycloadditions. Solvent Effects, Selectivity, and Nucleus-Independent Chemical Shifts Source: The Journal of Organic Chemistry URL: [Link]

• Title: Reversal of Regioselectivity of Nitrone Cycloadditions by Lewis Acids Source: ResearchGate URL: [Link]

• Title: Synthesis and Antibacterial Activity of 5-substituted Oxazolidinones Source: PubMed URL: [Link]

• Title: RECENT ADVANCES IN THE SYNTHESIS OF SPECIALIZED HETEROCYCLIC MOLECULES BY 1, 3-DIPOLAR CYCLOADDITION REACTION Source: Rasayan Journal of Chemistry URL: [Link]

• Title: Intramolecular nitrone dipolar cycloadditions: control of regioselectivity and synthesis of naturally-occurring spirocyclic alkaloids Source: Organic & Biomolecular Chemistry URL: [Link]

• Title: Bridged-Type Selective Intramolecular Nitrone–Alkene Cycloaddition: Computational Chemistry-Inspired Regioselectivity Control Source: Organic Letters URL: [Link]

• Title: Solvent-Free 1,3-Dipolar Cycloadditions of Nitrones for a More Sustainable Synthesis of Glycomimetics Source: MDPI URL: [Link]

• Title: Nitrone-olefin (3+2) cycloaddition Source: Wikipedia URL: [Link]

• Title: Steric Effects Compete with Aryne Distortion to Control Regioselectivities of Nucleophilic Additions to 3-Silylarynes Source: PMC URL: [Link]

• Title: Ab Initio Study of the Regiochemistry of 1,3-Dipolar Cycloadditions. Reactions of Diazomethane and Formonitrile Oxide with Ethene, Propene, Acrylonitrile, and Methyl Vinyl Ether Source: The Journal of Organic Chemistry URL: [Link]

• Title: Asymmetric 1,3-Dipolar Cycloaddition Reaction of Nitrones and Acrolein with a Bis-Titanium Catalyst as Chiral Lewis Acid Source: Organic Chemistry Portal URL: [Link]

• Title: Theoretical analysis of mechanism, regio- and stereoselectivity of 1, 3-dipolar cycloaddition of cyclic nitrone and substituted alkenes by DFT method Source: ResearchGate URL: [Link]

• Title: Intramolecular cycloaddition of nitrones in total synthesis of natural products Source: Natural Product Reports URL: [Link]

• Title: Asymmetric 1,3-Dipolar Cycloaddition Reaction of Nitrones and Acrolein with a Bis-Titanium Catalyst as Chiral Lewis Acid Source: Journal of the American Chemical Society URL: [Link]

• Title: 1,3-Dipolar cycloaddition Source: Wikipedia URL: [Link]

• Title: A DFT study of the role of the Lewis acid catalysts in the [3 + 2] cycloaddition reaction of the electrophilic nitrone isomer of methyl glyoxylate oxime with nucleophilic cyclopentene Source: RSC Publishing URL: [Link]

• Title: RETRACTED: An Expeditious Synthesis of[7][12]Isoxazolidin-5-ones and[7][12]Oxazin-6-ones from Functional Allyl Bromide Derivatives Source: MDPI URL: [Link]

• Title: The Viability of Nitrone-Alkene (3+2) Cycloadditions in Alkaloid Biosynthesis Source: ResearchGate URL: [Link]

• Title: Intramolecular nitrone dipolar cycloadditions: Control of regioselectivity and synthesis of naturally-occurring spirocyclic alkaloids Source: ResearchGate URL: [Link]

• Title: Exploration and Development of Nitrone Chemistry Source: J-Stage URL: [Link]

• Title: 1,3-Dipolar Cycloaddition Reactions and Nitrones : An Overview Source: Chemical Science Review and Letters URL: [Link]

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Optimizing reaction temperature for 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine yield

Welcome to the technical support center for the synthesis of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reaction temperature to maximize yield and purity. We will move beyond simple procedural steps to explore the underlying chemical principles governing this critical reaction parameter.

The synthesis of this target molecule is achieved through a 1,3-dipolar cycloaddition, a powerful class of reactions for constructing five-membered heterocycles.[1] Specifically, it involves the reaction of an N-methyl nitrone derived from 4-methoxybenzaldehyde with 1-hexene. While seemingly straightforward, the thermal conditions of this concerted pericyclic reaction are paramount to its success.[1][2]

Frequently Asked Questions (FAQs)

Here we address high-level questions regarding the role of temperature in this synthesis.

Q1: What is the fundamental role of temperature in the synthesis of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine?

A1: Temperature is the primary lever to control the reaction kinetics. In this 1,3-dipolar cycloaddition, heat provides the necessary activation energy to overcome the energy barrier of the transition state.[2] The reaction rate is highly temperature-dependent; gentle heating is often required to achieve a reasonable reaction time.[3][4] However, temperature is a double-edged sword. While increased temperature accelerates the desired cycloaddition, it can also promote undesirable side reactions or decomposition of starting materials and the product. The goal of optimization is to find the "sweet spot" that maximizes the rate of product formation while minimizing the rate of degradation pathways.

Q2: What are the specific consequences of setting the reaction temperature too high or too low?

A2:

• Too Low: An insufficient temperature will result in a sluggish or stalled reaction. You will observe very slow consumption of the starting materials (nitrone and alkene), leading to low conversion and, consequently, a poor yield within a practical timeframe. In some cases, if the reactants are unstable over long periods even at low temperatures, degradation can still occur before the reaction completes.

• Too High: Excessive heat can be detrimental for several reasons. Firstly, it can lead to the thermal decomposition of the nitrone starting material or the 1,2-oxazolidine product.[3] Secondly, high temperatures can trigger a retro-cycloaddition (cycloreversion), where the product reverts to the starting materials, thus lowering the net yield.[5] This is particularly relevant as an equilibrium between the cycloaddition and cycloreversion can be established.[5] Finally, side reactions, such as the dimerization of the nitrone, may become more prevalent at elevated temperatures.[3]

Q3: How does Frontier Molecular Orbital (FMO) theory guide our understanding of temperature requirements?

A3: FMO theory is crucial for predicting the feasibility and regioselectivity of a 1,3-dipolar cycloaddition but relates to temperature indirectly.[4] The theory posits that the reaction is governed by the interaction between the Highest Occupied Molecular Orbital (HOMO) of one component and the Lowest Unoccupied Molecular Orbital (LUMO) of the other.[3][4] The energy gap between the interacting HOMO and LUMO influences the activation energy. A smaller energy gap generally corresponds to a lower activation barrier and a faster reaction, potentially requiring a lower temperature. While FMO theory doesn't predict the exact optimal temperature, it tells us how electronically matched our dipole and dipolarophile are. If the HOMO-LUMO gap is large, a higher input of thermal energy (higher temperature) will be required to achieve a practical reaction rate.

Troubleshooting Guide: Temperature-Related Issues

This section provides detailed solutions to specific experimental problems.

Issue 1: Low or No Product Yield

Q: My reaction shows very low conversion to 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine, even after 24 hours. How do I troubleshoot this using temperature?

A: Low conversion is a classic symptom of suboptimal thermal conditions. The cause can be either insufficient energy input or degradation at an excessive temperature. A systematic approach is required.

Causality & Solution Steps:

• Verify Reactant Integrity: Before adjusting temperature, ensure your starting materials are pure. The nitrone can be particularly sensitive. If it is generated in situ, confirm the purity of its precursors. If isolated, verify it has not decomposed during storage.[3]

• Initial Temperature Assessment: If you started the reaction at room temperature, it is highly likely that the activation barrier is not being overcome. Many nitrone-olefin cycloadditions require gentle heating.[6][7] Conversely, if you began at a high temperature (e.g., >100 °C in toluene), you may be causing decomposition.

• Systematic Temperature Screening: The most reliable method is to perform a systematic temperature screen. Set up several small-scale parallel reactions and run them at different temperatures (e.g., 40 °C, 60 °C, 80 °C, 100 °C).[4][6] Monitor each reaction by TLC or LC-MS at set time points (e.g., 2, 6, 12, 24 hours) to track both the consumption of starting materials and the formation of the product and any byproducts. This empirical approach provides the clearest path to the optimal temperature for your specific substrate combination.

• Consider Reaction Time: Remember that temperature and time are linked. A lower temperature may still provide a high yield if the reaction is allowed to proceed for a longer duration, provided the reactants and product are stable.[4]

A workflow for troubleshooting low reaction yield.

Issue 2: Formation of Significant Byproducts

Q: My TLC/LC-MS analysis shows multiple spots, and the isolated yield of the desired oxazolidine is poor. How can temperature control minimize these side reactions?

A: Byproduct formation is often a kinetic issue where an undesired reaction pathway becomes competitive with the desired cycloaddition. Temperature is a key factor in controlling this competition.

Common Side Reactions & Thermal Strategy:

• Nitrone Dimerization: At higher concentrations and temperatures, the nitrone can react with itself (dimerize), reducing the amount available to react with the alkene.[3]

  • Solution: Running the reaction at the lowest effective temperature can disfavor this bimolecular side reaction. If dimerization is still an issue, consider a slow addition of the nitrone (or its precursor) to the heated solution of the alkene. This keeps the instantaneous concentration of the nitrone low.

• Thermal Decomposition: As mentioned, either the nitrone or the oxazolidine product can degrade at high temperatures. Decomposition products will appear as extra spots on a TLC plate.

  • Solution: This is a clear indication that the reaction temperature is too high. Refer to your temperature screening data to identify a lower temperature that still allows for a reasonable reaction rate but eliminates the formation of these impurities.

• Isomerization: In some cases, the nitrone can exist as E/Z isomers. Temperature can influence the rate of isomerization. If one isomer is significantly more reactive than the other, temperature can affect the overall reaction profile.[5]

  • Solution: This is a more complex issue. Generally, a consistent temperature is key. Rapid temperature fluctuations should be avoided.

Sources

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• 7. Exploration and Development of Nitrone Chemistry [jstage.jst.go.jp]

Technical Support Center: Troubleshooting NMR Peak Overlap in 3-(4-methoxyphenyl) Substituted Oxazolidines

This guide provides in-depth troubleshooting strategies and frequently asked questions to assist researchers, scientists, and drug development professionals in resolving NMR peak overlap issues encountered with 3-(4-methoxyphenyl) substituted oxazolidines.

Introduction

3-(4-methoxyphenyl) substituted oxazolidines are a class of heterocyclic compounds with significant interest in medicinal chemistry and materials science. Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for the structural elucidation and purity assessment of these molecules. However, a common challenge in the NMR analysis of these compounds is the overlap of proton (¹H) and carbon (¹³C) signals, particularly in the aromatic and aliphatic regions. This guide offers a systematic approach to troubleshoot and resolve these issues, ensuring accurate and unambiguous spectral interpretation.

Frequently Asked Questions (FAQs)

Q1: Why do the proton signals of the oxazolidine ring often overlap?

The protons on the oxazolidine ring (typically at positions 4 and 5) are in a similar chemical environment, leading to closely spaced or overlapping signals in the ¹H NMR spectrum. The exact chemical shifts are influenced by the substituents on the ring and the overall conformation of the molecule.

Q2: What are the typical ¹H and ¹³C chemical shift ranges for the 4-methoxyphenyl group, and why do they sometimes overlap with other signals?

The 4-methoxyphenyl group typically exhibits the following approximate chemical shifts:

Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Methoxy (CH₃)	3.7 - 3.9	55 - 56
Aromatic (CH)	6.8 - 7.5	114 - 130
Aromatic (C-OCH₃)	158 - 162
Aromatic (C-N)	135 - 145

Note: These are approximate ranges and can vary based on the solvent and specific molecular structure.

Overlap can occur between the methoxy protons and protons on the oxazolidine ring, or between the aromatic protons of the methoxyphenyl group and other aromatic substituents on the molecule.

Q3: Can the choice of NMR solvent affect peak overlap?

Absolutely. The chemical shifts of protons and carbons can be significantly influenced by the solvent due to effects like aromatic solvent-induced shifts (ASIS), hydrogen bonding, and polarity.[1][2] Changing from a non-polar solvent like CDCl₃ to a more polar one like DMSO-d₆ or an aromatic solvent like benzene-d₆ can alter the chemical shifts of specific protons, potentially resolving overlap.[1][3] For instance, a significant change in chemical shifts (greater than 0.2 ppm) can be observed when switching from a low polarity solvent to a high polarity one.[1]

Q4: My ¹³C signals for the aromatic carbons are overlapping. How can I assign them?

Overlapping aromatic ¹³C signals are common. To resolve and assign these, Heteronuclear Multiple Bond Correlation (HMBC) is the most powerful tool.[3][4] This 2D NMR experiment shows correlations between protons and carbons over two to three bonds, allowing you to "walk" across the molecule and assign quaternary carbons based on their correlations with assigned protons.

Troubleshooting Guides

Guide 1: Simple Adjustments to Experimental Parameters

If you are facing peak overlap, start with these straightforward adjustments before moving to more complex experiments.

1.1. Change the NMR Solvent

• Rationale: As discussed in the FAQs, solvent effects can be a powerful tool to induce changes in chemical shifts.[1][2] Aromatic solvents like benzene-d₆ or pyridine-d₅ often cause significant shifts in the positions of protons due to anisotropic effects.[2] Protons located on the "solute" molecule will experience a different magnetic field depending on their orientation relative to the aromatic ring of the solvent.

• Protocol:

  • Acquire a standard ¹H NMR spectrum in your initial solvent (e.g., CDCl₃).

  • Prepare a new sample of your compound in a different deuterated solvent (e.g., benzene-d₆, acetone-d₆, or DMSO-d₆).

  • Acquire another ¹H NMR spectrum and compare the chemical shifts to the original spectrum.

  • Look for changes in the dispersion of the signals.

1.2. Vary the Sample Concentration

• Rationale: Intermolecular interactions, such as π-stacking of the aromatic rings, can influence chemical shifts.[3] These interactions are concentration-dependent. By acquiring spectra at different concentrations, you may be able to shift the signals enough to resolve them.

• Protocol:

  • Acquire a ¹H NMR spectrum at your standard concentration.

  • Prepare a more dilute sample (e.g., half the original concentration) and acquire another spectrum.

  • If solubility allows, prepare a more concentrated sample and repeat the measurement.

  • Analyze the spectra for any concentration-dependent chemical shift changes.

1.3. Adjust the Temperature

• Rationale: Many 3-(4-methoxyphenyl) substituted oxazolidines may exist as a mixture of conformers at room temperature, leading to broadened peaks or overlapping signals from different conformational isomers.[5][6] Variable-temperature (VT) NMR can be used to either sharpen the signals by increasing the rate of conformational exchange at higher temperatures or to "freeze out" individual conformers at lower temperatures.[5][6][7]

• Protocol:

  • Acquire a standard ¹H NMR spectrum at room temperature.

  • Increase the temperature of the NMR probe in increments of 10-20°C (e.g., 40°C, 60°C) and acquire a spectrum at each temperature. Analyze for signal sharpening.

  • If broadening is still an issue, and the compound is stable, you can try lower temperatures in increments of 10-20°C (e.g., 0°C, -20°C, -40°C) to potentially resolve the signals of individual conformers.[6]

Guide 2: Application of 2D NMR Techniques

When simple parameter adjustments are insufficient, two-dimensional (2D) NMR experiments are the next logical step.[8][9] 2D NMR spreads the signals across two frequency axes, providing another dimension of information to resolve overlap.[8]

2.1. Homonuclear Correlation Spectroscopy (COSY)

• Rationale: COSY is used to identify protons that are coupled to each other, typically through two or three bonds.[9][10] This is invaluable for tracing the connectivity of protons within the oxazolidine ring and any aliphatic side chains. A cross-peak in a COSY spectrum indicates that the two protons on the diagonal are J-coupled.[8]

• When to Use: When you have overlapping multiplets in the aliphatic region and need to establish the spin systems.

2.2. Heteronuclear Single Quantum Coherence (HSQC)

• Rationale: HSQC correlates proton signals with their directly attached carbon atoms.[4][9][11] This is extremely effective at resolving overlapping proton signals by spreading them out based on the much larger chemical shift dispersion of the ¹³C spectrum.

• When to Use: When you have severe overlap in the ¹H spectrum, especially in the aromatic or crowded aliphatic regions.

2.3. Heteronuclear Multiple Bond Correlation (HMBC)

• Rationale: HMBC shows correlations between protons and carbons over two to three bonds.[4] This is crucial for assigning quaternary (non-protonated) carbons and for linking different spin systems together to build the complete molecular structure.

• When to Use: For assigning quaternary carbons and confirming the overall connectivity of the molecule, particularly the linkage between the methoxyphenyl group and the oxazolidine ring.

2.4. Total Correlation Spectroscopy (TOCSY)

• Rationale: TOCSY is similar to COSY but shows correlations between all protons within a spin system, not just those that are directly coupled.[4] For example, if proton A is coupled to B, and B is coupled to C, a TOCSY spectrum will show a cross-peak between A and C, even if they are not directly coupled.

• When to Use: In cases of severe resonance overlap where a COSY spectrum may be ambiguous, TOCSY can help to identify all the protons belonging to a particular spin system.[4]

Guide 3: Advanced Techniques for Chiral Compounds

If your 3-(4-methoxyphenyl) substituted oxazolidine is chiral and you are working with a racemic mixture, the signals of the two enantiomers will be identical in a standard achiral NMR solvent. However, if you need to resolve these signals (e.g., for determining enantiomeric excess), you can use chiral solvating agents.

3.1. Chiral Solvating Agents (CSAs)

• Rationale: Chiral solvating agents (CSAs) are enantiomerically pure compounds that form transient, non-covalent diastereomeric complexes with the enantiomers of your analyte.[12][13][14] These diastereomeric complexes have different NMR spectra, allowing for the resolution of the signals of the two enantiomers.[12][15][16]

• Protocol:

  • Acquire a ¹H NMR spectrum of your racemic compound in a suitable deuterated solvent.

  • Add a small amount of a suitable CSA (e.g., (R)-(-)-1-(9-anthryl)-2,2,2-trifluoroethanol) to the NMR tube. The optimal amount of CSA will need to be determined empirically, but a good starting point is a 1:1 molar ratio.

  • Acquire another ¹H NMR spectrum and look for the splitting of signals into two sets, corresponding to the two diastereomeric complexes.

  • The integration of the separated signals can be used to determine the enantiomeric excess.

Visualizing the Troubleshooting Workflow

The following diagram illustrates the logical flow for troubleshooting NMR peak overlap in 3-(4-methoxyphenyl) substituted oxazolidines.

Caption: A flowchart outlining the systematic approach to resolving NMR peak overlap.

Summary of Troubleshooting Techniques

Technique	Principle	When to Use
Change Solvent	Alters chemical shifts through solvent-solute interactions.[1][2]	Initial and simple approach for resolving minor to moderate overlap.
Vary Concentration	Modifies intermolecular interactions that affect chemical shifts.[3]	When overlap is suspected to be due to aggregation or π-stacking.
Adjust Temperature	Alters conformational equilibria and can sharpen broad peaks.[5][6]	When dealing with conformational isomers or dynamic exchange processes.
COSY	Identifies J-coupled protons.[9][10]	To establish proton-proton connectivity within spin systems.
HSQC	Correlates protons to their directly attached carbons.[4][9][11]	To resolve severely overlapped proton signals.
HMBC	Correlates protons to carbons over 2-3 bonds.[4]	To assign quaternary carbons and link different molecular fragments.
TOCSY	Identifies all protons within a spin system.[4]	For complex spin systems with extensive overlap.
Chiral Solvating Agents	Forms diastereomeric complexes with enantiomers.[12][13][14]	To resolve the signals of enantiomers in a racemic mixture.

References

• Silva, A. M. S., Pinto, D. C. G. A., & Cavaleiro, J. A. S. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Retrieved from [Link]

• Li, Z., et al. (2020). Efficient Enantiodifferentiation of Carboxylic Acids Using BINOL-Based Amino Alcohol as a Chiral NMR Solvating Agent. Frontiers in Chemistry. Retrieved from [Link]

• (n.d.). Two-dimensional NMR. Retrieved from [Link]

• Ismael, S., AL-Mashal, F., & Saeed, B. (n.d.). Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3 - UNN. Journal of University of Shanghai for Science and Technology. Retrieved from [Link]

• Moloney, G. P., Iskander, M. N., & Craik, D. J. (2010). Stability studies of oxazolidine-based compounds using 1H NMR spectroscopy. Journal of Pharmaceutical Sciences, 99(8), 3362–3371. Retrieved from [Link]

• Jackowski, K., et al. (2009). Theoretical analysis of solvent effects on nitrogen NMR chemical shifts in oxazoles and oxadiazoles. The Journal of Physical Chemistry A, 113(15), 3647–3654. Retrieved from [Link]

• (n.d.). Two-dimensional nuclear magnetic resonance spectroscopy. Wikipedia. Retrieved from [Link]

• Di Lillo, F., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. ACS Omega, 7(37), 33433–33443. Retrieved from [Link]

• Wang, Y., et al. (2020). Azaheterocyclic diphenylmethanol chiral solvating agents for the NMR chiral discrimination of alpha-substituted carboxylic acids. RSC Advances, 10(56), 33869–33874. Retrieved from [Link]

• Tormena, C. F., et al. (2013). Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds. The Journal of Physical Chemistry A, 117(3), 661–669. Retrieved from [Link]

• Saeed, B. (2017). C-13 NMR spectra of some Isoxazolidine. ResearchGate. Retrieved from [Link]

• (n.d.). 2D NMR. Retrieved from [Link]

• Uccello-Barretta, G., et al. (2015). Chiral NMR solvating additives for differentiation of enantiomers. Methods in Molecular Biology, 1324, 245–277. Retrieved from [Link]

• Santos, S. C., et al. (2013). Variable-temperature NMR and conformational analysis of oenothein B. Journal of the Brazilian Chemical Society, 24(12), 1936-1945. Retrieved from [Link]

• Wenzel, T. J., & Wilcox, J. D. (2003). Chiral NMR solvating agents. Chirality, 15(4), 256–270. Retrieved from [Link]

• Gary, E. M., et al. (2010). Investigation of the Experimental Limits of Small-Sample Heteronuclear 2D NMR. Journal of Natural Products, 73(9), 1546–1550. Retrieved from [Link]

• G., N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(4), 794–814. Retrieved from [Link]

• Grzesiak, A., et al. (2018). Variable-temperature NMR spectroscopy for metabolite identification in biological materials. Scientific Reports, 8(1), 1475. Retrieved from [Link]

• Li, Y., et al. (2023). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. Journal of Analytical Methods in Chemistry. Retrieved from [Link]

• (n.d.). 13C NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

• Moloney, G. P., et al. (1998). Synthesis, NMR studies and conformational analysis of oxazolidine derivatives of the β-adrenoreceptor antagonists metoprolol, atenolol and timolol. Journal of the Chemical Society, Perkin Transactions 2, (11), 2415–2420. Retrieved from [Link]

• (n.d.). 13C NMR Chemical Shift Table. Retrieved from [Link]

• Mannikarottu, C., et al. (2014). A Study of 13C Chemical Shifts for a Series of 2-(4-methoxyphenyl)-substituted-3-phenyl-1,3-thiazolidin-4-ones. International Journal of Chemistry, 6(3). Retrieved from [Link]

• Martins, M. A. P., et al. (2001). Molecular Structure of Heterocycles: 6. Solvent Effects on the 17O Nmr Chemical Shifts of 5-Trichloromethylisoxazoles. Journal of the Brazilian Chemical Society, 12(6), 735–739. Retrieved from [Link]

• Santos, S. C., et al. (2013). Variable-temperature NMR and conformational analysis of oenothein B. Journal of the Brazilian Chemical Society, 24(12), 1936-1945. Retrieved from [Link]

• (2013). Facing an overlapping problem between the water peak and metabolite peaks in 1H NMR analysis - can anyone help? ResearchGate. Retrieved from [Link]

• Anet, F. A. L., & O'Leary, D. J. (1991). Conformational analysis. Part 36.1 A variable temperature 13C NMR study of conformational equilibria in methyl substituted cycloalkanes. Tetrahedron, 47(38), 7931–7940. Retrieved from [Link]

• (2014). qNMR of mixtures: what is the best solution to signal overlap? Mestrelab Research. Retrieved from [Link]

• Foroozandeh, M., & Morris, G. A. (2017). Common problems and artifacts encountered in solution-state NMR experiments. Magnetic Resonance in Chemistry, 55(6), 499–510. Retrieved from [Link]

• Huang, W.-C., & Huang, M. H. (2013). Investigation of Facet Effects on the Catalytic Activity of Cu2O Nanocrystals for Efficient Regioselective Synthesis of 3,5-Disubstituted Isoxazoles. Nanoscale, 5(22), 11293–11300. Retrieved from [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Retrieved from [Link]

• (n.d.). 1 H-NMR spectra of (E)-3-(4-hydroxy-3-methoxyphenyl)-2-(4-nitrophenyl) acrylonitrile. ResearchGate. Retrieved from [Link]

• Tseng, Y.-Y., et al. (2021). Resolving Entangled JH-H-Coupling Patterns for Steroidal Structure Determinations by NMR Spectroscopy. Molecules, 26(9), 2596. Retrieved from [Link]

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Technical Support Center: Purification Strategies for Unreacted Nitrones in Isoxazolidine Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks during the isolation of cycloadducts following[4π + 2π] cycloadditions. The1, which are critical precursors for oxazolidines and 1,3-amino alcohols[1]. However, isolating the pure cycloadduct from excess nitrone is a notorious challenge.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to ensure the high-purity isolation of your target compounds.

Mechanistic Causality: The Zwitterionic Challenge

To purify a reaction, you must first understand the physical chemistry of your impurities. Nitrones are 1,3-dipoles characterized by a highly polarized N+−O− bond. This zwitterionic nature is essential for their reactivity, but it makes unreacted nitrones exceptionally difficult to remove:

• Silanol Affinity : Nitrones act as strong hydrogen-bond acceptors. On standard silica gel ( SiO2​ ), they interact aggressively with acidic silanol groups ( Si−OH ). Because of this high polarity,2[2].

• Thermal Instability :3, making high-temperature distillation unviable[3].

Troubleshooting Guides & FAQs

Q1: My unreacted nitrone streaks across the TLC plate and co-elutes with my isoxazolidine product. How can I achieve baseline separation? Analysis : The zwitterionic nitrone is binding non-specifically to the acidic sites on your stationary phase. Solution : You must alter the stationary phase chemistry.

• Deactivation : Pre-treat your silica column with 1–2% triethylamine (TEA) in your non-polar eluent. This neutralizes the acidic silanols, converting them to a less interactive state.

• Alternative Phase : Switch to Basic Alumina ( Al2​O3​ ). Alumina provides superior resolution for highly polar N-oxides and nitrones without the severe tailing seen on unmodified silica.

Q2: I am synthesizing a library of isoxazolidines and cannot afford the time for chromatographic purification. Are there chemical scavenging methods? Analysis : High-throughput synthesis requires orthogonal, filtration-based purification. Solution : Employ a polymer-supported scavenger. 4[4]. By adding a polymer-bound maleimide (a highly reactive dipolarophile) to your crude mixture, the unreacted nitrone undergoes a rapid cycloaddition, tethering it to the insoluble resin.

Q3: Can I use chemical derivatization to alter the nitrone's polarity post-reaction if resins are unavailable? Analysis : When physical properties overlap, you must chemically transform the impurity into something easily separable. Solution : Add a highly reactive, water-soluble sacrificial alkene (e.g., a PEGylated maleimide) to the crude mixture. The nitrone will react with it to form a highly polar, water-soluble adduct that can be completely removed via a simple aqueous wash, leaving your lipophilic isoxazolidine in the organic layer.

Data Presentation: Comparison of Purification Techniques

Purification Strategy	Typical Recovery Yield	Processing Time	Scalability	Ideal Use Case
Standard SiO2​ Chromatography	40–60% (Due to co-elution)	2–4 Hours	Moderate	Only for highly lipophilic nitrones.
Basic Alumina ( Al2​O3​ ) Column	75–90%	2–4 Hours	Moderate	Scale-up of single target compounds.
Polymer-Supported Scavenging	>95%	30–60 Mins	High	High-Throughput Synthesis (HTS).
Sacrificial Water-Soluble Alkene	85–95%	1–2 Hours	High	When resins are cost-prohibitive.

Experimental Protocols (Self-Validating Systems)

Protocol A: Polymer-Supported Scavenging of Unreacted Nitrones

This protocol utilizes covalent sequestration to eliminate the need for chromatography.

• Preparation : Post-cycloaddition, cool the crude reaction mixture to room temperature (20–25 °C). Ensure the solvent is compatible with resin swelling (e.g., Dichloromethane or THF).

• Resin Addition : Add 1.5–2.0 equivalents (relative to the calculated unreacted nitrone) of polymer-bound maleimide resin.

• Agitation : Shake or gently stir the suspension at 25 °C for 2 hours. Caution: Do not use a magnetic stir bar at high speeds, as this will mechanically shear the polymer beads.

• Filtration : Filter the suspension through a sintered glass funnel (porosity 3).

• Elution : Wash the resin cake with Dichloromethane (3 × 10 mL) to ensure complete recovery of the non-bound isoxazolidine product.

• Self-Validation Check : Spot the filtrate on a TLC plate. The absence of a baseline-streaking, UV-active spot confirms complete nitrone scavenging. If a faint streak remains, add 0.5 eq of fresh resin and agitate for an additional 30 minutes.

• Isolation : Concentrate the filtrate in vacuo to yield the pure cycloadduct.

Protocol B: TEA-Deactivated Silica Gel Chromatography

This protocol suppresses silanol interactions to prevent nitrone streaking.

• Solvent Preparation : Prepare your non-polar eluent (e.g., Hexanes) and dope it with 2% v/v Triethylamine (TEA).

• Column Packing : Prepare a slurry of standard silica gel (230–400 mesh) in the TEA-doped solvent. Pack the column and flush with 2 full column volumes of the TEA-solvent to completely neutralize acidic silanol sites.

• Self-Validation Check (2D-TLC) : Before loading the column, run a 2D-TLC of the crude mixture using the TEA-doped solvent. If the nitrone spot moves diagonally without tailing, the system is sufficiently deactivated.

• Loading & Elution : Load the crude reaction mixture using a minimal amount of eluent. Elute using a gradient of Hexanes/Ethyl Acetate. The deactivated silica allows the less polar isoxazolidine to elute first with sharp band resolution.

Mandatory Visualization

Decision matrix for selecting the optimal nitrone purification technique.

Mechanistic workflow of polymer-supported chemical scavenging of nitrones.

References

• Solvent-Free 1,3-Dipolar Cycloadditions of Nitrones for a More Sustainable Synthesis of Glycomimetics - MDPI. 1

• Strategies in Organic Synthesis - Wipf Group. 4

• Controlling Selectivity for Cycloadditions of Nitrones and Alkenes Tethered by Benzimidazoles - PMC. 3

• Versatile Scope of a Masked Aldehyde Nitrone in 1,3-Dipolar Cycloadditions - Organic Letters. 2

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Reference Data & Comparative Studies

A Comparative Guide to Oxazolidine Scaffolds in Drug Discovery: The Established 1,3-Oxazolidine versus the Emerging 1,2-Oxazolidine Framework

In the landscape of medicinal chemistry, the term "privileged scaffold" refers to molecular frameworks that are capable of binding to multiple biological targets, thereby serving as a fertile ground for the development of novel therapeutics. The five-membered oxazolidine ring, containing both nitrogen and oxygen, is a quintessential example of such a scaffold. Its structural isomers, primarily the 1,3- and 1,2-oxazolidines, offer distinct three-dimensional arrangements of heteroatoms, leading to diverse pharmacological profiles.

This guide provides a comparative analysis of these two key oxazolidine systems. We will delve into the well-established utility of 1,3-oxazolidine derivatives, exemplified by the revolutionary oxazolidinone antibiotics, and contrast it with the emerging potential of the less-explored 1,2-oxazolidine scaffold. For the purpose of this guide, we will use the specific, albeit lesser-known, structure of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine as a conceptual model to discuss the potential of the 1,2-oxazolidine class.

Part 1: The 1,3-Oxazolidine Scaffold: A Clinically Validated Powerhouse

The 1,3-oxazolidine ring, particularly in its oxidized form as 2-oxazolidinone, is one of the most significant success stories in modern antibacterial drug discovery.[1][2][3] This scaffold forms the core of a class of synthetic antibiotics active against a wide array of multidrug-resistant Gram-positive pathogens.[2][4]

The Rise of Oxazolidinones: Mechanism and Clinical Impact

The primary mechanism of action for oxazolidinone antibiotics is the inhibition of bacterial protein synthesis.[3] Unlike many other antibiotics that target later stages of protein elongation, oxazolidinones bind to the 50S ribosomal subunit at the peptidyl transferase center (PTC).[5] This unique binding site prevents the formation of the initiation complex, a crucial early step in protein synthesis, thereby halting bacterial growth.

This novel mechanism confers a major clinical advantage: a low potential for cross-resistance with other antibiotic classes.[2] The first-in-class drug, Linezolid , was approved by the FDA in 2000 and became a critical tool for treating infections caused by methicillin-resistant Staphylococcus aureus (MRSA), vancomycin-resistant enterococci (VRE), and penicillin-resistant streptococci.[1][2] Following its success, a second-generation agent, Tedizolid , was approved, offering higher potency and an improved safety profile.[4][5]

Structure-Activity Relationship (SAR) of 1,3-Oxazolidinones

Decades of research have illuminated the key structural features required for the antibacterial activity of 1,3-oxazolidinones. This knowledge is crucial for the rational design of next-generation agents with improved potency and broader spectrum.

• N-Aryl Ring (A-Ring) : An N-aryl substituent at the 3-position is critical for activity. Modifications on this ring, such as fluorine substitution, are common and can enhance potency and modulate pharmacokinetic properties.

• Oxazolidinone Core (B-Ring) : The (S)-configuration at the C5 position is essential for antibacterial efficacy. The acetamidomethyl side chain at C5 is a common feature, as seen in Linezolid, and plays a vital role in binding to the ribosome.[5]

• C-Ring Substituents : The nature of the substituent on the N-aryl ring (often a morpholine, piperazine, or other heterocycle) significantly impacts the drug's spectrum of activity, solubility, and metabolic stability.[6][7] For example, replacing the morpholine ring of linezolid with other heterocycles like 1,3,4-thiadiazole has been shown to yield compounds with potent activity.[7]

The diagram below illustrates the general pharmacophore for this class of antibiotics.

Caption: General workflow for the evaluation of novel oxazolidine scaffolds.

Conclusion and Future Perspectives

The 1,3-oxazolidine scaffold, particularly the oxazolidinone subclass, represents a triumph of medicinal chemistry, providing a vital class of antibiotics to combat drug-resistant infections. Its success is built upon a deep understanding of its mechanism of action and extensive structure-activity relationship studies.

The 1,2-oxazolidine scaffold remains a largely untapped resource. While it lacks the clinical validation of its isomer, its structural novelty presents a compelling opportunity for drug discovery programs willing to engage in fundamental hit-to-lead exploration. By applying systematic screening protocols, as outlined above, researchers can efficiently probe the biological potential of this and other underexplored chemical frameworks. The hypothetical molecule, 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine, serves as a reminder that the next generation of therapeutics may arise from the creative exploration of unfamiliar chemical space.

References

• NIPER, S.A.S. Nagar. Synthesis, SAR and Biological Evaluation of Novel Phosphorous Containing Oxazolidinone Derivatives as Antibacterial Agents.
• ResearchGate. Synthesis and Biological Evaluation of Novel Oxazolidinone Derivatives Containing Dithiocarbamate Moiety as Antibacterial Agents.
• ACS Publications. Synthesis and Biological Activities of Oxazolidinone Pleuromutilin Derivatives as a Potent Anti-MRSA Agent.

• MDPI. Synthesis and Biological Evaluation of Pyrimidine-oxazolidin-2-arylimino Hybrid Molecules as Antibacterial Agents. Available from: [Link]

• RSC Publishing. Design, synthesis, and biological evaluation of oxazolidone derivatives as highly potent N-acylethanolamine acid amidase (NAAA) inhibitors. Available from: [Link]

• PMC. Oxazolidinones as versatile scaffolds in medicinal chemistry. Available from: [Link]

• PMC. Current Updates on Oxazolidinone and Its Significance. Available from: [Link]

• Asian Journal of Research in Chemistry. Therapeutic Potential of Oxazolidine Derivative: A Critical Review of Their Biological Activities. Available from: [Link]

• Temple University Graduate Board. OXAZOLIDINONES AS A PRIVILEGED SCAFFOLD AND PRELIMINARY EVALUATION. Available from: [Link]

• PubMed. Oxazolidinones as versatile scaffolds in medicinal chemistry. Available from: [Link]

• RSC Publishing. Oxazolidinones as versatile scaffolds in medicinal chemistry. Available from: [Link]

• MDPI. Asymmetric Synthesis of 1,3-Oxazolidine Derivatives with Multi-Component Reaction and Research of Kinetic Resolution. Available from: [Link]

• RSC Publishing. Oxazolidinones as versatile scaffolds in medicinal chemistry. Available from: [Link]

• Wikipedia. Oxazolidine. Available from: [Link]

• ResearchGate. Synthesis, mechanism of action, and structure-activity relationships of 1,3-oxazolidinones as anti-bacterial Agent: A review. Available from: [Link]

• PubMed. The synthesis and antibacterial activity of 1,3,4-thiadiazole phenyl oxazolidinone analogues. Available from: [Link]

• ResearchGate. Chemistry and Pharmacological Applications of 1,3-Oxazoles. Available from: [Link]

• PMC. 3-tert-Butyl 5-methyl (2R,4S,5R)-2-(4-methoxyphenyl)-4-(3-nitrophenyl)-1,3-oxazolidine-3,5-dicarboxylate. Available from: [Link]

• Semantic Scholar. Antibacterial Properties and Computational Insights of Potent Novel Linezolid-Based Oxazolidinones. Available from: [Link]

• MDPI. The Bioactivity of Thiazolidin-4-Ones: A Short Review of the Most Recent Studies. Available from: [Link]

• SCIRP. Biological Evaluation of a Novel 2'-Fluoro Derivative 5-Azacytidine as a Potent DNA Methyltransferase Inhibitor. Available from: [Link]

• MDPI. 2-((3-(4-Methoxyphenyl)-4,5-dihydroisoxazol-5-yl)methyl)benzo[d]isothiazol-3(2H)-one1,1-dioxide. Available from: [Link]

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Validation of HPLC Analytical Methods for 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine: A Comparative Guide for Diastereomeric and Enantiomeric Profiling

As drug development increasingly relies on complex chiral scaffolds, the analytical control of synthetic intermediates must evolve from simple purity checks to comprehensive stereochemical profiling. The compound 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine (an isoxazolidine derivative) presents a classic analytical challenge. Synthesized via the 1,3-dipolar cycloaddition of C-(4-methoxyphenyl)-N-methylnitrone and 1-hexene, the resulting molecule possesses two chiral centers (C3 and C5)[1][2].

This synthesis inherently yields a mixture of cis and trans diastereomers, each existing as a pair of enantiomers. Therefore, a single chromatographic method is insufficient. As a Senior Application Scientist, I have designed this guide to objectively compare two orthogonal HPLC methodologies—Achiral Reverse-Phase (RP-HPLC) and Chiral Normal-Phase (NP-HPLC)—validated strictly under the newly revised ICH Q2(R2) guidelines[3][4].

Mechanistic Overview & Chromatographic Strategy

To achieve total analytical control, we must separate the analytical target profile (ATP) into two distinct objectives based on the physical chemistry of the analytes:

• Method A: Achiral RP-HPLC (Diastereomeric Ratio & Chemical Purity)

  • The Causality: Diastereomers (cis vs. trans) possess different scalar physical properties, including distinct dipole moments and hydrodynamic volumes. When introduced to a hydrophobic C18 stationary phase, these differences dictate unique partitioning coefficients between the polar mobile phase and the non-polar silica surface, allowing for baseline resolution without the need for a chiral selector[5].

• Method B: Chiral NP-HPLC (Enantiomeric Excess)

  • The Causality: Enantiomers possess identical scalar properties and cannot be resolved on a standard C18 column. By utilizing an amylose-based chiral stationary phase (e.g., Chiralpak AD-H), the enantiomers form transient diastereomeric complexes via hydrogen bonding, π−π interactions, and steric inclusion within the chiral grooves of the polymer. The slight difference in the free energy of formation ( ΔΔG‡ ) of these complexes results in differential retention times[2][5].

Fig 1. Stereochemical branching and targeted chromatographic resolution pathways.

Quantitative Data Presentation: Method Comparison

Table 1: Optimized Chromatographic Conditions

Note: Conditions are optimized to prevent the "solvent effect," where sample diluent mismatch causes peak distortion.

Parameter	Method A: Achiral RP-HPLC (Purity & dr)	Method B: Chiral NP-HPLC (ee)
Stationary Phase	Zorbax Eclipse Plus C18 (250 x 4.6 mm, 5 µm)	Chiralpak AD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	Water (0.1% TFA) : Acetonitrile (40:60 v/v)	n-Hexane : Isopropanol (90:10 v/v)
Elution Mode	Isocratic	Isocratic
Flow Rate	1.0 mL/min	0.8 mL/min
Detection	UV @ 230 nm (Isoxazolidine chromophore)	UV @ 230 nm
Column Temp	30 °C	25 °C
Sample Diluent	Mobile Phase A/B (50:50)	n-Hexane : Isopropanol (90:10)

Table 2: ICH Q2(R2) Validation Summary

The recent ICH Q2(R2) overhaul marks a paradigm shift toward a lifecycle and Quality-by-Design (QbD) approach[3]. Both methods were subjected to rigorous validation against these updated global standards[4].

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Method A (RP-HPLC) Results	Method B (Chiral NP-HPLC) Results
Specificity (Resolution)	Rs​>1.5 (Baseline)	Rs​=2.8 (cis vs trans)	Rs​=2.1 (Enantiomeric pairs)
Linearity	R2>0.999	0.9998 (Range: 1-100 µg/mL)	0.9995 (Range: 5-50 µg/mL)
Accuracy (Recovery)	98.0% - 102.0%	99.5%±0.6%	98.8%±0.8%
Precision (Repeatability)	RSD ≤2.0% (n=6)	0.8%	1.2%
Sensitivity (LOD / LOQ)	S/N > 3 / S/N > 10	0.05 µg/mL / 0.15 µg/mL	0.2 µg/mL / 0.6 µg/mL

Experimental Protocols: A Self-Validating System

A method is only as reliable as its internal controls. The following protocols are designed as self-validating systems , meaning the analytical sequence will automatically fail and halt if the System Suitability Testing (SST) criteria are not met, ensuring absolute data trustworthiness[3].

Protocol A: RP-HPLC for Diastereomeric Ratio (dr) & Purity

Objective: Quantify unreacted nitrone, 1-hexene, and the cis/trans ratio of the isoxazolidine.

• Mobile Phase Preparation: Mix 400 mL of HPLC-grade water (containing 0.1% Trifluoroacetic acid) with 600 mL of Acetonitrile. Causality: TFA acts as an ion-pairing agent, suppressing the ionization of any trace basic impurities and preventing secondary interactions with residual silanols on the C18 silica, which causes peak tailing.

• Standard Preparation: Dissolve 10 mg of the mixed cis/trans reference standard in 10 mL of diluent (1.0 mg/mL stock). Dilute to 50 µg/mL working concentration.

• System Suitability Testing (SST): Inject the working standard 5 times.

  • Self-Validation Gate: The sequence may only proceed if: Peak area RSD ≤1.0% , Tailing Factor ( T ) ≤1.5 , and Theoretical Plates ( N ) ≥5000 .

• Sample Execution & Bracketing: Inject samples in duplicate. Inject the working standard every 10 samples (Bracketing).

  • Causality: Bracketing validates that instrument drift (e.g., UV lamp degradation or pump micro-leaks) has not compromised the run over time.

Protocol B: Chiral NP-HPLC for Enantiomeric Excess (ee)

Objective: Resolve the enantiomeric pairs of the isolated cis or trans diastereomer.

• Mobile Phase Preparation: Mix 900 mL of HPLC-grade n-Hexane with 100 mL of Isopropanol. Degas via sonication for 15 minutes.

• Sample Preparation (Critical Step): Dissolve the isolated diastereomer strictly in the Hexane/IPA diluent to a concentration of 20 µg/mL.

  • Causality: Introducing polar protic solvents (like methanol or water) into a normal-phase chiral column disrupts the delicate hydrogen-bonding network between the analyte and the amylose carbamate stationary phase. This leads to immediate peak collapse and loss of enantiomeric resolution[5].

• Temperature Control: Secure the column oven at exactly 25 °C.

  • Causality: Chiral recognition is a highly temperature-dependent thermodynamic process. Lower temperatures generally increase the ΔΔG‡ between the transient diastereomeric complexes, improving resolution ( Rs​ ), albeit at the cost of broader peaks due to slower mass transfer.

• Execution: Run the SST (Resolution between enantiomers must be >1.5 ). Proceed with sample injections.

ICH Q2(R2) Lifecycle Visualization

Under the updated ICH Q2(R2) guidelines, validation is no longer a one-time checklist but a continuous lifecycle driven by the Analytical Target Profile (ATP)[4].

Fig 2. ICH Q2(R2) analytical method validation lifecycle and parameter dependencies.

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Comparative Toxicity of 4-Methoxyphenyl Substituted Oxazolidines: A Guide for Drug Development Professionals

An In-Depth Technical Guide

The oxazolidinone ring is a privileged scaffold in medicinal chemistry, most famously represented by the antibiotic linezolid. Its synthetic tractability and potent biological activity have led to the exploration of a vast chemical space around this core. Among these, derivatives featuring a 4-methoxyphenyl group are of significant interest due to their potential in a range of therapeutic areas, from antimicrobials to anticancer agents. However, as with any class of compounds destined for therapeutic use, a thorough understanding of their toxicological profile is paramount.

This guide provides a comparative framework for evaluating the toxicity of 4-methoxyphenyl substituted oxazolidines. We will move beyond a simple listing of data to explore the causality behind toxicological outcomes and provide detailed, field-proven protocols for generating robust, comparable data.

The Oxazolidinone Scaffold and Inherent Toxicological Concerns

The oxazolidinone class of antibiotics, while effective, is associated with specific toxicological issues that any new derivative must be evaluated against. The primary concerns, established through extensive clinical use of linezolid, are myelosuppression (bone marrow suppression) and monoamine oxidase (MAO) inhibition.[1][2][3]

• Myelosuppression: This is a reversible, time-dependent toxicity that manifests as thrombocytopenia, anemia, or neutropenia. The proposed mechanism is the inhibition of mitochondrial protein synthesis, to which the bacterial ribosome (the target of oxazolidinone antibiotics) bears an evolutionary resemblance.[1][3] This off-target effect is a critical parameter to assess for any new oxazolidinone derivative.

• Monoamine Oxidase (MAO) Inhibition: Linezolid is a weak, reversible, non-selective inhibitor of MAO. This can lead to drug-drug and drug-food interactions (e.g., with serotonergic agents or tyramine-rich foods), potentially causing serotonin syndrome.[2]

Therefore, the initial toxicological assessment of a novel 4-methoxyphenyl substituted oxazolidine should, at a minimum, seek to quantify its potential for mitochondrial toxicity and MAO inhibition relative to established benchmarks like linezolid.

Structure-Toxicity Relationships (STR): The Role of Substitution

The toxicity of an oxazolidinone is not solely dictated by the core ring but is heavily influenced by its substituents. Understanding the structure-activity relationships (SAR) for antibacterial activity is well-established, but the structure-toxicity relationships are also emerging.[3][4]

For a hypothetical series of 4-methoxyphenyl substituted oxazolidines, key points of variation would be the substituents at the C-5 position of the oxazolidinone ring and potential modifications to the 4-methoxyphenyl ring itself.

• The C-5 Substituent: The acetamidomethyl group at the C-5 position of linezolid is crucial for its antibacterial action. Modifications at this site can dramatically alter both efficacy and toxicity. For instance, replacing this group with others, like a 1,2,3-triazole, has been shown to retain antibacterial activity, in some cases even against resistant strains.[4] The toxicological impact of such changes must be co-evaluated. It is plausible that substituents that increase lipophilicity might enhance cell penetration and, consequently, off-target effects like mitochondrial toxicity.

• The Phenyl Ring: The 4-methoxyphenyl group itself is a common moiety in bioactive molecules. While generally considered safe, high doses of related phenolic compounds like 4-methoxyphenol have been associated with carcinogenicity in animal models, linked to cytotoxicity and enhanced cell proliferation.[5] The metabolic stability of the methoxy group and the potential for its conversion to a more reactive hydroquinone species is a consideration for long-term toxicity studies.

The logical relationship for assessing new derivatives can be visualized as follows:

Caption: Logic flow for evaluating new oxazolidine derivatives.

Comparative In Vitro Cytotoxicity

The first step in a toxicological screen is typically an in vitro cytotoxicity assay against one or more relevant cell lines. This provides a rapid and cost-effective way to rank compounds and identify those that are overtly toxic. The half-maximal inhibitory concentration (IC50) is the standard metric derived from these assays.

While a comprehensive dataset comparing a full series of 4-methoxyphenyl substituted oxazolidines is not publicly available, we can synthesize a representative comparison based on published data for various heterocyclic compounds, including those with similar structural motifs.

Table 1: Representative In Vitro Cytotoxicity of Oxazolidinones and Related Heterocycles

Compound ID	Description	Cell Line	IC50 (µM)	Reference
Linezolid	Oxazolidinone Antibiotic (Benchmark)	VERO	>100
Compound A	N-(4-methoxyphenyl)pentanamide	VERO	>100	[6]
Compound B	(4-methoxyphenyl)(3,4,5-trimethoxyphenyl)methanone	Human Lymphocytes	5.68
Compound C	Substituted Pyrazolopyridine	HepG2 (Liver)	8.78 (µg/mL)	[7]
Compound D	Substituted Pyrazolopyridine	HeLa (Cervical)	4.26 (µg/mL)	[7]
Doxorubicin	Anticancer Drug (Positive Control)	HepG2 / HeLa	<1 (µg/mL)	[7]

Interpretation of Data:

• High IC50 (e.g., >100 µM): As seen with Linezolid and Compound A, a high IC50 value against a mammalian cell line (like VERO kidney cells) is desirable for an antimicrobial, indicating low general cytotoxicity and a favorable selectivity for the microbial target.[6]

• Low IC50 (e.g., <10 µM): Compound B, an antitubulin agent, shows potent cytotoxicity against human lymphocytes with an IC50 of 5.68 µM.[8] While this level of toxicity would be unacceptable for an antibiotic, it is a desirable characteristic for an anticancer agent, highlighting how the therapeutic context dictates the interpretation of toxicity data.

• Positive Control: The inclusion of a highly cytotoxic positive control, like doxorubicin, is essential for validating the assay's sensitivity.

Experimental Protocols

To ensure data is robust and comparable across different screening campaigns, standardized protocols are essential.

Protocol: In Vitro Cytotoxicity Assessment via MTT Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.[9][10] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) to a purple formazan product.[10] The quantity of formazan is directly proportional to the number of living cells.[9]

Workflow Diagram:

Caption: Standard workflow for the MTT cytotoxicity assay.

Step-by-Step Methodology:

• Cell Seeding: Plate cells in a 96-well flat-bottom plate at a density of approximately 1 x 10⁴ cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.[11]

• Compound Preparation: Prepare a stock solution of each test compound in dimethyl sulfoxide (DMSO). Create a series of dilutions in culture medium to achieve the desired final concentrations. The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent toxicity.

• Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds. Include wells with untreated cells (negative control) and wells with medium only (blank).[11]

• Incubation: Incubate the plate for the desired exposure period (typically 24 to 72 hours).

• MTT Addition: After incubation, add 10 µL of MTT labeling reagent (5 mg/mL in phosphate-buffered saline) to each well for a final concentration of 0.5 mg/mL.[10]

• Formazan Formation: Incubate the plate for an additional 4 hours at 37°C.[10][11] During this time, viable cells will convert the MTT to purple formazan crystals.

• Solubilization: Carefully aspirate the medium and add 100 µL of a solubilization solution (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.[9][11] Mix gently on a plate shaker to ensure complete solubilization.

• Absorbance Measurement: Measure the absorbance of the samples on a microplate reader at a wavelength between 550 and 600 nm.[10] A reference wavelength of >650 nm can be used to correct for background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the percentage of viability against the compound concentration and use non-linear regression analysis to determine the IC50 value.

Protocol: In Vivo Acute Oral Toxicity Assessment (OECD Guideline 423)

For promising candidates with low in vitro cytotoxicity, the next step is an in vivo assessment. The OECD provides harmonized guidelines for chemical testing. Guideline 423 (Acute Toxic Class Method) is a stepwise procedure that uses a minimal number of animals to classify a substance by its toxicity and estimate its LD50 (median lethal dose).[12][13][14]

Key Principles of OECD 423:

• Animal Model: Typically uses rats, with a single sex (usually females) per step.[12]

• Stepwise Dosing: The test uses a stepwise procedure with 3 animals per step.[13] Dosing starts at a defined level (e.g., 300 mg/kg).

• Endpoint: The outcome (mortality or moribund status) of one step determines the dose for the next step. If mortality is observed, the dose is lowered for the next group; if no mortality, the dose is increased.[12]

• Classification: The method allows the substance to be classified into one of the Globally Harmonized System (GHS) toxicity categories based on the observed outcomes at different fixed dose levels.[12]

Abbreviated Procedure:

• Animal Preparation: Use healthy, young adult rats of a common laboratory strain. Animals should be fasted overnight prior to dosing.[15]

• Dose Administration: Administer the test substance in a single dose by gavage. The volume should typically not exceed 1 mL/100 g body weight for rodents.[15]

• Observation: Observe animals closely for the first few hours post-dosing and then periodically for 14 days for signs of toxicity (changes in skin, fur, eyes, behavior, etc.). Record body weights and all mortalities.[15]

• Dose Progression: Based on the outcome of the initial dose group, proceed to a higher or lower dose with a new group of animals as prescribed by the guideline.

• Pathology: Perform a gross necropsy on all animals at the end of the study.

This structured approach minimizes animal usage while providing sufficient data for hazard classification and risk assessment.

Conclusion and Future Directions

The toxicological evaluation of novel 4-methoxyphenyl substituted oxazolidines requires a multi-faceted approach. It begins with an understanding of the known toxicities of the oxazolidinone class, namely myelosuppression and MAO inhibition. The initial screening phase relies heavily on robust and reproducible in vitro cytotoxicity assays, such as the MTT assay, to rank compounds and establish a preliminary therapeutic index against their desired biological activity. Promising candidates must then advance to in vivo studies, following internationally recognized guidelines like those from the OECD, to determine acute toxicity and inform dose selection for further studies.

By combining an understanding of structure-toxicity relationships with standardized, validated experimental protocols, researchers can efficiently identify and advance 4-methoxyphenyl substituted oxazolidine candidates with the highest potential for therapeutic success and the lowest risk of adverse effects.

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Mass spectrometry fragmentation pathways of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine

Analytical Platform Comparison Guide: Elucidating the Mass Spectrometry Fragmentation Pathways of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine

Introduction

The 1,2-oxazolidine (isoxazolidine) ring system is a highly valuable pharmacophore and synthetic intermediate, typically accessed via the regioselective 1,3-dipolar cycloaddition of nitrones and alkenes (1[1]). The compound 5-butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine is a classic, highly functionalized cycloadduct. Characterizing its exact regiochemistry and structural connectivity requires sophisticated mass spectrometry (MS). Because the heterocyclic N-O bond is inherently labile, the choice of ionization technique and mass analyzer profoundly impacts the observed fragmentation pathways.

This guide objectively compares Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization-High Resolution Tandem Mass Spectrometry (LC-ESI-HRMS/MS) to determine the optimal platform for elucidating the structural features of this specific molecule.

Core Mechanistic Pathways: The Causality of Isoxazolidine Fragmentation

Understanding the fragmentation of 5-butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine requires analyzing its thermodynamic vulnerabilities. Under collisional activation or electron ionization, three primary pathways dominate the mass spectra:

• Pathway A: Retro-1,3-Dipolar Cycloaddition Causality: The formation of the isoxazolidine ring is a reversible [3+2] cycloaddition. In MS/MS, the input of collision energy drives the retro-cycloaddition, cleaving the O-C5 and N-C3 bonds. This is thermodynamically favored because it yields stable, neutral-like fragments. Result: This yields the original nitrone fragment (C-(4-methoxyphenyl)-N-methylnitrone) at m/z 166.086 (as [M+H]⁺ in ESI) and expels 1-hexene as a neutral loss (84 Da). This pathway is highly diagnostic for confirming the substituents on the nitrone half of the molecule (2[2]).

• Pathway B: N-O Bond Cleavage and Alkyl Radical Loss Causality: The N-O bond is the weakest link in the heterocycle (bond dissociation energy ~55 kcal/mol). Initial homolytic or heterolytic cleavage of this bond generates an open-chain distonic ion. Subsequent α-cleavage relieves steric strain and stabilizes the charge. Result: This leads to the expulsion of the C5-butyl group as a butyl radical (•C4H9, 57 Da), resulting in a prominent even-electron fragment at m/z 193.11. This pathway is critical for verifying the C5 aliphatic substituent (3[3]).

• Pathway C: Anisyl Group Cleavage Causality: The 4-methoxyphenyl (anisyl) group at C3 strongly stabilizes positive charge via resonance. Result: Cleavage of the C3-aryl bond yields a highly stable substituted oxonium/tropylium ion at m/z 121.06, serving as a reliable low-mass diagnostic marker at higher collision energies.

Platform Performance Comparison

To objectively evaluate how different MS platforms handle the fragile 1,2-oxazolidine ring, we compare a standard Single Quadrupole GC-MS system against an LC-HR-QTOF-MS system.

Performance Metric	GC-EI-MS (70 eV, Single Quadrupole)	LC-ESI-HRMS/MS (Q-TOF, CID)
Ionization Softness	Hard (70 eV electron impact)	Soft (Electrospray Ionization)
Molecular Ion Abundance	Very low to absent ([M+•] m/z 249)	High ([M+H]⁺ m/z 250.1807)
Primary Fragmentation Driver	Unimolecular decomposition of radical cation	Collision-Induced Dissociation (CID) of even-electron ion
Mass Accuracy	Nominal (~0.1 Da)	High (< 2 ppm)
Regioisomer Differentiation	Poor (extensive thermal degradation in inlet)	Excellent (stepwise energy-resolved CID)
Best Used For	Rapid library matching of low-mass fragments	De novo structural elucidation & mechanistic mapping

Scientist's Insight: GC-EI-MS often fails to yield a visible molecular ion for 5-butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine because the 70 eV energy vastly exceeds the N-O bond dissociation threshold, leading to instantaneous retro-cycloaddition in the source. Conversely, LC-ESI-HRMS/MS preserves the intact[M+H]⁺ ion, allowing researchers to apply targeted collision energy to map the step-by-step fragmentation causality.

Experimental Methodologies (Self-Validating Protocols)

To ensure reproducibility, the following protocols define a self-validating system where the intact mass and subsequent fragments cross-verify the structure.

Protocol A: LC-ESI-HRMS/MS Workflow (Recommended for Elucidation)

• Sample Preparation: Dissolve the purified isoxazolidine in LC-MS grade Methanol to a concentration of 1 µg/mL. Add 0.1% Formic Acid to promote protonation.

• Chromatography: Inject 2 µL onto a C18 column (e.g., 2.1 x 100 mm, 1.7 µm). Use a gradient of Water (A) and Acetonitrile (B), both containing 0.1% Formic Acid, ramping from 10% B to 90% B over 10 minutes at a flow rate of 0.3 mL/min.

• Source Parameters: Set the ESI source to positive ion mode (+). Capillary voltage: 3.0 kV; Desolvation temperature: 350 °C; Source temperature: 120 °C.

• Data Acquisition: Operate the Q-TOF in targeted MS/MS mode isolating the precursor ion at m/z 250.18.

• Energy Ramping: Apply a collision energy (CE) ramp from 10 eV to 40 eV using Argon as the collision gas.

  • Self-Validation Check: At 15 eV, the retro-cycloaddition fragment (m/z 166.08) should dominate the spectrum. At 35 eV, the anisyl cation (m/z 121.06) should emerge as the base peak, confirming the C3 substituent.

Protocol B: GC-EI-MS Workflow (For Routine Screening)

• Sample Preparation: Dissolve the compound in Hexane to a concentration of 10 µg/mL.

• Chromatography: Inject 1 µL (split ratio 10:1) onto an HP-5MS capillary column (30 m x 0.25 mm x 0.25 µm).

• Temperature Program: Inlet at 250 °C. Oven at 80 °C (hold 1 min), ramp at 15 °C/min to 280 °C (hold 5 min).

• MS Parameters: EI source at 70 eV, Source temperature 230 °C, Quadrupole at 150 °C. Scan range m/z 40–300.

  • Self-Validation Check: The spectrum will likely lack the m/z 249 molecular ion but will show a strong m/z 165 radical cation (nitrone fragment) and m/z 84 (1-hexene radical cation), validating the original [3+2] building blocks.

Visualizations

Decision matrix for selecting the optimal MS platform for isoxazolidine analysis.

ESI-MS/MS fragmentation pathways of 5-butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine.

References

• "The Elusive Formaldonitrone, CH2N(H)O. Preparation in the Gas Phase and Characterization by Variable-Time Neutralization−Reionization Mass Spectrometry, and Ab Initio and Density Functional Theory Calculations." ACS Publications.
• "A Convenient Synthesis of Novel Isoxazolidine and Isoxazole Isoquinolinones Fused Hybrids." PMC.
• "Acid-Catalyzed 1,3-Dipolar Cycloaddition of 2H-Azirines with Nitrones: An Unexpected Access to 1,2,4,5-Tetrasubstituted Imidazoles." ACS Publications.

Sources

• 1. A Convenient Synthesis of Novel Isoxazolidine and Isoxazole Isoquinolinones Fused Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Benchmarking Stereoselective Synthesis Techniques for 2-Methyl-1,2-oxazolidines: A Comprehensive Comparison Guide

The 1,2-oxazolidine (isoxazolidine) core is a privileged scaffold in drug discovery, serving as the structural foundation for numerous antimicrobial, anticancer, and anti-inflammatory agents, as well as a critical intermediate for synthesizing complex γ -amino alcohols. However, the stereoselective construction of 2-methyl-1,2-oxazolidines—specifically controlling the relative and absolute stereochemistry at the C3, C4, and C5 positions, alongside the pyramidal inversion of the N-methyl group—presents a significant synthetic challenge.

This guide objectively benchmarks the three leading methodologies for the stereoselective synthesis of 2-methyl-1,2-oxazolidines, analyzing their mechanistic causality, operational protocols, and quantitative performance to aid researchers in selecting the optimal pathway for their specific target molecules.

Zinc(II)-Catalyzed [3+2] Cycloaddition (32CA)

The 1,3-dipolar cycloaddition between N -methyl nitrones and alkenes remains the most universal strategy for constructing 1,2-oxazolidines [1]. While thermal 32CA often yields a mixture of endo and exo diastereomers, the introduction of Lewis acid catalysis fundamentally alters the reaction's stereochemical trajectory.

Mechanistic Causality

The uncatalyzed reaction relies on the Frontier Molecular Orbital (FMO) interactions between the nitrone (dipole) and the alkene (dipolarophile). By introducing a Zn(II) catalyst, the metal tightly coordinates to the highly electronegative oxygen atom of the nitrone. This coordination achieves two critical outcomes:

• LUMO Lowering: It significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the nitrone, accelerating the reaction rate by over 100-fold [2].

• Stereocontrol: The rigid chelate formed in the transition state restricts the conformational freedom of the nitrone. Secondary orbital interactions between the metal center and the alkene dictate a highly synchronous, concerted transition state that overwhelmingly favors the endo approach, resulting in high diastereomeric ratios (dr).

Mechanistic workflow of Lewis acid-catalyzed [3+2] cycloaddition for 1,2-oxazolidines.

Self-Validating Experimental Protocol

• Step 1: Reagent Preparation. Dissolve the N -methyl nitrone (1.0 equiv) and the target alkene (1.2 equiv) in anhydrous dichloromethane (DCM) under an argon atmosphere.

• Step 2: Catalyst Addition. Add anhydrous ZnCl 2​ (10 mol%) to the solution at 0 °C. The causality of the low temperature is to maximize the energetic differentiation between the endo and exo transition states.

• Step 3: In-Process Validation (TLC). Stir the reaction for 1–4 hours. Validation: Before quenching, perform TLC (1:1 EtOAc/Hexane). The disappearance of the UV-active nitrone spot and the emergence of a less polar product spot confirms complete conversion, preventing premature workup.

• Step 4: Quench and Extraction. Quench with saturated aqueous NH 4​ Cl to break the Zn-product chelate. Extract with DCM, dry over MgSO 4​ , and concentrate.

• Step 5: Stereochemical Validation (NMR). Isolate the product via flash chromatography. Validation: Acquire a 2D NOESY NMR spectrum. A strong Nuclear Overhauser Effect (NOE) cross-peak between the C3-H and C5-H confirms the cis-diastereomer (endo cycloadduct), proving the efficacy of the Zn(II) coordination.

Intramolecular N–O Bond Formation via Silyl Peroxides

While 32CA is powerful, it struggles with highly sterically hindered alkenes or substitution patterns that do not match the electronic requirements of 1,3-dipoles. A modern alternative is the intramolecular N–O bond formation via exo-tet mode nucleophilic attack [3].

Mechanistic Causality

This method circumvents orbital symmetry rules by relying on thermodynamics. An N -sulfonyl alkenyl amine undergoes Mukaiyama silyl hydroperoxidation. Upon thiolate-mediated cleavage of the sulfonamide protecting group, the liberated secondary amine acts as an internal nucleophile. It attacks the electrophilic oxygen of the silyl peroxide in an exo-tet trajectory. The reaction is driven forward by the exceptional leaving group ability of the silanolate and the thermodynamic stability of the newly formed N–O bond.

Stepwise intramolecular N-O bond formation via silyl peroxide intermediates.

Self-Validating Experimental Protocol

• Step 1: Hydroperoxidation. Treat the N -butenyl sulfonamide with triethylsilane (Et 3​ SiH) and catalytic Co(acac) 2​ under an O 2​ atmosphere to form the silyl peroxide.

• Step 2: Intermediate Validation (HRMS). Validation: Analyze the crude mixture via High-Resolution Mass Spectrometry (HRMS). The presence of the[M+H] + peak corresponding to the silyl peroxide confirms successful oxygen insertion before proceeding to the critical cyclization step.

• Step 3: Deprotection/Cyclization. Dissolve the intermediate in DMF. Add 2-mercaptoethanol and 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). The thiolate selectively cleaves the sulfonamide, triggering spontaneous cyclization.

• Step 4: Structural Validation. Purify the resulting 1,2-oxazolidine. Validation: 13 C NMR must show a characteristic downfield shift for the C5 carbon (typically 75–85 ppm), confirming the presence of the C-O-N linkage rather than a C-N-C byproduct from competing pathways.

Asymmetric Organocatalytic N-Chlorination

Controlling the pyramidal chirality of the nitrogen atom in 2-methyl-1,2-oxazolidines is notoriously difficult due to rapid nitrogen inversion at room temperature. Recent breakthroughs in asymmetric organocatalysis have solved this by utilizing chiral Brønsted acids [4].

Mechanistic Causality

The technique relies on a kinetic resolution/desymmetrization paradigm. A chiral Brønsted acid catalyst facilitates the enantioselective N -chlorination of an acyclic precursor using N -chlorosuccinimide (NCS). The causality of the stereocontrol lies in the reaction rate: the subsequent intramolecular nucleophilic substitution (ring closure) occurs faster than the dehalogenation or nitrogen inversion processes. This stereospecific intramolecular transformation effectively "locks" the nitrogen chirality into the stable 1,2-oxazolidine ring system.

Quantitative Benchmarking & Data Presentation

The following table synthesizes the quantitative performance metrics of the three methodologies, providing a clear comparative matrix for process selection.

Methodology	Catalyst / Reagents	Typical Yield (%)	Stereoselectivity	Reaction Time	Key Advantage
Zn(II)-Catalyzed [3+2] Cycloaddition	ZnCl 2​ (10 mol%)	75–95%	High dr (>95:5 endo:exo)	1–4 hours	High atom economy; highly scalable; rapid kinetics.
Intramolecular N–O Bond Formation	Co(acac) 2​ , Thiolate, DBU	60–85%	Moderate to High dr	12–24 hours	Overcomes steric limitations of 32CA; tolerates complex substitution.
Asymmetric Organocatalytic Chlorination	Chiral Brønsted Acid, NCS	80–94%	High ee (>90%)	24 hours	Absolute control over pyramidal nitrogen chirality.

Conclusion

For standard drug development workflows requiring the 2-methyl-1,2-oxazolidine core, the Zn(II)-Catalyzed [3+2] Cycloaddition remains the gold standard due to its operational simplicity, rapid kinetics, and excellent diastereocontrol. However, for targets featuring dense steric crowding that resist cycloaddition, Intramolecular N–O Bond Formation provides a robust, thermodynamically driven alternative. Finally, when the biological target demands strict enantiopurity of the nitrogen stereocenter, Asymmetric Organocatalytic Chlorination is the only viable pathway, representing the cutting edge of stereoselective synthesis.

References

• Jasiński, R., Fryźlewicz, A., Łapczuk-Krygier, A., Kula, K., Demchuk, O. M., & Dresler, E. (2020). Regio- and Stereoselective Synthesis of Nitrofunctionalized 1,2-Oxazolidine Analogs of Nicotine. Chemistry of Heterocyclic Compounds, 56, 120-122.[Link]

• Master, J., et al. (2023). Enhanced synthesis of novel multisubstituted isoxazolidines as potential antimicrobial and antioxidant agents using zinc (II) catalyst, and in silico studies. ResearchGate.[Link]

• Yuan, J., Liu, C., & Lei, A. (2025). Intramolecular N–O Bond Formation for the Synthesis of N-Alkyl and N-Aryl Isoxazolidines. Journal of the American Chemical Society / Organic Letters, 27, 1549-1554.[Link]

• Enantioselective Synthesis Group. (2025). Controlling Pyramidal Nitrogen Chirality by Asymmetric Organocatalysis. Scribd.[Link]

Comparative Biological Efficacy of 1,2-Oxazolidines vs. Standard Antimicrobial Agents: A Technical Guide

As antimicrobial resistance (AMR) increasingly compromises the clinical utility of conventional antibiotics, the structural exploration of novel heterocyclic scaffolds is paramount. While 2-oxazolidinones (e.g., Linezolid, Tedizolid) have long been established as potent inhibitors of Gram-positive bacterial protein synthesis 1, recent drug development has pivoted toward 1,2-oxazolidines (isoxazolidines).

Unlike the planar, lactam-like rigidity of 2-oxazolidinones, 1,2-oxazolidines feature a saturated five-membered ring containing an adjacent N–O bond. This unique stereoelectronic profile alters the ring's puckering and expands its 3D pharmacophore space, allowing these molecules to act as highly effective peptidomimetics and multisite inhibitors against both bacterial and fungal pathogens 2.

This guide provides an objective, data-driven comparison of 1,2-oxazolidines against standard antimicrobial agents, detailing their mechanistic divergence and the self-validating experimental protocols required for their evaluation.

Mechanistic Divergence: 1,2-Oxazolidines vs. 2-Oxazolidinones

The biological efficacy of an antimicrobial agent is intrinsically tied to its target specificity. Standard 2-oxazolidinones act via a highly specific, singular mechanism: they bind to the 23S rRNA of the 50S ribosomal subunit, preventing the formation of the 70S initiation complex. While effective, this single-target approach is highly susceptible to point mutations (e.g., G2576T mutation in 23S rRNA).

Conversely, multisubstituted 1,2-oxazolidines exert their efficacy through a broader, multi-target mechanism. Molecular docking studies (e.g., against the 1QFG protein target) and in vitro assays demonstrate that 1,2-oxazolidines act as competitive enzyme inhibitors and induce localized oxidative stress, making cross-resistance significantly less likely 2.

Fig 1. Mechanistic divergence between 2-oxazolidinones and 1,2-oxazolidines in bacterial targets.

Quantitative Efficacy Comparison

The following table synthesizes in vitro Minimum Inhibitory Concentration (MIC) data, comparing a highly potent, recently synthesized 1,2-oxazolidine derivative (Compound 3c: a 3-(4-substituted)-5-(1H-imidazol-1-yl)-2-methyl-1,2-oxazolidine) against industry-standard antimicrobial agents.

Antimicrobial Agent	Chemical Class	MIC - S. aureus (µg/mL)	MIC - E. coli (µg/mL)	Primary Target
Compound 3c	1,2-Oxazolidine	4.0	8.0	Multitarget (Enzymatic)
Linezolid	2-Oxazolidinone	2.0	>64.0	50S Ribosome
Ampicillin	β-Lactam	1.5	16.0	Cell Wall (PBPs)
Chloramphenicol	Amphenicol	4.0	8.0	50S Ribosome

Data Interpretation: While Linezolid exhibits superior potency against Gram-positive S. aureus, it is virtually inactive against Gram-negative E. coli due to efflux pump expulsion. The 1,2-oxazolidine derivative demonstrates a broader spectrum of activity, maintaining competitive efficacy against both Gram-positive and Gram-negative strains 2.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, the synthesis and biological evaluation of these compounds must rely on self-validating systems. Below are the optimized protocols for generating and testing 1,2-oxazolidines.

Protocol A: Zn(II)-Catalyzed 1,3-Dipolar Cycloaddition

The most efficient route to 1,2-oxazolidines is the 1,3-dipolar cycloaddition between a chiral nitrone and a terminal alkene 3.

Causality & Expertise: Uncatalyzed cycloadditions require prolonged heating, which often degrades thermolabile nitrones and yields poor diastereoselectivity. By introducing ZnCl2​ , the Lewis acidic Zn2+ coordinates with the nitrone oxygen. This coordination significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the dipole, accelerating the reaction rate by over 100-fold at room temperature while enforcing strict regioselectivity 2.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 mmol of chiral nitrone and 1.2 mmol of 1-vinylimidazole (alkene) in 10 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Catalysis: Add 10 mol% of anhydrous ZnCl2​ to the stirring mixture.

• Reaction & Monitoring (Self-Validation): Stir at room temperature. Monitor the reaction via Thin Layer Chromatography (TLC). The disappearance of the nitrone spot validates the consumption of the limiting reagent.

• Quenching: Quench the reaction with saturated aqueous NaHCO3​ and extract with DCM (3 x 15 mL).

• Purification: Dry the organic layer over MgSO4​ , concentrate in vacuo, and purify via silica gel column chromatography (Ethyl Acetate/Hexane gradient).

• Structural Validation: Confirm the 1,2-oxazolidine ring closure via 1H NMR (look for the characteristic multiplet of the isoxazolidine ring protons at C3, C4, and C5).

Fig 2. Self-validating synthetic workflow for 1,2-oxazolidines via 1,3-dipolar cycloaddition.

Protocol B: Macro Double Broth Dilution for MIC Determination

Causality & Expertise: Why use broth dilution instead of the standard agar disk diffusion? 1,2-oxazolidines often possess high lipophilicity (LogP > 3), which impedes their diffusion through the hydrophilic agar matrix, leading to artificially small zones of inhibition (false negatives). Broth dilution ensures homogenous exposure.

To make this a self-validating system, resazurin dye is incorporated. The colorimetric shift from blue (resazurin) to pink (resorufin) provides an objective, metabolic confirmation of bacterial viability, eliminating subjective turbidity misinterpretations.

Step-by-Step Methodology:

• Inoculum Preparation: Culture bacterial strains (e.g., S. aureus, E. coli) in Mueller-Hinton Broth (MHB) at 37°C until they reach the 0.5 McFarland standard ( 1.5×108 CFU/mL).

• Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of the 1,2-oxazolidine compound (dissolved in <1% DMSO to prevent solvent toxicity) across the wells, ranging from 64 µg/mL down to 0.125 µg/mL.

• Inoculation: Add 10 µL of the bacterial suspension to each well.

• Controls (Self-Validation): Include a positive growth control (broth + bacteria, no drug), a negative sterility control (broth only), and a standard drug control (e.g., Linezolid).

• Incubation & Indicator: Incubate at 37°C for 18 hours. Add 30 µL of 0.015% resazurin solution to all wells and incubate for an additional 2 hours.

• Readout: The MIC is recorded as the lowest concentration well that remains blue (indicating complete inhibition of bacterial metabolism).

References

• National Center for Biotechnology Information (PMC)
• Enhanced synthesis of novel multisubstituted isoxazolidines as potential antimicrobial and antioxidant agents using zinc (II)
• National Center for Biotechnology Information (PMC)

Sources

• 1. Current Updates on Oxazolidinone and Its Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of New Isoxazolidine Derivatives Utilizing the Functionality of N-Carbonylpyrazol-Linked Isoxazolidines - PMC [pmc.ncbi.nlm.nih.gov]

X-Ray Crystallography vs. Alternative Methods for the Structural Validation of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary

The 1,2-oxazolidine (isoxazolidine) core is a highly privileged scaffold in medicinal chemistry, frequently serving as a precursor to β-amino acids, alkaloids, and novel therapeutic agents[1][2]. Synthesized primarily via the 1,3-dipolar cycloaddition of nitrones and alkenes, these molecules present a notorious structural challenge: determining their exact relative and absolute stereochemistry[3].

This guide provides an objective, deeply technical comparison of structural validation techniques for a specific, highly flexible derivative: 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine . By analyzing the physical and mechanistic limitations of solution-state Nuclear Magnetic Resonance (NMR) against the definitive precision of single-crystal X-ray Diffraction (XRD), we establish a self-validating framework for resolving complex stereocenters in flexible five-membered heterocycles.

The Molecule and The Analytical Challenge

The synthesis of 5-butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine is achieved through a concerted [4+2] suprafacial 1,3-dipolar cycloaddition between N-methyl-C-(4-methoxyphenyl)nitrone and 1-hexene[3][4]. This reaction generates two new stereocenters at C3 and C5, resulting in a mixture of diastereomers (cis and trans).

Why Solution-State NMR Struggles

While 1D and 2D NMR (COSY, HSQC, NOESY) are the default tools for organic chemists, they often yield ambiguous results for 1,2-oxazolidines due to two distinct physical phenomena:

• Pseudorotation: The five-membered oxazolidine ring lacks a rigid conformation, rapidly interconverting between envelope and half-chair conformers in solution[5][6].

• Nitrogen Inversion: The N-methyl group undergoes rapid pyramidal inversion at room temperature. Although the adjacent oxygen atom raises the inversion barrier compared to standard amines, the process is still fast enough on the NMR timescale to cause signal averaging[6][7].

Because Nuclear Overhauser Effect (NOE) signal intensity is proportional to 1/r6 (where r is the internuclear distance), the rapid conformational averaging of the C5-butyl chain and the C3-aryl group can produce misleading cross-peaks, making it nearly impossible to definitively assign the syn or anti relationship with high confidence.

Comparative Analysis of Structural Validation Techniques

To objectively evaluate the best approach for validating the structure of 5-butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine, we must compare XRD against the leading alternatives.

Table 1: Performance Comparison of Structural Validation Methods

Validation Technique	Stereochemical Confidence	Resolution of Flexible Chains (Butyl)	Sample Requirement	Time-to-Result	Cost / Accessibility
Single-Crystal XRD	Absolute (Gold Standard)	Excellent (at 100 K)	~0.05 mg (Single Crystal)	Days to Weeks	High / Specialized
2D NMR (NOESY/ROESY)	Low to Moderate	Poor (Averaged signals)	5–10 mg (Solution)	Hours	Low / Ubiquitous
DFT Calculations + NMR	Moderate to High	Moderate (Predictive)	N/A (Computational)	Days	Low / Accessible
Mass Spectrometry (MS/MS)	None (Connectivity only)	None	<1 µg	Minutes	Low / Ubiquitous

The Verdict: While NMR is indispensable for confirming bulk purity and basic connectivity, X-ray crystallography is the only self-validating system capable of locking the molecule into a static lattice, thereby overcoming the pseudorotation and nitrogen inversion artifacts that plague solution-state analyses[8][9].

Experimental Protocol: A Self-Validating XRD Workflow

To ensure scientific integrity, the following protocol details the causality behind each experimental choice required to successfully crystallize and validate 5-butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine.

Phase 1: Diastereomeric Purification

• Procedure: Following the 1,3-dipolar cycloaddition, the crude mixture is subjected to high-performance liquid chromatography (HPLC) or careful silica gel flash chromatography.

• Causality: XRD requires a pure, homogeneous crystal lattice. The presence of both cis and trans diastereomers will either inhibit nucleation entirely or result in twinned, disordered crystals that are mathematically impossible to refine accurately[9].

Phase 2: Single Crystal Growth (Vapor Diffusion Method)

• Procedure: Dissolve 5 mg of the purified diastereomer in a minimum volume of a "good" solvent (e.g., dichloromethane). Place this in a small inner vial. Place the inner vial inside a larger outer vial containing a "poor" solvent (e.g., pentane or hexanes). Seal the outer vial and leave it undisturbed at 4 °C.

• Causality: The highly flexible butyl chain at C5 makes this molecule highly soluble and resistant to crystallization. Vapor diffusion allows the anti-solvent to slowly penetrate the solution over several days, creating a controlled supersaturation environment that favors the nucleation of a single, high-quality crystal rather than amorphous precipitation[9].

Phase 3: X-Ray Diffraction Data Collection & Refinement

• Procedure: Harvest a crystal (ideal size ~0.1–0.3 mm) and mount it on a goniometer loop using paratone oil. Flash-cool the crystal to 100 K using a liquid nitrogen cryostream. Collect diffraction data using a diffractometer equipped with a Cu-K α ( λ=1.5418 Å) or Mo-K α source.

• Causality:

  • Why 100 K? The C5-butyl chain is highly prone to thermal motion (high B-factors/thermal ellipsoids), which smears the electron density map. Freezing the crystal to 100 K minimizes atomic vibration, allowing for the precise resolution of the alkyl chain[10].

  • Why Cu-K α radiation? For molecules containing only light atoms (C, H, N, O), copper radiation provides stronger anomalous dispersion signals than molybdenum, which is critical if absolute configuration (enantiomeric determination) is required without a chiral auxiliary[11].

Mechanistic and Workflow Visualizations

To further elucidate the validation process, the following diagrams map the experimental workflow and the mechanistic logic behind the analytical choices.

Caption: Workflow for the synthesis and structural validation of 1,2-oxazolidines.

Caption: Mechanistic logic: Why XRD succeeds where solution-state NMR fails for flexible rings.

Conclusion

For highly flexible, substituted heterocycles like 5-butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine, relying solely on solution-state NMR for stereochemical assignment introduces a high risk of mischaracterization due to rapid pseudorotation and nitrogen inversion. X-ray crystallography remains the unparalleled gold standard. By locking the molecule into a solid-state lattice and utilizing low-temperature diffraction techniques to mitigate the thermal disorder of the butyl chain, researchers can achieve unambiguous, self-validating proof of both relative and absolute stereochemistry.

References

• Systematic Comparison of Crystal and NMR Protein Structures Deposited in the Protein Data Bank. National Institutes of Health (NIH). Available at:[Link]

• Getting Crystals Your Crystallographer Will Treasure. Michigan State University X-Ray Crystallography Laboratory. Available at:[Link]

• From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Molecular Pharmaceutics - ACS Publications. Available at:[Link]

• Why is crystallography still used in some cases for small molecule structure determination? Chemistry StackExchange. Available at:[Link]

• Multifunctional isoxazolidine derivatives as α-amylase and α-glucosidase inhibitors. ResearchGate. Available at:[Link]

• Exploration and Development of Nitrone Chemistry. J-Stage. Available at:[Link]

• Concerted vs Stepwise Mechanism in 1,3-Dipolar Cycloaddition of Nitrone to Ethene. ResearchGate. Available at:[Link]

• Synthesis of Pyrroloquinolines and Pyrroloquinoxalinones Using Azomethine Ylide Cycloaddition Chemistry. White Rose eTheses Online. Available at:[Link]

• Nitrogen inversion process in some camphor-based isoxazolidines. Arkivoc. Available at:[Link]

• Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles. National Institutes of Health (NIH). Available at:[Link]

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• 1. researchgate.net [researchgate.net]
• 2. Exploration and Development of Nitrone Chemistry [jstage.jst.go.jp]
• 3. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. arkat-usa.org [arkat-usa.org]
• 7. Synthesis of N-Alkyl-1,3-dihydro-2,1-benzisoxazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Systematic Comparison of Crystal and NMR Protein Structures Deposited in the Protein Data Bank - PMC [pmc.ncbi.nlm.nih.gov]
• 9. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine proper disposal procedures

As a Senior Application Scientist, I recognize that handling complex, functionalized heterocycles requires moving beyond generic safety data sheets. 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine is a specialized synthetic intermediate or active pharmaceutical ingredient (API) scaffold. Due to its unique structural motifs—specifically the 1,2-oxazolidine (N-O) ring and the electron-rich methoxyphenyl ether—its disposal is not merely a matter of pouring it into a generic waste carboy. It requires a proactive, mechanistically grounded approach to prevent auto-oxidation, peroxide accumulation, and regulatory non-compliance.

This guide provides a self-validating, step-by-step operational framework for the safe handling, deactivation, and disposal of this compound, ensuring stringent compliance with environmental regulations and laboratory safety standards.

Mechanistic Hazard Profile: The "Why" Behind the Protocol

To dispose of a chemical safely, we must first understand its reactivity. 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine contains three critical structural features that dictate its hazard profile:

• The 1,2-Oxazolidine Ring (N-O Bond): The adjacent nitrogen and oxygen atoms create a relatively weak, labile bond. Under thermal stress or prolonged exposure to light, this bond can undergo homolytic cleavage, leading to the formation of reactive radical species and toxic degradants (such as complex amines or aldehydes).

• The 4-Methoxyphenyl Group: The methoxy group is an ether linkage. Ethers are notorious for undergoing radical-initiated auto-oxidation in the presence of atmospheric oxygen, forming explosive hydroperoxides[1]. The electron-donating nature of the methoxyphenyl ring further stabilizes radical intermediates, accelerating this peroxidation process.

• The 5-Butyl Chain: This highly lipophilic tail ensures the molecule is practically insoluble in water, necessitating the use of organic solvents for operational transfer and disposal, which introduces flammability risks.

Because of these features, this compound must be managed as a peroxide-forming hazardous organic waste under the Resource Conservation and Recovery Act (RCRA) guidelines[2].

Chemical degradation pathways of 1,2-oxazolidine derivatives leading to hazardous byproducts.

Pre-Disposal Peroxide Management

Before any batch of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine (or its reaction solutions) is transferred to a central waste stream, it must be validated as peroxide-free. Introducing a highly peroxidized solution into a bulk waste carboy can lead to catastrophic auto-polymerization or detonation[3].

Quantitative Peroxide Action Limits Summarized below are the empirical thresholds for peroxide concentrations and their mandatory operational responses.

Peroxide Concentration	Operational Status	Required Action Before Disposal
0 - 20 ppm	Safe for standard disposal	Proceed directly to routine waste segregation.
20 - 100 ppm	Elevated risk (Reactive)	Quench chemically (e.g., Sodium Metabisulfite) before disposal.
> 100 ppm	Extreme shock hazard	DO NOT MOVE. Contact EHS/Bomb squad for remote stabilization.

Protocol 1: Chemical Quenching of Peroxides (Self-Validating Workflow)

If your pre-disposal test indicates peroxide levels between 20 and 100 ppm, you must reduce the hydroperoxides to stable alcohols before the waste leaves your fume hood.

• Initial Verification: Dip a Quantofix® Peroxide test strip into the oxazolidine solution. Wait 15 seconds and compare the color to the scale to establish a baseline concentration.

• Preparation: In a certified fume hood, behind a blast shield, prepare a 10% (w/v) aqueous solution of sodium metabisulfite ( Na2​S2​O5​ ). Causality: Metabisulfite is a mild reducing agent that safely reduces hydroperoxides without generating excessive exothermic heat.

• Addition: Slowly add the metabisulfite solution to the organic waste at a 1:1 volume ratio while stirring vigorously with a PTFE-coated magnetic stir bar.

• Phase Mixing: Allow the biphasic mixture to stir for 30 minutes to ensure complete mass transfer and reduction across the aqueous-organic interface.

• Validation (Critical Step): Stop stirring, allow the layers to separate, and re-test the organic layer with a new peroxide strip. The protocol is only complete when the strip reads <10 ppm.

• Separation: Transfer the mixture to a separatory funnel. Drain the aqueous layer into the aqueous waste stream, and route the organic layer to the non-halogenated organic waste stream.

Standard Operating Procedure (SOP) for Routine Disposal

Once the material is validated as peroxide-free, it falls under EPA RCRA 40 CFR Part 261 regulations for hazardous solid/liquid waste[2].

Protocol 2: Waste Segregation and Packaging

• Classification: Identify the waste stream. Unless the oxazolidine is dissolved in a halogenated solvent (like Dichloromethane or Chloroform), it must be classified as Non-Halogenated Organic Waste .

• Solvent Compatibility Check: Ensure the primary waste container is made of high-density polyethylene (HDPE) or PTFE. Do not use standard glass bottles with ground-glass stoppers, as trace peroxides can crystallize in the threads/joints, creating a friction-detonation hazard[1].

• Transfer: Using a grounded, static-free funnel, transfer the oxazolidine waste into the designated container. Leave at least 20% headspace to account for vapor expansion.

• Labeling: Attach a RCRA-compliant hazardous waste tag. Explicitly write: "5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine (Non-Halogenated Organic, Peroxide-Tested)." Date the tag at the exact moment the first drop of waste enters the container.

• Storage: Store the waste container in a secondary containment tray within a ventilated, flammables-rated storage cabinet. Ensure it is strictly segregated from strong oxidizers (e.g., nitric acid, permanganates) and heavy metal catalysts.

Cradle-to-grave disposal workflow for peroxidizable 1,2-oxazolidine organic waste.

Spill Response and Environmental Deactivation

In the event of an accidental spill of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine outside of a controlled containment zone, immediate action is required to prevent inhalation exposure and environmental contamination.

• Evacuate and Isolate: Clear personnel from the immediate area. The lipophilic nature of the compound means it can penetrate standard nitrile gloves upon prolonged contact; double-gloving with heavy-duty neoprene or butyl rubber is required.

• Containment: Surround the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth or dry sand). Never use paper towels or combustible sawdust , as the potential presence of peroxides combined with organic material creates a severe fire hazard.

• Neutralization: If the spill involves an aged solution where peroxide presence is unknown, lightly spray the absorbent material with a 5% sodium metabisulfite solution to neutralize potential reactive species in situ.

• Collection: Use non-sparking, static-free polymer scoops to collect the absorbed material. Place it into a wide-mouth HDPE bucket with a secure lid.

• Final Clean: Wash the spill surface with a strong detergent and water, followed by an isopropanol wipe-down to remove lipophilic residues. Dispose of all cleaning materials as hazardous solid waste.

References

• Working with Chemicals - Prudent Practices in the Laboratory National Center for Biotechnology Information (NCBI) / National Institutes of Health (NIH)[Link][1]

• Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes (RCRA 40 CFR Part 261) United States Environmental Protection Agency (EPA)[Link][2]

• Management of Peroxide-Forming Organic Solvents Environment, Health, and Safety (EHS) - Lawrence Berkeley National Laboratory[Link][3]

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Personal protective equipment for handling 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine

A Guide to the Safe Handling of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine

Hazard Assessment: An Inference-Based Approach

Given the absence of specific toxicological data, we must treat 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine as a potentially hazardous substance.[1][2] Our assessment is derived from the known hazards of its core chemical structures: oxazolidines and anisoles.

• Oxazolidine Moiety : Compounds within the oxazolidine class can be skin and eye irritants.[3] Some oxazolidines are known to be sensitizers, meaning they may cause an allergic reaction upon repeated exposure.[4] Depending on the specific structure, they may also be harmful if swallowed or inhaled.[4]

• Methoxyphenyl (Anisole) Moiety : Anisole, the parent compound of the methoxyphenyl group, is classified as a flammable liquid and an irritant to the skin, eyes, and respiratory system.[5][6][7] Exposure can lead to dizziness and lightheadedness.[7]

Based on this composite analysis, it is prudent to assume that 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine may exhibit the following hazardous properties:

Potential Hazard	Inferred From	Recommended Precaution
Skin and Eye Irritation	Oxazolidine and Anisole derivatives	Wear appropriate gloves and chemical safety goggles.[5][6][8]
Respiratory Irritation	Anisole derivatives	Handle in a well-ventilated area or a chemical fume hood.[5][7]
Flammability	Anisole derivatives	Keep away from heat, sparks, and open flames.[6][7]
Harmful if Swallowed	General precaution for novel compounds	Do not ingest; wash hands thoroughly after handling.[9]
Unknown Chronic Effects	Novel chemical entity	Minimize exposure through all routes (inhalation, dermal, ingestion).[2]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling chemicals with unknown hazard profiles. The Occupational Safety and Health Administration (OSHA) mandates the use of PPE to mitigate risks.[10]

• Eye and Face Protection : Chemical safety goggles that meet the ANSI Z87.1 standard are mandatory to protect against potential splashes.[1][6] In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.[1]

• Hand Protection : Given the potential for skin irritation, chemically resistant gloves are required.[5][8] Nitrile or neoprene gloves generally offer adequate protection against minor splashes of organic compounds.[1] It is crucial to inspect gloves for any signs of degradation before use and to wash hands after removal.[9][11]

• Skin and Body Protection : A flame-resistant laboratory coat should be worn to protect against splashes and potential fire hazards.[1] This should be supplemented with long pants and closed-toe shoes.[9]

• Respiratory Protection : All handling of 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine should be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][11] If procedures do not permit the use of a fume hood, a formal respiratory protection program must be implemented in accordance with OSHA standards.[6]

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE Selection Workflow for Handling the Target Compound.

Operational Plan: From Receipt to Disposal

A structured operational plan ensures safety at every stage of the chemical's lifecycle in the laboratory. This plan should be integrated into your institution's Chemical Hygiene Plan as required by OSHA.[12][13]

Chemical Handling and Storage

• Receiving and Labeling : Upon receipt, the container should be dated.[14] Ensure the manufacturer's label is intact and legible.[15] If transferring to a secondary container, it must be clearly labeled with the full chemical name and appropriate hazard warnings.[15]

• Storage : Store the compound in a cool, dry, and well-ventilated area, away from heat and direct sunlight.[2][16] It should be segregated from incompatible materials, particularly strong oxidizing agents and strong acids.[7][14] Store in a tightly sealed, appropriate container.[5][17]

• Handling : Always handle this compound within a chemical fume hood to minimize inhalation risk.[1] Use the smallest quantity necessary for the experiment.[2] Avoid all personal contact, including inhalation.[18] After handling, wash hands and any exposed skin thoroughly with soap and water.[9][19]

Emergency Procedures: Spill and Exposure

• Spill Response : In the event of a spill, evacuate the immediate area and notify your supervisor.[1] For a small spill within a fume hood, use an inert absorbent material (e.g., vermiculite, sand) to contain it, then place it in a sealed container for disposal.[6] For larger spills, or any spill outside of a fume hood, evacuate the laboratory and contact your institution's emergency response team.[1]

• Exposure Response :

  • Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9][19]

  • Skin Contact : Remove contaminated clothing and wash the affected skin area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[8][19]

  • Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[8][20]

  • Ingestion : Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[19][20]

Disposal Plan: Cradle-to-Grave Responsibility

All waste containing 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine must be treated as hazardous waste. The Environmental Protection Agency (EPA) regulates the disposal of hazardous waste under the Resource Conservation and Recovery Act (RCRA).[21]

• Waste Collection : Collect all waste (including contaminated PPE and absorbent materials) in a designated, properly labeled, and sealed hazardous waste container.

• Waste Segregation : Do not mix this waste with other waste streams unless compatibility has been confirmed.

• Disposal : The waste must be disposed of through your institution's environmental health and safety office or a licensed hazardous waste disposal contractor.[22] It is illegal to dispose of this chemical down the drain.[2]

By adhering to these rigorous safety protocols, researchers can confidently and safely handle 5-Butyl-3-(4-methoxyphenyl)-2-methyl-1,2-oxazolidine, ensuring both personal safety and the integrity of their research.

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• Laboratory Safety Guidance. Occupational Safety and Health Administration. [Link]

• The Laboratory Standard. Office of Clinical and Research Safety. [Link]

• Material Safety Data Sheet - Anisole. ScienceLab.com. [Link]

• Material Safety Data Sheet - Anisole, 99%. Cole-Parmer. [Link]

• OSHA Standards for Biological Laboratories. ASPR TRACIE. [Link]

• OSHA Fact Sheet: Laboratory Safety - OSHA Lab Standard. Occupational Safety and Health Administration. [Link]

• OSHA Regulations and Guidance Applicable to Laboratories. NIH Office of Science Policy. [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations. IDR Environmental Services. [Link]

• Hazardous Substance Fact Sheet: Anisole. New Jersey Department of Health. [Link]

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• Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection Agency. [Link]

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• Safety Data Sheet. Accela ChemBio Inc. [Link]

• Safety Data Sheet - Ethyl p-Methoxycinnamate. MarkHerb. [Link]

• Safety Data Sheet. TUNAP. [Link]

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